Picrolimus

Core Science & Biosynthesis

Pimecrolimus: A Deep Dive into its Mechanism of Action in T-Cell Activation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core mechanism of action of pimecrolimus (B1677883), a topical calcineurin inhibitor, with a specific focus on its intricate role in modulating T-cell activation. This document provides a comprehensive overview of the molecular pathways, quantitative data on its inhibitory effects, and detailed experimental protocols for researchers in the field.

Core Mechanism of Action: Inhibition of Calcineurin-Mediated T-Cell Activation

Pimecrolimus exerts its immunosuppressive and anti-inflammatory effects by selectively targeting and inhibiting the calcineurin-NFAT signaling pathway, a critical cascade in the activation of T-lymphocytes.[1][2][3] This pathway is initiated upon T-cell receptor (TCR) and co-stimulatory molecule (e.g., CD28) engagement, leading to a rise in intracellular calcium levels.

The key steps in the mechanism of action of pimecrolimus are as follows:

• Binding to Immunophilin: Pimecrolimus readily penetrates T-cells and binds with high affinity to the cytosolic immunophilin, macrophilin-12 (also known as FK506-binding protein 12 or FKBP-12).[4][5]

• Formation of an Inhibitory Complex: The formation of the pimecrolimus-FKBP-12 complex creates a new molecular entity with a high affinity for the calcium-dependent serine/threonine phosphatase, calcineurin.[1][2]

• Inhibition of Calcineurin Activity: This complex binds to and effectively inhibits the phosphatase activity of calcineurin.[1][2][3]

• Prevention of NFAT Dephosphorylation and Nuclear Translocation: Calcineurin's primary role in T-cell activation is to dephosphorylate the Nuclear Factor of Activated T-cells (NFAT), a family of transcription factors.[1][2] By inhibiting calcineurin, pimecrolimus prevents the dephosphorylation of NFAT. Phosphorylated NFAT remains in the cytoplasm and is unable to translocate to the nucleus.

• Blockade of Inflammatory Gene Transcription: The nuclear translocation of NFAT is essential for the transcription of a wide array of early-phase inflammatory genes, including those encoding for various cytokines.[1][2] By preventing NFAT from reaching the nucleus, pimecrolimus effectively blocks the transcription of these genes.

• Suppression of Cytokine Production: Consequently, the production and release of key pro-inflammatory cytokines are significantly reduced. This includes Th1 cytokines such as Interleukin-2 (IL-2) and Interferon-gamma (IFN-γ), and Th2 cytokines like Interleukin-4 (IL-4) and Interleukin-5 (IL-5), as well as other inflammatory mediators like Tumor Necrosis Factor-alpha (TNF-α).[1][2][4]

This targeted inhibition of T-cell activation and subsequent cytokine production forms the basis of pimecrolimus's therapeutic efficacy in inflammatory skin conditions.

Quantitative Analysis of Pimecrolimus-Mediated Inhibition

The inhibitory potency of pimecrolimus on T-cell activation and cytokine production has been quantified in various in vitro studies. The half-maximal inhibitory concentration (IC50) values provide a standardized measure of its efficacy.

Parameter	Cell Type/Stimulation	Pimecrolimus IC50 (nM)	Tacrolimus (B1663567) IC50 (nM)	Reference
T-Cell Proliferation
Primary MLR	Human T-cells	2.4 ± 1.1	0.3 ± 0.1	[1]
Secondary MLR	Human T-cells	0.4 ± 0.2	0.3 ± 0.1	[1]
Cytokine Production
IL-2	SEB-stimulated PBMC	1.8	0.2	[1]
IL-4	SEB-stimulated PBMC	1.6	0.2	[1]
IL-8	SEB-stimulated PBMC	3.5	0.4	[1]
IFN-γ	SEB-stimulated PBMC	1.2	0.15	[1]
TNF-α	SEB-stimulated PBMC	1.5	0.15	[1]
GM-CSF	SEB-stimulated PBMC	1.9	0.2	[1]
IL-2	Anti-CD3/CD28-stimulated T-cells	2.1	0.3	[1]
IL-4	Anti-CD3/CD28-stimulated T-cells	1.9	0.3	[1]
IL-5	Anti-CD3/CD28-stimulated T-cells	2.5	0.4	[1]
IFN-γ	Anti-CD3/CD28-stimulated T-cells	1.5	0.2	[1]
TNF-α	Anti-CD3/CD28-stimulated T-cells	1.8	0.2	[1]
Mast Cell Mediator Release	% Inhibition at 500 nM
Histamine	Human Dermal Mast Cells	73%	N/A	[6]
Tryptase	Human Dermal Mast Cells	75%	N/A	[6]
LTC4	Human Dermal Mast Cells	32%	N/A	[6]
TNF-α	Human Dermal Mast Cells	90% (at 100 nM)	N/A	[6]

MLR: Mixed Lymphocyte Reaction; PBMC: Peripheral Blood Mononuclear Cells; SEB: Staphylococcal Enterotoxin B.

Visualizing the Molecular Pathway and Experimental Workflow

Signaling Pathway of Pimecrolimus Action

The following diagram illustrates the central role of pimecrolimus in disrupting the T-cell activation cascade.

Caption: Pimecrolimus inhibits T-cell activation by blocking the calcineurin-NFAT signaling pathway.

Experimental Workflow for Assessing Pimecrolimus Efficacy

The following diagram outlines a typical experimental workflow to evaluate the inhibitory effect of pimecrolimus on T-cell cytokine production.

Caption: A typical workflow for evaluating pimecrolimus's effect on T-cell cytokine production.

Detailed Experimental Protocols

Mixed Lymphocyte Reaction (MLR) for T-Cell Proliferation

This protocol assesses the ability of pimecrolimus to inhibit T-cell proliferation in response to allogeneic stimulation.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) from two healthy, unrelated donors

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS), L-glutamine, and penicillin/streptomycin

• Pimecrolimus stock solution (in DMSO)

• [³H]-thymidine or a non-radioactive proliferation assay kit (e.g., BrdU or CFSE)

• 96-well round-bottom culture plates

• Mitomycin C (for one-way MLR)

Procedure:

• PBMC Isolation: Isolate PBMCs from heparinized whole blood of two donors using Ficoll-Paque density gradient centrifugation.

• Cell Preparation (for one-way MLR):

  • Treat the stimulator PBMCs from one donor with Mitomycin C (50 µg/mL) for 30 minutes at 37°C to inhibit their proliferation.

  • Wash the treated cells three times with RPMI 1640 to remove residual Mitomycin C.

  • Resuspend both responder and stimulator PBMCs to a final concentration of 1 x 10⁶ cells/mL in complete RPMI 1640 medium.

• Assay Setup:

  • Add 100 µL of responder PBMCs (1 x 10⁵ cells) to each well of a 96-well plate.

  • Prepare serial dilutions of pimecrolimus in complete medium and add 50 µL to the respective wells. Include a vehicle control (DMSO).

  • Add 50 µL of stimulator PBMCs (5 x 10⁴ cells) to each well.

  • Set up control wells with responder cells alone (negative control) and responder cells with a mitogen like phytohemagglutinin (PHA) (positive control).

• Incubation: Incubate the plate for 5 days at 37°C in a humidified 5% CO₂ incubator.

• Proliferation Measurement:

  • Using [³H]-thymidine: 18 hours before harvesting, add 1 µCi of [³H]-thymidine to each well. Harvest the cells onto glass fiber filters and measure thymidine (B127349) incorporation using a scintillation counter.

  • Using BrdU: Follow the manufacturer's protocol for the BrdU cell proliferation assay kit.

• Data Analysis: Calculate the percentage of inhibition of proliferation for each pimecrolimus concentration compared to the vehicle control. Determine the IC50 value.

Intracellular Cytokine Staining by Flow Cytometry

This protocol allows for the quantification of cytokine-producing T-cells following stimulation and treatment with pimecrolimus.

Materials:

• Isolated PBMCs or purified T-cells

• Cell stimulation cocktail (e.g., PMA and Ionomycin) or anti-CD3/CD28 antibodies

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Pimecrolimus stock solution

• Fixation and permeabilization buffers

• Fluorochrome-conjugated antibodies against cell surface markers (e.g., CD3, CD4, CD8) and intracellular cytokines (e.g., IL-2, IL-4, IFN-γ, TNF-α)

• Flow cytometer

Procedure:

• Cell Stimulation and Treatment:

  • Culture 1-2 x 10⁶ PBMCs or T-cells per well in a 24-well plate.

  • Pre-incubate the cells with various concentrations of pimecrolimus or vehicle control for 1-2 hours.

  • Stimulate the cells with a stimulation cocktail or anti-CD3/CD28 antibodies for 4-6 hours.

  • For the final 4 hours of stimulation, add a protein transport inhibitor to the culture medium to allow for intracellular accumulation of cytokines.

• Surface Staining:

  • Harvest the cells and wash with FACS buffer (PBS with 2% FBS).

  • Stain for cell surface markers by incubating the cells with fluorochrome-conjugated antibodies (e.g., anti-CD3, anti-CD4) for 30 minutes at 4°C in the dark.

  • Wash the cells twice with FACS buffer.

• Fixation and Permeabilization:

  • Resuspend the cells in fixation buffer and incubate for 20 minutes at room temperature.

  • Wash the cells and then resuspend in permeabilization buffer for 10-15 minutes.

• Intracellular Staining:

  • Add the fluorochrome-conjugated anti-cytokine antibodies to the permeabilized cells and incubate for 30 minutes at 4°C in the dark.

  • Wash the cells twice with permeabilization buffer.

• Flow Cytometry Analysis:

  • Resuspend the cells in FACS buffer and acquire the data on a flow cytometer.

  • Gate on the T-cell population of interest (e.g., CD3+CD4+) and analyze the percentage of cells expressing each cytokine.

• Data Analysis: Determine the percentage of cytokine-producing cells for each condition and calculate the IC50 of pimecrolimus for the inhibition of each cytokine.

Western Blot for NFAT Phosphorylation

This protocol is used to assess the phosphorylation status of NFAT, providing a direct measure of calcineurin activity inhibition by pimecrolimus.

Materials:

• Jurkat T-cells or primary T-cells

• Cell stimulation reagents (e.g., PMA and Ionomycin)

• Pimecrolimus stock solution

• Lysis buffer containing protease and phosphatase inhibitors

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies against phosphorylated NFAT (p-NFAT) and total NFAT

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis:

  • Culture Jurkat T-cells to the desired density.

  • Pre-treat the cells with different concentrations of pimecrolimus or vehicle for 1-2 hours.

  • Stimulate the cells with PMA and Ionomycin for 15-30 minutes to induce NFAT dephosphorylation.

  • Immediately place the cells on ice and lyse them with ice-cold lysis buffer.

  • Clarify the lysates by centrifugation.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-NFAT overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

  • Strip the membrane and re-probe with an antibody against total NFAT to ensure equal protein loading.

• Data Analysis: Quantify the band intensities for p-NFAT and total NFAT. Normalize the p-NFAT signal to the total NFAT signal to determine the effect of pimecrolimus on NFAT phosphorylation.

Conclusion

Pimecrolimus is a potent and selective inhibitor of T-cell activation, acting through a well-defined molecular mechanism. By forming a complex with FKBP-12 and subsequently inhibiting the phosphatase activity of calcineurin, it effectively blocks the nuclear translocation of NFAT and the transcription of key inflammatory cytokines. This targeted approach provides a powerful tool for the management of T-cell-mediated inflammatory skin diseases. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers and drug development professionals working to further understand and leverage the therapeutic potential of pimecrolimus and other calcineurin inhibitors.

References

• 1. karger.com [karger.com]
• 2. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of T-cell activation in vitro in human peripheral blood mononuclear cells by pimecrolimus and glucocorticosteroids and combinations thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pimecrolimus -- an anti-inflammatory drug targeting the skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pimecrolimus inhibits the elicitation phase but does not suppress the sensitization phase in murine contact hypersensitivity, in contrast to tacrolimus and cyclosporine A - PubMed [pubmed.ncbi.nlm.nih.gov]

Pimecrolimus: A Deep Dive Beyond Calcineurin Inhibition

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pimecrolimus (B1677883), a derivative of the macrolactam ascomycin, is a well-established topical calcineurin inhibitor for the treatment of atopic dermatitis. Its primary mechanism of action involves binding to the immunophilin FKBP12 (macrophilin-12), leading to the inhibition of calcineurin and subsequent suppression of T-cell activation and inflammatory cytokine production.[1][2] However, a growing body of evidence reveals that the molecular interactions of pimecrolimus extend beyond this canonical pathway, engaging a diverse range of cellular targets and signaling cascades. This technical guide elucidates these non-calcineurin-mediated molecular targets of pimecrolimus, providing a comprehensive overview of its effects on various cell types, associated signaling pathways, and detailed experimental methodologies for further investigation. This exploration of off-target effects offers new perspectives on its therapeutic actions and potential for future drug development.

Pimecrolimus and its Interaction with Keratinocytes: Modulating Innate Immunity

Beyond its effects on T-cells, pimecrolimus directly influences the function of keratinocytes, the primary cells of the epidermis. This interaction is particularly significant in the context of the skin's innate immune response.

Enhancement of Antimicrobial Peptide (AMP) Expression

Pimecrolimus has been shown to enhance the expression of antimicrobial peptides, such as cathelicidin, human β-defensin-2 (HBD-2), and human β-defensin-3 (HBD-3), in human keratinocytes, particularly in response to Toll-like receptor 2/6 (TLR2/6) ligands.[1][3] This is a paradoxical effect for an immunosuppressive drug and suggests a complex regulatory role in cutaneous host defense. This enhancement is linked to the inhibition of the nuclear translocation of Nuclear Factor of Activated T-cells (NFAT) and Nuclear Factor-kappa B (NF-κB).[1][3]

Signaling Pathway: Pimecrolimus-Induced AMP Expression in Keratinocytes

Caption: Pimecrolimus enhances AMP expression by inhibiting NFAT and NF-κB.

Experimental Protocol: Assessing Pimecrolimus's Effect on AMP Expression in Keratinocytes

Objective: To determine the effect of pimecrolimus on the expression of antimicrobial peptides in response to TLR2/6 stimulation in human keratinocytes.

Materials:

• Normal Human Epidermal Keratinocytes (NHEKs)

• Keratinocyte growth medium

• Pimecrolimus (stock solution in DMSO)

• Malp-2 (a synthetic TLR2/6 ligand)

• RNA extraction kit

• qRT-PCR reagents and primers for cathelicidin, HBD-2, HBD-3, and a housekeeping gene (e.g., GAPDH)

• Antibodies for immunofluorescence: anti-cathelicidin, anti-NF-κB p65, anti-NFATc1

• Fluorescently labeled secondary antibodies

• DAPI for nuclear staining

• 96-well plates and chamber slides

Procedure:

• Cell Culture: Culture NHEKs in appropriate keratinocyte growth medium.

• Treatment:

  • Seed NHEKs in 96-well plates for qRT-PCR and on chamber slides for immunofluorescence.

  • Pre-treat cells with pimecrolimus (e.g., 10 nM) or vehicle (DMSO) for 30 minutes.

  • Stimulate the cells with Malp-2 (e.g., 0.1 µg/mL) for a specified time (e.g., 16-24 hours).

• qRT-PCR for AMP Gene Expression:

  • Following treatment, lyse the cells and extract total RNA.

  • Synthesize cDNA from the extracted RNA.

  • Perform qRT-PCR using primers for cathelicidin, HBD-2, HBD-3, and the housekeeping gene.

  • Analyze the relative gene expression using the ΔΔCt method.

• Immunofluorescence for Protein Expression and NF-κB/NFAT Translocation:

  • After treatment on chamber slides, fix the cells with 4% paraformaldehyde.

  • Permeabilize the cells with a detergent-based buffer (e.g., 0.1% Triton X-100).

  • Block non-specific binding with a blocking solution (e.g., 5% BSA in PBS).

  • Incubate with primary antibodies against cathelicidin, NF-κB p65, or NFATc1.

  • Wash and incubate with appropriate fluorescently labeled secondary antibodies.

  • Counterstain the nuclei with DAPI.

  • Visualize and capture images using a fluorescence microscope. For NF-κB/NFAT translocation, assess the localization of the proteins (cytoplasmic vs. nuclear).

Direct Effects of Pimecrolimus on Mast Cells

Mast cells are key players in allergic and inflammatory responses. Pimecrolimus exerts direct effects on these cells, independent of its action on T-cells.

Inhibition of Mediator Release and Induction of Apoptosis

Pimecrolimus has been demonstrated to inhibit the release of preformed and de novo synthesized mediators from activated mast cells.[4][5][6] Furthermore, it can induce apoptosis in mast cells, thereby reducing their numbers in inflammatory skin lesions.[4][7] The precise molecular mechanism of apoptosis induction is still under investigation but represents a significant calcineurin-independent action.

Quantitative Data on Pimecrolimus's Effect on Mast Cells

Parameter	Cell Type/Model	Pimecrolimus Concentration/Dose	Effect	Reference
Mast Cell Number	Murine Model of Cutaneous Mastocytosis	1% cream, topically	58% reduction in cutaneous mast cells	[8]
Histamine (B1213489) Level	Murine Model of Cutaneous Mastocytosis	1% cream, topically	78.5% reduction in skin histamine levels	[8]

Experimental Protocol: In Vivo Murine Model of Pimecrolimus-Induced Mast Cell Apoptosis

Objective: To evaluate the effect of topical pimecrolimus on mast cell numbers and apoptosis in a murine model of cutaneous mastocytosis.

Materials:

• Balb/c mice

• Recombinant murine stem cell factor (rmSCF)

• Pimecrolimus cream (1%)

• Vehicle cream

• Toluidine blue stain

• Terminal deoxynucleotidyl transferase-mediated dUTP nick-end labeling (TUNEL) assay kit

• ELISA kit for histamine

• Microscope

Procedure:

• Induction of Cutaneous Mastocytosis:

  • Administer daily subcutaneous injections of rmSCF (e.g., 100 µg/kg) to Balb/c mice for a total of 17 days to induce an increase in cutaneous mast cells.

• Treatment:

  • Beginning on day 8, apply pimecrolimus 1% cream or vehicle cream topically to the injection sites daily for 10 days.

• Clinical Scoring:

  • Monitor and score the clinical signs of cutaneous mastocytosis (e.g., erythema, wheal formation) throughout the experiment.

• Histological Analysis:

  • At the end of the treatment period, collect skin biopsies from the treated areas.

  • Fix the tissues and embed in paraffin.

  • Stain sections with toluidine blue to identify and count mast cells.

• Apoptosis Detection (TUNEL Assay):

  • Perform a TUNEL assay on skin sections to detect apoptotic cells.

  • Counterstain to identify the morphology of apoptotic cells and co-localize with mast cell-specific markers if necessary.

• Histamine Measurement:

  • Homogenize skin samples and measure histamine levels using an ELISA kit.

Experimental Workflow: Murine Model of Mast Cell Apoptosis

Caption: Workflow for in vivo analysis of pimecrolimus on mast cells.

Modulation of Mesenchymal Stem Cell Function

Pimecrolimus can interfere with the therapeutic effects of human mesenchymal stem cells (hMSCs) in atopic dermatitis models. This is attributed to its impact on the NFAT-Cyclooxygenase-2 (COX-2) signaling axis within the hMSCs.

Downregulation of the COX-2-PGE2 Axis

In human umbilical cord blood-derived MSCs (hUCB-MSCs), pimecrolimus has been shown to decrease the production of prostaglandin (B15479496) E2 (PGE2), a critical immunomodulatory factor. This is achieved by downregulating the expression of COX-2, the enzyme responsible for PGE2 synthesis. The mechanism involves the inhibition of the nuclear translocation of NFAT3, which acts as a transcription factor for the COX2 gene.[9]

Signaling Pathway: Pimecrolimus Effect on hMSCs

References

• 1. Pimecrolimus Enhances TLR2/6-Induced Expression of Antimicrobial Peptides in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 3. Pimecrolimus enhances TLR2/6-induced expression of antimicrobial peptides in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. karger.com [karger.com]
• 5. Mast cells as targets of pimecrolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benthamscience.com [benthamscience.com]
• 7. Pimecrolimus induces apoptosis of mast cells in a murine model of cutaneous mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. FK506 (tacrolimus) causes pain sensation through the activation of transient receptor potential ankyrin 1 (TRPA1) channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Activity of Pimecrolimus on Cytokine Production: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pimecrolimus (B1677883), a topical calcineurin inhibitor, is a well-established therapeutic agent for inflammatory skin conditions, primarily atopic dermatitis. Its mechanism of action centers on the suppression of T-cell activation and the subsequent reduction in the production of a wide array of inflammatory cytokines. This technical guide provides an in-depth overview of the in vitro activity of pimecrolimus, focusing on its effects on cytokine production. It is designed to be a comprehensive resource, offering quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved. The information presented herein is intended to support further research and drug development efforts in the field of immunomodulation.

Introduction

Pimecrolimus is a non-steroidal, anti-inflammatory macrolactam ascomycin (B1665279) derivative.[1] It selectively targets and inhibits the calcium/calmodulin-dependent phosphatase, calcineurin, a critical enzyme in the T-cell activation cascade.[2] By inhibiting calcineurin, pimecrolimus effectively blocks the transcription of numerous pro-inflammatory cytokines, thereby mitigating the inflammatory response. This guide will delve into the specifics of this inhibitory action, presenting quantitative data on its efficacy, detailed methodologies for its in vitro assessment, and a visual representation of the underlying molecular pathways.

Quantitative Data: Inhibition of Cytokine Production

Pimecrolimus has been shown to potently inhibit the production of a broad spectrum of cytokines from various immune cells, most notably T-cells. The following tables summarize the 50% inhibitory concentration (IC50) values for pimecrolimus on the production of key cytokines. This data is crucial for understanding the compound's potency and selectivity.

Table 1: IC50 Values of Pimecrolimus on Cytokine Release from a T-cell Clone (CFTS4:3.1)

Cytokine	IC50 (nM)	Reference
Interleukin-2 (IL-2)	0.28	[3]
Interleukin-4 (IL-4)	0.3	[3]
Interleukin-10 (IL-10)	0.2	[3]
Interferon-gamma (IFN-γ)	0.42	[3]

Table 2: IC50 Values of Pimecrolimus and Tacrolimus (B1663567) on Cytokine mRNA and Protein Expression in Jurkat T-cells

Note: While a direct table from the Kalthoff et al. (2007) study was not retrievable, the text indicates that the IC50 values for pimecrolimus and tacrolimus were very similar, differing by less than a factor of two for the inhibition of TNF-α, GM-CSF, IL-2, IL-3, and IL-8 at both the mRNA and protein levels in PMA plus PHA-stimulated Jurkat cells.[4]

Experimental Protocols

To facilitate the replication and further investigation of the in vitro effects of pimecrolimus, this section provides detailed experimental protocols for key assays.

Isolation of Peripheral Blood Mononuclear Cells (PBMCs)

A foundational step for many in vitro immunological assays is the isolation of PBMCs from whole blood.

Materials:

• Whole blood collected in tubes containing an anticoagulant (e.g., EDTA or heparin)

• Ficoll-Paque™ PLUS (or similar density gradient medium)

• Phosphate Buffered Saline (PBS)

• Fetal Bovine Serum (FBS)

• Sterile conical tubes (15 mL and 50 mL)

• Sterile pipettes

• Centrifuge with a swing-bucket rotor

Procedure:

• Dilute the whole blood 1:1 with PBS in a sterile 50 mL conical tube.

• Carefully layer 15 mL of the diluted blood over 15 mL of Ficoll-Paque™ in a 50 mL conical tube, minimizing the mixing of the two layers.

• Centrifuge at 400 x g for 30-40 minutes at room temperature with the brake turned off.

• After centrifugation, four distinct layers will be visible. Carefully aspirate the upper layer (plasma) and transfer the buffy coat (containing PBMCs) at the plasma-Ficoll interface to a new 50 mL conical tube.

• Wash the collected PBMCs by adding PBS to bring the volume to 50 mL and centrifuge at 300 x g for 10 minutes.

• Discard the supernatant and resuspend the cell pellet in an appropriate cell culture medium.

• Perform a cell count and viability assessment using a hemocytometer and trypan blue exclusion.

T-cell Stimulation and Cytokine Production Assay

This protocol outlines the stimulation of T-cells within a PBMC population to induce cytokine production and its subsequent inhibition by pimecrolimus.

Materials:

• Isolated PBMCs

• RPMI-1640 medium supplemented with 10% FBS, 2 mM L-glutamine, and 1% penicillin-streptomycin

• Anti-CD3 antibody (plate-bound or soluble)

• Anti-CD28 antibody (soluble)

• Pimecrolimus stock solution (dissolved in DMSO)

• 96-well cell culture plates

• ELISA kits for the cytokines of interest (e.g., IL-2, IFN-γ, TNF-α)

Procedure:

• Plate Coating (for plate-bound anti-CD3):

  • Dilute anti-CD3 antibody to a final concentration of 1-5 µg/mL in sterile PBS.

  • Add 100 µL of the antibody solution to the desired wells of a 96-well plate.

  • Incubate the plate for at least 2 hours at 37°C or overnight at 4°C.

  • Before use, wash the wells three times with sterile PBS.

• Cell Seeding and Treatment:

  • Resuspend the isolated PBMCs in complete RPMI-1640 medium to a concentration of 1 x 10^6 cells/mL.

  • Prepare serial dilutions of pimecrolimus in complete RPMI-1640 medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

  • Add 50 µL of the pimecrolimus dilutions to the appropriate wells of the anti-CD3 coated plate (or a standard 96-well plate if using soluble anti-CD3). Include vehicle control (DMSO) wells.

  • Add 100 µL of the PBMC suspension to each well.

• T-cell Stimulation:

  • Add 50 µL of anti-CD28 antibody (final concentration of 1-5 µg/mL) to each well. If using soluble anti-CD3, add it at this step as well (final concentration of 1-5 µg/mL).

  • Include unstimulated control wells (PBMCs with no antibodies) and stimulated control wells (PBMCs with antibodies but no pimecrolimus).

• Incubation and Supernatant Collection:

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24-72 hours. The optimal incubation time will depend on the specific cytokine being measured.

  • After incubation, centrifuge the plate at 400 x g for 5 minutes to pellet the cells.

  • Carefully collect the supernatant from each well without disturbing the cell pellet.

• Cytokine Measurement:

  • Measure the concentration of the desired cytokines in the collected supernatants using commercial ELISA kits, following the manufacturer's instructions.

Signaling Pathways and Visualizations

The inhibitory effect of pimecrolimus on cytokine production is a direct consequence of its interference with the calcineurin-NFAT signaling pathway in T-cells.

The Calcineurin-NFAT Signaling Pathway

Upon T-cell receptor (TCR) and CD28 co-stimulation, intracellular calcium levels rise, leading to the activation of calcineurin. Activated calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), a transcription factor. Dephosphorylated NFAT translocates to the nucleus, where it binds to the promoter regions of various cytokine genes, initiating their transcription. Pimecrolimus, after binding to its intracellular receptor FKBP-12, forms a complex that inhibits the phosphatase activity of calcineurin. This prevents the dephosphorylation of NFAT, thereby blocking its nuclear translocation and subsequent cytokine gene transcription.[2]

References

• 1. Eczema drugs tacrolimus (Protopic) and pimecrolimus (Elidel): cancer concerns - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Pimecrolimus and Its Influence on Dendritic Cell Function: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pimecrolimus (B1677883), a topical calcineurin inhibitor, is a well-established therapeutic for atopic dermatitis. Its mechanism of action is primarily attributed to the inhibition of T-cell activation and subsequent reduction in inflammatory cytokine production. However, its interaction with dendritic cells (DCs), the potent antigen-presenting cells that orchestrate adaptive immune responses, is a critical aspect of its immunomodulatory profile. This technical guide provides an in-depth analysis of the effects of pimecrolimus on dendritic cell function, supported by quantitative data, detailed experimental protocols, and signaling pathway visualizations. The evidence presented indicates a selective mechanism of action, with pimecrolimus exhibiting minimal direct impact on the differentiation, maturation, and function of dendritic cells, a stark contrast to the broader immunosuppressive effects of corticosteroids.

Introduction

Dendritic cells, including epidermal Langerhans cells (LCs), are pivotal in initiating and shaping cutaneous immune responses. In inflammatory skin conditions such as atopic dermatitis, DCs are involved in antigen capture, processing, and presentation to T-cells, leading to T-cell activation and the perpetuation of inflammation. Pimecrolimus, an ascomycin (B1665279) macrolactam derivative, selectively targets calcineurin, a calcium-dependent phosphatase. This inhibition prevents the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor for numerous inflammatory cytokines.[1] While the effects on T-cells are well-documented, understanding the influence of pimecrolimus on DC function is crucial for a comprehensive grasp of its therapeutic efficacy and safety profile.

Pimecrolimus's Core Mechanism of Action: A Signaling Pathway

Pimecrolimus exerts its primary effect by binding to the immunophilin FKBP-12 (macrophilin-12). This complex then inhibits calcineurin, a phosphatase that, under normal physiological conditions, dephosphorylates NFAT. Dephosphorylated NFAT translocates to the nucleus and, in conjunction with other transcription factors, initiates the transcription of genes encoding various inflammatory cytokines, such as Interleukin-2 (IL-2), IL-4, and Interferon-gamma (IFN-γ). By blocking this cascade, pimecrolimus effectively suppresses T-cell activation and the subsequent inflammatory response.[2][3]

Caption: Pimecrolimus inhibits T-cell activation by blocking calcineurin.

Quantitative Effects of Pimecrolimus on Dendritic Cell Function

Multiple studies have consistently demonstrated that pimecrolimus, unlike corticosteroids, has a negligible effect on the viability, differentiation, maturation, and function of dendritic cells. The following tables summarize the available quantitative and qualitative data.

Effect on Monocyte-Derived Dendritic Cell (MDDC) Differentiation and Viability

Parameter	Pimecrolimus	Corticosteroids (Dexamethasone, Betamethasone-valerate)	Reference(s)
Apoptosis of MDDC Precursors	No induction of apoptosis	Strong induction of apoptosis	[4],[5],[6]
Expression of CD1a	No significant inhibition	50-80% inhibition at 1-10 nM	[4],[6]
Expression of CD40	No significant inhibition	50-80% inhibition at 1-10 nM	[4],[6]
Expression of CD80	No significant inhibition	50-80% inhibition at 1-10 nM	[4],[6]

Effect on Mature Dendritic Cell Phenotype and Function

Parameter	Pimecrolimus (1-100 nM)	Corticosteroids (1-100 nM)	Reference(s)
LPS-induced CD83 Expression	No inhibition	Dose-dependent inhibition (~50% at 10 nM, ~80% at 100 nM)	[3]
LPS-induced CD86 Expression	No inhibition	Dose-dependent inhibition (~50% at 10 nM, ~70% at 100 nM)	[3]
LPS-induced IL-12p70 Secretion	No inhibition	Dose-dependent inhibition	[3]
T-cell Stimulatory Capacity (in MLR)	No impairment	Impaired function	[3]

Effect on Epidermal Langerhans Cells (LCs)

Condition	Control (LCs/mm²)	Pimecrolimus 1% only (LCs/mm²)	UVB only (LCs/mm²)	UVB + Pimecrolimus 1% (LCs/mm²)	Reference(s)
Long-term UVB-induced LC Reduction	578.6	Not significantly different from control	227.0	475.7	[7],[8]
High-dose UVB-induced LC Reduction (in vitro)	39.6 (at 0h)	Not significantly different from control	22.3 (at 18h)	Reversed the reduction observed in the UVB-only group	[9]
Topical Treatment (Atopic Dermatitis Patients)	-	No effect on LC number	-	-	[10],[1]

Detailed Experimental Protocols

The following protocols are synthesized from established methodologies for the in vitro assessment of pimecrolimus's effects on dendritic cell functions.

Generation of Human Monocyte-Derived Dendritic Cells (MDDCs)

Caption: Workflow for generating monocyte-derived dendritic cells.

Objective: To generate immature and mature dendritic cells from human peripheral blood monocytes.

Materials:

• Human peripheral blood mononuclear cells (PBMCs)

• CD14 MicroBeads (or other monocyte isolation kits)

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS), L-glutamine, and penicillin/streptomycin

• Recombinant human Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF)

• Recombinant human Interleukin-4 (IL-4)

• Lipopolysaccharide (LPS)

• Pimecrolimus (and vehicle control, e.g., DMSO)

Procedure:

• Monocyte Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Purify CD14+ monocytes using magnetic-activated cell sorting (MACS) according to the manufacturer's instructions.

• Differentiation to Immature DCs (iDCs):

  • Resuspend purified monocytes in complete RPMI-1640 medium.

  • Seed cells in a 6-well plate at a density of 1 x 10^6 cells/mL.

  • Add GM-CSF (e.g., 50 ng/mL) and IL-4 (e.g., 50 ng/mL) to the culture.

  • Incubate at 37°C in a 5% CO2 incubator for 6 days.

  • On day 3, add fresh medium containing GM-CSF and IL-4.

• Maturation of iDCs:

  • On day 6, harvest the non-adherent and loosely adherent iDCs.

  • Re-plate the iDCs in fresh medium.

  • Add pimecrolimus at desired concentrations (e.g., 1, 10, 100 nM) or vehicle control for a pre-incubation period (e.g., 1 hour).

  • Add a maturation stimulus, such as LPS (e.g., 100 ng/mL).

  • Incubate for an additional 24-48 hours.

• Harvesting Mature DCs (mDCs): Collect the mature DCs for downstream analysis.

Flow Cytometry for Surface Marker Analysis

Objective: To quantify the expression of cell surface markers on dendritic cells.

Materials:

• Harvested immature or mature DCs

• FACS buffer (PBS with 2% FBS and 0.05% sodium azide)

• Fluorochrome-conjugated antibodies against human CD1a, CD14, CD40, CD80, CD83, CD86, HLA-DR.

• Isotype control antibodies

• Flow cytometer

Procedure:

• Cell Preparation:

  • Wash harvested DCs with cold FACS buffer.

  • Resuspend cells to a concentration of 1 x 10^6 cells/mL in FACS buffer.

• Antibody Staining:

  • Aliquot 100 µL of the cell suspension into FACS tubes.

  • Add the appropriate pre-titrated concentrations of fluorochrome-conjugated antibodies to each tube.

  • Incubate for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with 2 mL of cold FACS buffer by centrifugation (e.g., 300 x g for 5 minutes).

• Data Acquisition: Resuspend the cell pellet in 300-500 µL of FACS buffer and acquire data on a flow cytometer.

• Data Analysis: Analyze the data using appropriate software (e.g., FlowJo, FCS Express). Gate on the live DC population based on forward and side scatter properties and analyze the expression levels (e.g., mean fluorescence intensity) of the surface markers.

ELISA for Cytokine Quantification

Objective: To measure the concentration of cytokines (e.g., IL-12, IL-10, TNF-α) in DC culture supernatants.

Materials:

• Supernatants from DC cultures (from step 4.1)

• Commercially available ELISA kits for the cytokines of interest

• ELISA plate reader

Procedure:

• Follow the manufacturer's protocol for the specific ELISA kit.

• General Steps:

  • Coat a 96-well plate with the capture antibody overnight.

  • Wash the plate and block non-specific binding sites.

  • Add standards and culture supernatants to the wells and incubate.

  • Wash the plate and add the detection antibody.

  • Wash the plate and add the enzyme conjugate (e.g., streptavidin-HRP).

  • Wash the plate and add the substrate solution.

  • Stop the reaction and measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the cytokine concentrations in the samples by comparing their absorbance values to the standard curve.

Mixed Lymphocyte Reaction (MLR)

Objective: To assess the T-cell stimulatory capacity of pimecrolimus-treated DCs.

Caption: Workflow for the Mixed Lymphocyte Reaction assay.

Materials:

• Mature DCs (treated with pimecrolimus or vehicle)

• Allogeneic CD4+ T-cells (isolated from a different donor)

• Complete RPMI-1640 medium

• CFSE (Carboxyfluorescein succinimidyl ester) or [3H]-thymidine

• 96-well round-bottom plates

Procedure:

• Prepare Responder T-cells: Isolate CD4+ T-cells from allogeneic PBMCs. Label the T-cells with CFSE according to the manufacturer's protocol.

• Set up Co-culture:

  • Add a fixed number of CFSE-labeled T-cells (e.g., 1 x 10^5 cells/well) to a 96-well plate.

  • Add graded numbers of mature DCs to achieve different DC:T-cell ratios (e.g., 1:10, 1:20, 1:40).

  • Include controls of T-cells alone and DCs alone.

• Incubation: Incubate the plate for 5-7 days at 37°C in a 5% CO2 incubator.

• Measure Proliferation:

  • CFSE dilution: Harvest the cells and analyze the CFSE fluorescence of the CD4+ T-cells by flow cytometry. Proliferation is indicated by a decrease in CFSE intensity.

  • [3H]-thymidine incorporation: Add [3H]-thymidine for the final 18 hours of culture. Harvest the cells onto a filter mat and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Quantify the percentage of proliferated T-cells or the counts per minute (CPM) of incorporated [3H]-thymidine.

Conclusion

The available evidence strongly indicates that pimecrolimus exhibits a high degree of cell selectivity, primarily targeting T-cells while leaving the core functions of dendritic cells largely unaffected. This is in sharp contrast to corticosteroids, which exert broad immunosuppressive effects, including the induction of apoptosis in DC precursors and the inhibition of DC maturation and function. The lack of significant impact on DC viability and function suggests that pimecrolimus does not compromise the skin's immune surveillance capabilities, which are critically dependent on dendritic cells. This selective mechanism of action likely contributes to the favorable safety profile of pimecrolimus, particularly concerning the risk of skin atrophy and systemic immunosuppression. For researchers and drug development professionals, this understanding underscores the potential for developing targeted immunomodulators that can effectively control inflammation without inducing widespread immunosuppression. Further research could explore the subtle, long-term effects of pimecrolimus on DC-T cell interactions within the complex microenvironment of inflamed skin.

References

• 1. Pimecrolimus leads to an apoptosis-induced depletion of T cells but not Langerhans cells in patients with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mixed Leukocyte Reaction (MLR) Analysis [bio-protocol.org]
• 3. Pimecrolimus does not affect the differentiation, maturation and function of human monocyte-derived dendritic cells, in contrast to corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. A protocol for rapid monocyte isolation and generation of singular human monocyte-derived dendritic cells | PLOS One [journals.plos.org]
• 6. Pimecrolimus does not affect the differentiation, maturation and function of human monocyte-derived dendritic cells, in contrast to corticosteroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. miltenyibiotec.com [miltenyibiotec.com]
• 8. Topical pimecrolimus 1% reverses long-term suberythemal ultraviolet B-induced epidermal Langerhans cell reduction and morphologic changes in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of topical pimecrolimus 1% on high-dose ultraviolet B-irradiated epidermal Langerhans cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. stemcell.com [stemcell.com]

Structural Activity Relationship of Pimecrolimus Analogs: A Technical Guide for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimecrolimus (B1677883), a macrolactam derivative of ascomycin (B1665279), is a topical calcineurin inhibitor approved for the treatment of atopic dermatitis.[1][2][3][4] Its mechanism of action involves binding to the immunophilin FKBP-12 (macrophilin-12), and this complex then inhibits the phosphatase activity of calcineurin.[2][3] This inhibition prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor, thereby blocking its translocation to the nucleus and subsequent transcription of pro-inflammatory cytokine genes, such as Interleukin-2 (IL-2), Interferon-gamma (IFN-γ), Interleukin-4 (IL-4), and Interleukin-10 (IL-10).[1][2][3] Pimecrolimus also impedes the release of inflammatory mediators from mast cells.[1][3]

The development of pimecrolimus analogs is a key area of research aimed at improving its therapeutic index, including enhancing its anti-inflammatory potency, skin selectivity, and reducing potential side effects. This technical guide provides an in-depth overview of the structural activity relationships (SAR) of pimecrolimus and its analogs, with a focus on quantitative data, experimental methodologies, and the underlying signaling pathways. The information presented is curated from preclinical studies on ascomycin and FK506 derivatives, which share a common structural scaffold and mechanism of action with pimecrolimus.

Data Presentation: Quantitative Structure-Activity Relationships

The following tables summarize the in vitro biological activities of various ascomycin and FK506 analogs, providing insights into the impact of structural modifications on their immunosuppressive and antifungal properties. Pimecrolimus is the 33-epi-chloro derivative of ascomycin.

Table 1: Immunosuppressive Activity of Ascomycin Analogs Modified at C-32

Compound	R Group at C-32	In Vitro Immunosuppressive Activity (IC50, nM) in IL-2 Reporter Gene Assay	Reference
Ascomycin	-OH	Data not specified, potent activity reported	[2]
Analog 1	-O-Acetyl	Potent activity reported	[2]
Analog 2	-O-Thioacetyl	Potent activity reported	[2]
Analog 3	-O-Propionyl	Potent activity reported	[2]

Table 2: Immunosuppressive and Antifungal Activities of FK506 Analogs with Modifications at C-9, C-21, and C-31

Compound	Modification(s)	Immunosuppressive Activity (IC50, nM) in CD4+ T-cell Proliferation Assay	Antifungal Activity (IC50, µg/mL) vs. C. albicans	Antifungal Activity (IC50, µg/mL) vs. A. fumigatus	Antifungal Activity (IC50, µg/mL) vs. C. neoformans	Reference
FK506	None	0.034	0.005	0.015	0.001	[5]
Analog 4	C-9 deoxo	>1000	>50	>50	>50	[5]
Analog 5	C-21 ethyl	0.31	0.01	0.03	0.003	[5]
Analog 6	C-9 deoxo, C-21 ethyl	31.5	0.02	0.05	0.002	[5]
Analog 7	C-21 ethyl, C-31 O-demethyl	0.059	0.059	0.415	0.033	[5]
Analog 8	C-9 deoxo, C-31 O-demethyl, C-21 ethyl	57.8	0.03	0.08	0.004	[5]

Experimental Protocols

This section details the methodologies for key experiments cited in the structure-activity relationship studies of pimecrolimus analogs.

Calcineurin Phosphatase Inhibition Assay

This in vitro assay quantifies the ability of a compound to inhibit the enzymatic activity of calcineurin.

Materials:

• Purified recombinant human Calcineurin (PP2B)

• RII phosphopeptide substrate

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 6 mM MgCl₂, 0.5 mM CaCl₂, 0.5 mM DTT)

• Test compounds (Pimecrolimus analogs) dissolved in DMSO

• Malachite Green Reagent

• 96-well microplates

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the assay buffer, the test compound dilution, and purified calcineurin enzyme.

• Initiate the reaction by adding the RII phosphopeptide substrate.

• Incubate the plate at 30°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction and measure the released free phosphate (B84403) by adding the Malachite Green Reagent.

• Read the absorbance at a wavelength of 620-650 nm using a microplate reader.

• Calculate the percentage of inhibition for each compound concentration relative to a vehicle control (DMSO).

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Jurkat T-cell Activation and IL-2 Production Assay

This cell-based assay assesses the immunosuppressive activity of compounds by measuring their effect on T-cell activation and subsequent cytokine production.

Materials:

• Jurkat T-cells (human T-lymphocyte cell line)

• RPMI-1640 medium supplemented with fetal bovine serum (FBS) and antibiotics

• Phorbol 12-myristate 13-acetate (PMA) and Ionomycin (B1663694) for cell stimulation

• Test compounds (Pimecrolimus analogs) dissolved in DMSO

• Human IL-2 ELISA kit

• 96-well cell culture plates

Procedure:

• Seed Jurkat T-cells in a 96-well plate at a density of approximately 1 x 10^5 to 2 x 10^5 cells/well.

• Pre-incubate the cells with serial dilutions of the test compounds for 1-2 hours.

• Stimulate the cells by adding a combination of PMA (e.g., 50 ng/mL) and ionomycin (e.g., 1 µM).

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• After incubation, centrifuge the plate and collect the cell-free supernatant.

• Quantify the amount of IL-2 in the supernatant using a human IL-2 ELISA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition of IL-2 production for each compound concentration relative to a stimulated vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Mandatory Visualization: Signaling Pathways and Experimental Workflows

Pimecrolimus Mechanism of Action

References

• 1. benchchem.com [benchchem.com]
• 2. Preparation and immunosuppressive activity of 32-(O)-acylated and 32-(O)-thioacylated analogues of ascomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Pimecrolimus and FKBP12: A Deep Dive into Binding Affinity and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the binding affinity and interaction between the immunomodulating agent pimecrolimus (B1677883) and its intracellular receptor, FK506-binding protein 12 (FKBP12). Pimecrolimus, a topical calcineurin inhibitor, is a cornerstone in the management of atopic dermatitis. Its therapeutic efficacy is critically dependent on its high-affinity binding to FKBP12, initiating a cascade of events that culminates in the suppression of inflammatory cytokine production.[1][2] This document details the available data on this pivotal molecular interaction, outlines relevant experimental protocols for its characterization, and visualizes the associated signaling pathways.

Quantitative Analysis of Binding Affinity

The direct measurement of the binding affinity between pimecrolimus and FKBP12 is challenging due to the low water solubility of pimecrolimus, which can lead to precipitation and affect the accuracy of quantitative analysis.[3] While specific dissociation constant (Kd), half-maximal inhibitory concentration (IC50), and inhibition constant (Ki) values for the pimecrolimus-FKBP12 interaction are not widely reported in publicly available literature, the high affinity of this binding is well-established.[2]

To provide a quantitative frame of reference, the binding affinities of the structurally related and extensively studied FKBP12 ligand, tacrolimus (B1663567) (FK506), are presented in the table below. It is important to note that while analogous, these values are not a direct representation of pimecrolimus's binding affinity.

Parameter	Value (Tacrolimus - FKBP12)	Method
Kd	~0.4 nM	Not Specified
Ki	~1.7 nM	Peptidyl-prolyl cis-trans isomerization assay
IC50	~1 ng/mL (in competitive binding assay)	Competitive Binding Assay

Table 1: Quantitative binding affinity data for the interaction of tacrolimus (FK506) with FKBP12. This data is provided as a reference due to the limited availability of specific quantitative data for pimecrolimus.

A study utilizing quantitative NMR (qNMR)-aided NMR titration has been employed to rigorously analyze the interaction between pimecrolimus and FKBP12, suggesting that the dissociation constants can differ significantly when precipitation is accounted for.[3] This underscores the technical complexities in determining the precise binding affinity of this lipophilic drug.

The Pimecrolimus-FKBP12 Signaling Pathway

Pimecrolimus exerts its immunomodulatory effects by first binding to the cytosolic protein FKBP12.[1][4] This binding event induces a conformational change in FKBP12, forming a pimecrolimus-FKBP12 complex. This complex then acquires the ability to bind to and inhibit the calcium- and calmodulin-dependent serine/threonine phosphatase, calcineurin.[4][5]

The inhibition of calcineurin is the central mechanism of action. Calcineurin is responsible for dephosphorylating the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[1] Once dephosphorylated, NFAT translocates to the nucleus and activates the transcription of genes encoding various pro-inflammatory cytokines, including interleukin-2 (B1167480) (IL-2), interleukin-4 (IL-4), and tumor necrosis factor-alpha (TNF-α).[1] By inhibiting calcineurin, the pimecrolimus-FKBP12 complex prevents NFAT dephosphorylation and its subsequent nuclear translocation, thereby blocking the production of these inflammatory mediators and suppressing the T-cell mediated inflammatory response.[1]

Pimecrolimus signaling pathway leading to calcineurin inhibition.

Experimental Protocols for Characterizing Binding Affinity

Fluorescence Polarization (FP) Competition Assay

This high-throughput assay is used to determine the binding affinity of a non-fluorescent ligand (pimecrolimus) by measuring its ability to compete with a fluorescently labeled ligand for binding to FKBP12.[6][7]

Principle: A fluorescently labeled FKBP12 ligand (tracer) will have a high fluorescence polarization value when bound to the larger FKBP12 protein due to its slower tumbling rate in solution. When an unlabeled competitor (pimecrolimus) is introduced, it displaces the tracer, leading to a decrease in the fluorescence polarization.

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of purified recombinant human FKBP12 protein in an appropriate assay buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Prepare a stock solution of a suitable fluorescently labeled FKBP12 ligand (e.g., a fluorescein-conjugated FK506 analog) in the same assay buffer.

  • Prepare a serial dilution of pimecrolimus in the assay buffer.

• Assay Procedure:

  • In a microplate, add a fixed concentration of FKBP12 and the fluorescent tracer.

  • Add the varying concentrations of pimecrolimus to the wells.

  • Include control wells with FKBP12 and tracer only (maximum polarization) and tracer only (minimum polarization).

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium.

  • Measure the fluorescence polarization using a suitable plate reader.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the pimecrolimus concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of pimecrolimus that displaces 50% of the fluorescent tracer.

  • The Ki can then be calculated from the IC50 using the Cheng-Prusoff equation, which requires knowledge of the Kd of the fluorescent tracer.

Workflow for a Fluorescence Polarization Competition Assay.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat changes associated with a binding event, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (enthalpy, ΔH, and entropy, ΔS) in a single experiment.[8]

Principle: When pimecrolimus binds to FKBP12, heat is either released (exothermic) or absorbed (endothermic). ITC measures these small heat changes as the ligand is titrated into a solution containing the protein.

Methodology:

• Sample Preparation:

  • Prepare highly purified and concentrated solutions of both FKBP12 and pimecrolimus in the same, extensively dialyzed buffer to minimize heat of dilution effects. A co-solvent like DMSO may be required for pimecrolimus, and in such cases, the same concentration of the co-solvent must be present in the FKBP12 solution.

  • Thoroughly degas both solutions before the experiment.

• ITC Experiment:

  • Load the FKBP12 solution into the sample cell of the calorimeter and the pimecrolimus solution into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of small, precise injections of the pimecrolimus solution into the FKBP12 solution.

  • The instrument records the heat change after each injection.

• Data Analysis:

  • The raw data, a series of heat pulses, is integrated to obtain the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of pimecrolimus to FKBP12.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the Kd, stoichiometry (n), and enthalpy of binding (ΔH). The entropy (ΔS) can then be calculated.

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that provides real-time kinetic data on the association and dissociation of a ligand (analyte) to a protein (ligand) immobilized on a sensor chip.

Principle: The binding of pimecrolimus (analyte) to FKBP12 immobilized on a sensor surface causes a change in the refractive index at the surface, which is detected as a change in the SPR signal (measured in Resonance Units, RU).

Methodology:

• Sensor Chip Preparation:

  • Immobilize purified FKBP12 onto a suitable sensor chip (e.g., a CM5 chip) via amine coupling or other appropriate chemistry.

  • Block any remaining active sites on the sensor surface.

• Binding Analysis:

  • Flow a running buffer over the sensor surface to establish a stable baseline.

  • Inject a series of concentrations of pimecrolimus over the immobilized FKBP12 surface.

  • Monitor the association phase (increase in RU) as pimecrolimus binds to FKBP12.

  • Switch back to the running buffer and monitor the dissociation phase (decrease in RU) as pimecrolimus dissociates from FKBP12.

  • Regenerate the sensor surface between different pimecrolimus concentrations if necessary.

• Data Analysis:

  • The resulting sensorgrams (RU versus time) are fitted to appropriate kinetic models (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (ka) and the dissociation rate constant (kd).

  • The equilibrium dissociation constant (Kd) is then calculated as the ratio of kd to ka (Kd = kd/ka).

Workflow for a Surface Plasmon Resonance (SPR) Experiment.

Conclusion

The high-affinity binding of pimecrolimus to FKBP12 is the critical initiating step in its mechanism of action as a topical calcineurin inhibitor. While precise quantitative binding data remains elusive in the public domain, the qualitative understanding of this interaction is robust. The experimental protocols detailed in this guide provide a framework for researchers to quantitatively characterize this and similar ligand-protein interactions. A thorough understanding of the pimecrolimus-FKBP12 binding dynamics is essential for the rational design of novel immunomodulatory agents and for optimizing the therapeutic application of existing calcineurin inhibitors.

References

• 1. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. Rigorous analysis of the interaction between proteins and low water-solubility drugs by qNMR-aided NMR titration experiments - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. FKBP12-Dependent Inhibition of Calcineurin Mediates Immunosuppressive Antifungal Drug Action in Malassezia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FKBP12-Dependent Inhibition of Calcineurin Mediates Immunosuppressive Antifungal Drug Action in Malassezia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-throughput fluorescence polarization method for identification of FKBP12 ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fluoresceinated FKBP12 ligands for a high-throughput fluorescence polarization assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Unlocking the Off-Label Therapeutic Potential of Picrolimus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Picrolimus, a calcineurin inhibitor and ascomycin (B1665279) macrolactam derivative, is a topical immunomodulating agent widely recognized for its efficacy in atopic dermatitis.[1][2] Its mechanism of action, centered on the inhibition of T-cell activation and subsequent reduction in pro-inflammatory cytokine production, presents a compelling rationale for its application in a broader spectrum of inflammatory dermatoses.[1][2] This technical guide provides an in-depth exploration of the off-label therapeutic potential of picrolimus, focusing on its application in vitiligo, psoriasis, oral lichen planus, and cutaneous lupus erythematosus. We delve into the core molecular mechanisms, present quantitative clinical data, and provide detailed experimental protocols to support further research and development in this promising area.

Core Mechanism of Action: Calcineurin Inhibition and Downstream Effects

The primary therapeutic effect of picrolimus is mediated through its high-affinity binding to the cytosolic immunophilin macrophilin-12 (also known as FKBP-12).[1] This binding event creates a drug-receptor complex that specifically inhibits the calcium-dependent phosphatase, calcineurin.[1] The inhibition of calcineurin is a critical juncture in the T-cell activation cascade.

Normally, upon T-cell receptor stimulation, intracellular calcium levels rise, activating calcineurin. Activated calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[3] This dephosphorylation allows NFAT to translocate from the cytoplasm to the nucleus, where it binds to the promoter regions of various genes encoding pro-inflammatory cytokines.[3]

By inhibiting calcineurin, the picrolimus-FKBP-12 complex prevents the dephosphorylation and subsequent nuclear translocation of NFAT.[3] This effectively halts the transcription of a suite of pro-inflammatory cytokines, including Interleukin-2 (IL-2), Interferon-gamma (IFN-γ), Interleukin-4 (IL-4), and Tumor Necrosis Factor-alpha (TNF-α).[4] The suppression of these cytokines is central to reducing the inflammatory response in various skin disorders.

Beyond T-cells, picrolimus has also been shown to prevent the release of inflammatory mediators from mast cells following stimulation by antigens or IgE.[5]

Caption: Picrolimus signaling pathway in T-cell activation. (Within 100 characters)

Off-Label Therapeutic Applications

The immunomodulatory properties of picrolimus have prompted its investigation in a variety of off-label dermatological indications. The following sections summarize the clinical evidence and present key quantitative data for its use in vitiligo, psoriasis, oral lichen planus, and cutaneous lupus erythematosus.

Vitiligo

Given the autoimmune hypothesis in the pathogenesis of vitiligo, topical calcineurin inhibitors like picrolimus are a logical therapeutic choice.[6] Studies have shown that picrolimus may not only suppress the autoimmune attack on melanocytes but also directly stimulate melanogenesis and melanocyte migration.[7][8]

Study Design	Number of Patients	Treatment Regimen	Duration	Key Efficacy Outcomes	Adverse Events	Citation
Open pilot study	26	1% picrolimus cream twice daily to head and neck lesions	6 months	50% of patients showed repigmentation, with a median percentage of 72.9%.	Transient burning sensation at the application site.	[6]
Double-blind, placebo-controlled	68	1% picrolimus cream or placebo plus narrow-band UVB (NB-UVB)	3 months	Repigmentation of facial lesions was significantly higher with picrolimus + NB-UVB (64.3%) compared to placebo + NB-UVB (25.1%).	Self-limited erythema and pruritus.	[9]
Randomized, double-blind, vehicle-controlled	20	1% picrolimus cream or vehicle to symmetrical vitiligo lesions (non-facial)	6 months	No significant change in mean target lesion size. Modest repigmentation (1-25%) in 12/17 patients at 2 months, which decreased over time.	Well tolerated with no treatment-related adverse events.	[2]

Psoriasis

Topical picrolimus has been explored as an off-label treatment for psoriasis, particularly in sensitive areas like the face and intertriginous regions where the long-term use of corticosteroids is a concern.[10]

Study Design	Patient Population	Treatment Regimen	Duration	Key Efficacy Outcomes	Citation
Review	Patients with psoriasis	Topical picrolimus	Varies	Effective for facial and intertriginous psoriasis.	[10]

Oral Lichen Planus (OLP)

Erosive oral lichen planus (EOLP) is a chronic inflammatory condition that can be painful and difficult to manage. Picrolimus has emerged as a promising therapeutic option.

Study Design	Number of Patients	Treatment Regimen	Duration	Key Efficacy Outcomes	Adverse Events	Citation
Randomized, double-blind, vehicle-controlled	21	1% picrolimus cream or vehicle twice daily	6 weeks	Picrolimus was superior to vehicle in reducing pain, erythema, and erosion size.	Well-tolerated; no clinically relevant drug-related adverse events.	[11]
Prospective, randomized, double-blind, vehicle-controlled	20	1% picrolimus cream or vehicle	30 days	7 of 10 patients treated with picrolimus had complete clearance of erosions versus 2 of 10 in the vehicle group. Significant reduction in a composite score of erosions and pain.	Well-tolerated.	[12]
Randomized clinical trial	30	1% picrolimus cream or betamethasone (B1666872) four times daily	4 weeks	Picrolimus showed a significantly higher reduction in severity and pain scores in the first week and less recurrence compared to betamethasone.	Not specified.	[13]
Double-blind, randomized, prospective trial	12	1% picrolimus cream or vehicle twice daily	4 weeks	Significant reduction in a 12-point clinical score in the picrolimus group (mean score from 6.83 to 3.33).	Transient burning sensations.	[14]

Cutaneous Lupus Erythematosus (CLE)

Topical picrolimus offers a steroid-sparing alternative for the treatment of cutaneous manifestations of lupus erythematosus.

| Study Design | Number of Patients | Patient Population | Treatment Regimen | Duration | Key Efficacy Outcomes | Citation | | :--- | :--- | :--- | :--- | :--- | :--- | | Open-label, uncontrolled | 11 | Different forms of CLE | 1% picrolimus cream twice daily under semi-occlusive conditions | 3 weeks | Significant regression of skin lesions in all patients. |[15] | | Evidence-based evaluation (review) | Multiple studies | Systemic lupus erythematosus, subacute CLE, discoid lupus erythematosus | Topical picrolimus | Varies | Efficacious for cutaneous lesions of systemic lupus erythematosus and to a lesser extent for subacute and discoid lupus erythematosus. |[16] |

Detailed Experimental Protocols

In Vitro Protocols

Objective: To assess the inhibitory effect of picrolimus on T-cell activation and the production of pro-inflammatory cytokines.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• Ficoll-Paque PLUS

• RPMI 1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin, and streptomycin

• Anti-CD3 monoclonal antibody (mAb)

• Anti-CD28 mAb

• Picrolimus (various concentrations)

• ELISA kits for IFN-γ and TNF-α

• 96-well cell culture plates

Protocol:

• Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.[4]

• Wash the isolated PBMCs twice with RPMI 1640 medium.

• Resuspend the cells in complete RPMI 1640 medium at a concentration of 1 x 10^6 cells/mL.

• Coat a 96-well plate with anti-CD3 mAb (e.g., 1 µg/mL in PBS) overnight at 4°C. Wash the plate three times with sterile PBS before use.

• Add 100 µL of the PBMC suspension to each well of the anti-CD3 coated plate.

• Add 50 µL of picrolimus at various concentrations (e.g., 0.1, 1, 10, 100 nM) or vehicle control (DMSO) to the respective wells.

• Add 50 µL of soluble anti-CD28 mAb (e.g., 2 µg/mL) to stimulate the T-cells.

• Incubate the plate at 37°C in a 5% CO2 incubator for 48-72 hours.

• After incubation, centrifuge the plate and collect the supernatant for cytokine analysis.

• Measure the concentrations of IFN-γ and TNF-α in the supernatants using specific ELISA kits according to the manufacturer's instructions.

Objective: To evaluate the direct effect of picrolimus on melanocyte migration and melanin (B1238610) production.[7][8]

Materials:

• Primary human epidermal melanocytes

• Melanocyte growth medium

• Picrolimus (various concentrations)

• Bovine pituitary extract (BPE) and phorbol (B1677699) 12-myristate 13-acetate (PMA)

• NaOH

• Spectrophotometer

• Transwell inserts (8 µm pore size)

• Collagen IV

Protocol for Melanogenesis:

• Culture primary human epidermal melanocytes in melanocyte growth medium.

• Seed the melanocytes in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of picrolimus (e.g., 1, 10, 100 nM) for 72 hours.[7]

• After incubation, wash the cells with PBS and lyse them.

• Measure the protein concentration of the cell lysates.

• To measure melanin content, dissolve the cell pellet in 1N NaOH at 60°C for 1 hour.[8]

• Measure the absorbance at 475 nm using a spectrophotometer and normalize the melanin content to the total protein concentration.

Protocol for Migration (Transwell Assay):

• Coat the upper surface of Transwell inserts with collagen IV.

• Starve the melanocytes in a serum-free medium for 24 hours.

• Place the Transwell inserts into a 24-well plate containing melanocyte growth medium with or without picrolimus (e.g., 10 nM).

• Seed the starved melanocytes into the upper chamber of the Transwell inserts.

• Incubate for 24 hours at 37°C.

• Remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the migrated cells on the lower surface of the membrane.

• Count the number of migrated cells in several high-power fields under a microscope.

Caption: Workflow for in vitro assays of Picrolimus. (Within 100 characters)

In Vivo (Preclinical) Protocol

Objective: To evaluate the efficacy of topical picrolimus in a mouse model of psoriasis.[17][18]

Materials:

• BALB/c or C57BL/6 mice

• Imiquimod (B1671794) cream (5%)

• Picrolimus cream (1%) or vehicle control

• Calipers for measuring skin thickness

• Psoriasis Area and Severity Index (PASI) scoring guide

Protocol:

• Anesthetize the mice and shave a designated area on their backs.

• Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back and right ear for 5-6 consecutive days to induce a psoriasis-like phenotype.[18]

• Divide the mice into treatment and control groups.

• Starting from day 1 of imiquimod application, topically apply 1% picrolimus cream or the vehicle control to the inflamed skin of the respective groups daily.

• Monitor the mice daily for body weight, and assess the severity of skin inflammation using a modified PASI score for erythema, scaling, and thickness.[1]

• Measure ear and back skin thickness daily using calipers.

• At the end of the experiment (e.g., day 6), euthanize the mice and collect skin and spleen samples.

• Process the skin samples for histological analysis (H&E staining) to assess epidermal thickness (acanthosis) and inflammatory cell infiltration.

• Homogenize skin or spleen samples to measure cytokine levels (e.g., IL-17, IL-23) by ELISA or qPCR.

Clinical Trial Protocols

Objective: To assess the efficacy and safety of 1% picrolimus cream in patients with vitiligo.

Study Design: A randomized, double-blind, placebo-controlled trial.

Patient Population: Patients with non-segmental vitiligo affecting at least one target lesion on the face or body.

Treatment Protocol:

• Randomly assign patients to receive either 1% picrolimus cream or a matching placebo.

• Instruct patients to apply a thin layer of the assigned cream to the target vitiligo lesions twice daily for 6 months.

• Patients should avoid excessive sun exposure and use a broad-spectrum sunscreen.

Efficacy Assessment:

• Primary Endpoint: The primary outcome will be the percentage of repigmentation of the target lesion at 6 months, assessed using the Vitiligo Area Scoring Index (VASI). The VASI score is calculated based on the percentage of depigmentation within hand-drawn outlines of the vitiligo patches in each body region.[19]

• Secondary Endpoints:

  • Percentage of patients achieving ≥50% and ≥75% repigmentation.

  • Photographic evaluation by blinded investigators at baseline and at specified follow-up visits.

  • Patient-reported outcomes on the impact of vitiligo on their quality of life.

Safety Assessment: Monitor and record all adverse events, with a particular focus on application site reactions such as burning, itching, and erythema.

Objective: To evaluate the efficacy and safety of 1% picrolimus cream for the treatment of erosive oral lichen planus.

Study Design: A randomized, double-blind, vehicle-controlled trial.

Patient Population: Patients with a clinical and histopathological diagnosis of erosive oral lichen planus with at least one measurable erosive or ulcerative lesion.

Treatment Protocol:

• Randomize patients to receive either 1% picrolimus cream or its vehicle.

• Instruct patients to apply the cream to the affected mucosal areas twice daily after meals and oral hygiene for 8 weeks.[11]

Efficacy Assessment:

• Primary Endpoint: The primary outcome will be the change from baseline in a clinical score that assesses the severity of erythema, ulceration, and reticulation of a target lesion.[20]

• Secondary Endpoints:

  • Change from baseline in a patient-reported pain score using a 100-mm Visual Analog Scale (VAS).[13]

  • Investigator's Global Assessment (IGA) of overall disease severity.[11]

  • Measurement of the size of the target erosion in millimeters.[11]

Safety Assessment: Record all adverse events, including local irritation or burning sensation in the oral cavity. Blood levels of picrolimus may be monitored.[14]

Caption: General workflow for a clinical trial of Picrolimus. (Within 100 characters)

Conclusion

The existing body of evidence strongly suggests that picrolimus has significant off-label therapeutic potential for a range of inflammatory skin diseases beyond atopic dermatitis. Its well-defined mechanism of action, favorable safety profile for topical use, and encouraging clinical data in vitiligo, psoriasis, oral lichen planus, and cutaneous lupus erythematosus make it a compelling candidate for further investigation and potential therapeutic expansion. The detailed experimental protocols provided in this guide are intended to facilitate robust and reproducible research to further elucidate the efficacy and mechanisms of picrolimus in these and other potential indications, ultimately paving the way for new treatment paradigms for patients with these challenging conditions.

References

• 1. Hooke - Contract Research - Imiquimod-induced psoriasis in C57BL/6 mice [hookelabs.com]
• 2. Efficacy and safety of pimecrolimus cream 1% in adult patients with vitiligo: results of a randomized, double-blind, vehicle-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. imavita.com [imavita.com]
• 4. Inhibition of T-cell activation in vitro in human peripheral blood mononuclear cells by pimecrolimus and glucocorticosteroids and combinations thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Topical pimecrolimus in the treatment of vitiligo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pimecrolimus increases the melanogenesis and migration of melanocytes in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. kjpp.net [kjpp.net]
• 9. The efficacy of pimecrolimus 1% cream plus narrow-band ultraviolet B in the treatment of vitiligo: a double-blind, placebo-controlled clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. stemcell.com [stemcell.com]
• 11. Pimecrolimus 1% cream for oral erosive lichen planus: a 6-week randomized, double-blind, vehicle-controlled study with a 6-week open-label extension to assess efficacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pimecrolimus cream 1% in erosive oral lichen planus--a prospective randomized double-blind vehicle-controlled study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Topical pimecrolimus versus betamethasone for oral lichen planus: a randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Treatment of oral erosive lichen planus with 1% pimecrolimus cream: a double-blind, randomized, prospective trial with measurement of pimecrolimus levels in the blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pimecrolimus 1% cream for cutaneous lupus erythematosus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Topical tacrolimus and pimecrolimus in the treatment of cutaneous lupus erythematosus: an evidence-based evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. frontierspartnerships.org [frontierspartnerships.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

The Impact of Pimecrolimus on Skin Barrier Gene Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pimecrolimus (B1677883), a topical calcineurin inhibitor, is an established therapeutic agent for atopic dermatitis (AD). Its primary mechanism of action involves the suppression of T-cell activation and subsequent reduction in pro-inflammatory cytokine release. However, emerging evidence highlights a secondary, yet crucial, role for pimecrolimus in modulating the expression of genes integral to the formation and maintenance of the epidermal barrier. This technical guide provides an in-depth analysis of the molecular impact of pimecrolimus on skin barrier gene expression, presenting quantitative data, detailed experimental methodologies, and visual representations of the underlying biological pathways and research workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals investigating skin barrier function and therapeutics.

Pimecrolimus's Effect on Skin Barrier Gene Expression

Clinical and preclinical studies have demonstrated that pimecrolimus can positively influence the compromised skin barrier in atopic dermatitis. This effect is, at least in part, mediated by its ability to modulate the expression of key genes involved in epidermal differentiation and barrier formation.

Quantitative Analysis of Gene Expression Changes

The following tables summarize the quantitative changes in mRNA expression of key skin barrier genes in response to pimecrolimus treatment in lesional skin of atopic dermatitis patients.

Table 1: Effect of Pimecrolimus on Epidermal Differentiation Complex (EDC) Gene Expression

Gene	Function	Change in Lesional Skin (Pre-treatment vs. Non-lesional)	Change After Pimecrolimus Treatment (Post-treatment vs. Pre-treatment)	Significance	Reference
Involucrin (IVL)	Cornified envelope precursor	Significant over-expression	Significant decrease	p < 0.05	[1][2]
Loricrin (LOR)	Major cornified envelope protein	No significant change	No significant change	Not Significant	[1][3]
Filaggrin (FLG)	Aggregates keratin (B1170402) filaments	No significant change	Normalized expression	Not Significant	[1][3]
Small Proline-Rich Protein 2C (SPRR2C)	Cornified envelope cross-linker	Significant over-expression	Significant decrease	p < 0.05	[1]
Small Proline-Rich Protein 1A (SPRR1A)	Cornified envelope cross-linker	Increased	Decrease (not significant)	Not Significant	[1]
Small Proline-Rich Protein 4 (SPRR4)	Cornified envelope cross-linker	Significant decrease	Persisted decrease	p < 0.05	[1]

Table 2: Effect of Pimecrolimus on Keratin and S100 Gene Expression

Gene	Function	Change in Lesional Skin (Pre-treatment vs. Non-lesional)	Change After Pimecrolimus Treatment (Post-treatment vs. Pre-treatment)	Significance	Reference
Keratin 16 (KRT16)	Hyperproliferation-associated keratin	Significant over-expression	Significant decrease	p < 0.05	[1]
Keratin 6A (KRT6A)	Hyperproliferation-associated keratin	Increased	Decrease (not significant)	Not Significant	[1]
S100A2, S100A7, S100A8, S100A9	Calcium-binding proteins, inflammation	Increased	Decrease	Borderline Significance	[1]

Core Signaling Pathway

Pimecrolimus primarily exerts its immunomodulatory effects by inhibiting the calcineurin-NFAT signaling pathway in T-cells. This action leads to a reduction in the production of inflammatory cytokines that are known to negatively impact skin barrier function.

References

• 1. Five Steps to Optimal cDNA Synthesis | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Overview of cDNA Synthesis - CD Genomics [cd-genomics.com]
• 3. researchgate.net [researchgate.net]

Pimecrolimus and the NFAT Signaling Pathway in Keratinocytes: An In-depth Technical Guide

Introduction

Pimecrolimus (B1677883), an ascomycin (B1665279) macrolactam derivative, is a topical calcineurin inhibitor developed for the treatment of inflammatory skin diseases, most notably atopic dermatitis.[1][2] While its mechanism of action has been extensively characterized in T-cells, its effects on keratinocytes are more complex and multifaceted. Keratinocytes, the primary cell type of the epidermis, are not merely structural components but are active participants in skin immunity, capable of producing a range of cytokines, chemokines, and antimicrobial peptides (AMPs).[3] The Nuclear Factor of Activated T-cells (NFAT) signaling pathway, a key regulator of immune responses, is functionally active in keratinocytes and represents a primary target of pimecrolimus.[4][5] This technical guide provides a detailed examination of the pimecrolimus-NFAT axis in keratinocytes, summarizing quantitative data, outlining experimental protocols, and visualizing the core molecular pathways.

The Calcineurin/NFAT Signaling Pathway in Keratinocytes

The NFAT family of transcription factors are calcium-regulated proteins that play a critical role in linking intracellular calcium signals to gene expression.[5] In resting keratinocytes, NFAT proteins are heavily phosphorylated and reside in the cytoplasm in an inactive state.[5] An influx of intracellular calcium ([Ca2+]i), triggered by various stimuli, activates the serine/threonine phosphatase, calcineurin.[5][6]

Calcineurin then dephosphorylates multiple serine residues on NFAT proteins, exposing a nuclear localization signal.[6][7] This allows the now-activated NFAT to translocate into the nucleus, where it collaborates with other transcription factors, such as AP-1, to bind to promoter regions of target genes and initiate transcription.[5] In keratinocytes, this pathway is involved in controlling differentiation, proliferation, and apoptosis.[4][5][8] Agonists that induce keratinocyte differentiation, such as 12-O-tetradecanoyl-phorbol-13-acetate (TPA) in combination with ionomycin (B1663694) or elevated extracellular calcium, are known to induce the nuclear translocation of NFAT.[4]

Caption: The Calcineurin/NFAT Signaling Pathway in Keratinocytes.

Pimecrolimus: Mechanism of Calcineurin Inhibition

Pimecrolimus exerts its pharmacological effect by directly interfering with the calcineurin-mediated activation of NFAT.[2] When applied topically, the lipophilic pimecrolimus molecule penetrates the keratinocyte cell membrane. Inside the cytoplasm, it binds with high affinity to the immunophilin macrophilin-12, also known as FK506-binding protein-12 (FKBP-12).[1][9] This binding event induces a conformational change in the FKBP-12 protein, forming a pimecrolimus-FKBP-12 complex. This new complex effectively functions as a potent inhibitor of calcineurin, blocking its phosphatase activity.[2][6] By inhibiting calcineurin, pimecrolimus prevents the dephosphorylation of NFAT, thereby trapping it in the cytoplasm and blocking its nuclear translocation and subsequent transcriptional activity.[1][7]

Caption: Mechanism of Calcineurin Inhibition by Pimecrolimus.

Downstream Effects of Pimecrolimus on Keratinocyte Function

While the core mechanism of NFAT inhibition is straightforward, its consequences in keratinocytes are surprisingly nuanced and differ significantly from those in T-cells. Pimecrolimus inhibits the nuclear translocation of both NFAT and NF-κB in keratinocytes.[1][10] However, instead of broad immunosuppression, this leads to a selective modulation of the keratinocyte's innate immune functions.

Enhancement of Antimicrobial Peptide (AMP) Expression

Contrary to what might be expected from an immunomodulator, pimecrolimus enhances the expression of key AMPs in keratinocytes, particularly in response to stimulation by Toll-like receptor 2/6 (TLR2/6) ligands such as Malp-2.[1] This suggests that NFAT and/or NF-κB may act as negative regulators for the transcription of certain AMPs.[1] This effect strengthens the skin's innate defense barrier, which may be beneficial in atopic dermatitis where patients are often susceptible to Staphylococcus aureus infections.[1]

Differential Regulation of Cytokines and Skin Barrier Proteins

Pimecrolimus selectively affects cytokine production in keratinocytes. For example, when stimulated by Malp-2, pimecrolimus decreases the expression of the anti-inflammatory cytokine IL-10 and the pro-inflammatory cytokine IL-1β.[1] In contrast, the expression of IL-6 and IL-8 is not inhibited and may even see a slight increase.[1] Furthermore, pimecrolimus can help normalize the expression of crucial skin barrier proteins like filaggrin and loricrin in the lesional skin of atopic dermatitis patients.[11]

Quantitative Data Summary

The following tables summarize the key quantitative findings on the effects of pimecrolimus and related calcineurin inhibitors on keratinocytes.

Table 1: Effect of Pimecrolimus on Gene Expression in Human Keratinocytes

Gene/Protein Target	Stimulus	Pimecrolimus Concentration	Observed Effect	Citation
Antimicrobial Peptides
Cathelicidin	Malp-2 and/or 1,25D3	Not specified	Enhanced expression	[1]
Human β-defensin-2 (HBD2)	Malp-2	Not specified	Enhanced expression	[1]
Human β-defensin-3 (HBD3)	Malp-2	Not specified	Enhanced expression	[1]
Cytokines
IL-1β	Malp-2 (0.1 µg/ml)	10 nM	Decreased expression	[1]
IL-10	Malp-2 (0.1 µg/ml)	10 nM	Decreased expression	[1]
IL-6	Malp-2 (0.1 µg/ml)	10 nM	No inhibition / slight increase	[1]
IL-8	Malp-2 (0.1 µg/ml)	10 nM	No inhibition / slight increase	[1]
Skin Barrier Proteins
Filaggrin & Loricrin	Atopic Dermatitis Lesion	1% Cream	Normalized expression	[11]

| Involucrin & Keratin 16 | Atopic Dermatitis Lesion | 1% Cream | Decreased over-expression |[12] |

Table 2: Comparative Calcineurin Inhibition in Skin-Derived Cells

Calcineurin Inhibitor	Cell Type	IC₅₀ (nM)	Relative Inhibition	Citation
Tacrolimus (Trl)	Fibroblasts	0.5 - 1.3	Strongest inhibition	[13][14]
Pimecrolimus (Prl)	Fibroblasts, Keratinocytes	Not specified	Weaker inhibition than Tacrolimus	[13][14]

| Cyclosporin (B1163) A (CsA) | Fibroblasts, Keratinocytes | Not specified | Weaker inhibition than Tacrolimus |[13][14] |

Key Experimental Protocols

Investigating the effects of pimecrolimus on keratinocytes involves a series of established cell biology and molecular techniques.

Cell Culture and Treatment

Normal Human Epidermal Keratinocytes (NHEKs) are cultured in specialized keratinocyte growth medium. For experiments, cells are typically seeded in multi-well plates. Following adherence, they are treated with pimecrolimus (e.g., at a concentration of 10 nM) or a vehicle control (like DMSO) for a predetermined period before being stimulated with an agonist.[1] Common stimuli include TLR ligands (e.g., Malp-2 at 0.1 µg/ml), Vitamin D3 (1,25D3), or differentiation-inducing agents like TPA and ionomycin.[1][4]

Analysis of NFAT Nuclear Translocation

This is a key experiment to confirm the mechanism of action.

• Method: Immunofluorescence coupled with confocal microscopy.

• Procedure: Keratinocytes are grown on coverslips, treated as described above, and then fixed (e.g., with paraformaldehyde) and permeabilized (e.g., with Triton X-100).[15] They are then incubated with a primary antibody specific to an NFAT isoform (e.g., NFAT1 or NFATc1), followed by a fluorescently-labeled secondary antibody.[4][15] The cell nuclei are counterstained with a DNA dye like DAPI or propidium (B1200493) iodide.[15]

• Analysis: Confocal microscopy is used to visualize the subcellular localization of the NFAT protein. The degree of nuclear translocation can be quantified by comparing the fluorescence intensity in the nucleus versus the cytoplasm.[4][5]

Gene Expression Analysis

• Method: Real-Time Quantitative Polymerase Chain Reaction (qPCR).

• Procedure: After treatment, total RNA is extracted from the keratinocytes. This RNA is then reverse-transcribed into complementary DNA (cDNA).

• Analysis: qPCR is performed using the cDNA as a template with specific primers for target genes (e.g., CAMP for cathelicidin, DEFB4A for HBD2, IL1B for IL-1β) and a housekeeping gene for normalization (e.g., GAPDH). The relative abundance of mRNA transcripts is calculated to determine changes in gene expression.[1][12]

Caption: Workflow for Assessing Pimecrolimus's Effect on Keratinocytes.

Conclusion

The interaction of pimecrolimus with the NFAT signaling pathway in keratinocytes is a prime example of cell-type specific drug action. While pimecrolimus effectively inhibits calcineurin and subsequent NFAT nuclear translocation in keratinocytes, mirroring its action in T-cells, the downstream consequences diverge significantly.[1][4] Rather than general immunosuppression, pimecrolimus selectively modulates keratinocyte responses, notably enhancing the expression of antimicrobial peptides while differentially regulating inflammatory cytokines and skin barrier proteins.[1][11] This suggests a sophisticated mechanism that may contribute to its therapeutic efficacy in atopic dermatitis by not only dampening certain inflammatory signals but also by bolstering the skin's innate antimicrobial defenses. For researchers and drug development professionals, these findings underscore the importance of studying drug effects directly in relevant resident skin cells, as the canonical mechanism of action defined in immune cells may not fully capture the therapeutic profile in a complex tissue environment like the skin.

References

• 1. Pimecrolimus Enhances TLR2/6-Induced Expression of Antimicrobial Peptides in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Localization of calcineurin/NFAT in human skin and psoriasis and inhibition of calcineurin/NFAT activation in human keratinocytes by cyclosporin A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NFAT regulates induction of COX-2 and apoptosis of keratinocytes in response to ultraviolet radiation exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 9. dermnetnz.org [dermnetnz.org]
• 10. Pimecrolimus enhances TLR2/6-induced expression of antimicrobial peptides in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Gene expression is differently affected by pimecrolimus and betamethasone in lesional skin of atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The effect of pimecrolimus on expression of genes associated with skin barrier dysfunction in atopic dermatitis skin lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Calcineurin activity and inhibition in skin and (epi)dermal cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Modulation of NFAT-5, an outlying member of the NFAT family, in human keratinocytes and skin - PMC [pmc.ncbi.nlm.nih.gov]

The Anti-Inflammatory Properties of Pimecrolimus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimecrolimus (B1677883), a topical calcineurin inhibitor derived from ascomycin, is a potent anti-inflammatory agent primarily utilized in the management of atopic dermatitis.[1][2] Its development marked a significant advancement in the treatment of inflammatory skin conditions, offering a non-steroidal alternative with a distinct mechanism of action and a favorable safety profile, notably the absence of skin atrophy associated with corticosteroids.[1][3] This technical guide provides an in-depth exploration of the core anti-inflammatory properties of pimecrolimus, detailing its molecular mechanisms, summarizing quantitative data on its efficacy, outlining key experimental protocols for its investigation, and visualizing the intricate signaling pathways it modulates.

Core Mechanism of Action: Calcineurin Inhibition

The principal anti-inflammatory effect of pimecrolimus is mediated through the specific inhibition of calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase.[4][5] This inhibition disrupts the activation of T-lymphocytes, which are key orchestrators of the inflammatory cascade in atopic dermatitis.[6]

The process unfolds in a series of molecular steps:

• Binding to Immunophilin: Pimecrolimus readily penetrates skin cells and binds with high affinity to the cytosolic immunophilin, FK506-binding protein 12 (FKBP-12).[6]

• Formation of an Inhibitory Complex: The resulting pimecrolimus-FKBP-12 complex acquires a conformation that allows it to bind to calcineurin.[6]

• Inhibition of Calcineurin Activity: This binding allosterically inhibits the phosphatase activity of calcineurin.[6]

• Blockade of NFAT Signaling: A primary substrate of calcineurin is the Nuclear Factor of Activated T-cells (NFAT), a family of transcription factors.[4][5] In their inactive state, NFAT proteins are phosphorylated and reside in the cytoplasm. Upon T-cell activation, intracellular calcium levels rise, activating calcineurin, which then dephosphorylates NFAT.[4][5] By inhibiting calcineurin, pimecrolimus prevents the dephosphorylation of NFAT.[4]

• Suppression of Cytokine Gene Transcription: Dephosphorylated NFAT normally translocates to the nucleus, where it acts as a key transcription factor for a multitude of pro-inflammatory genes.[6] By preventing NFAT dephosphorylation and subsequent nuclear translocation, pimecrolimus effectively halts the transcription of genes encoding various pro-inflammatory cytokines, including Interleukin-2 (IL-2), Interleukin-4 (IL-4), Interleukin-5 (IL-5), Interleukin-10 (IL-10), Interleukin-13 (IL-13), and Interferon-gamma (IFN-γ).[4][7] This suppression of cytokine production is a cornerstone of its anti-inflammatory effect.[7]

Beyond T-cells, pimecrolimus has also been shown to inhibit the release of inflammatory mediators from mast cells.[2]

Quantitative Data on Anti-Inflammatory Effects

The anti-inflammatory efficacy of pimecrolimus has been quantified in various in vitro and in vivo studies. The following tables summarize key quantitative findings.

Table 1: Inhibition of T-Cell Proliferation and Cytokine Production

Parameter	Cell Type/Stimulus	Method	Result	Reference
T-Cell Proliferation	Human Peripheral Blood Mononuclear Cells (PBMCs) stimulated with anti-CD3 mAb	Dose-dependent inhibition	Potency comparable to betamethasone (B1666872) 17-valerate and dexamethasone	[8]
Cytokine Production (Th1 and Th2)	Human T-cells from atopic dermatitis patient skin	Not specified	Downregulated at nanomolecular concentrations
IL-2, IFN-γ, IL-5, IL-10, IL-13 Expression	CD4+ and CD8+ T-cells in skin biopsies from atopic dermatitis patients	Double immunofluorescent staining	Reduced expression after 3 weeks of treatment	[7]

Table 2: Effects on Gene Expression in Atopic Dermatitis Lesional Skin

Gene	Method	Result	Reference
Involucrin, Small proline-rich region (SPRR) 2C, Keratin 16	Real-time quantitative PCR	Significantly decreased expression after 2 weeks of treatment	[9]
Filaggrin, Loricrin	Gene expression profile analysis	Normalized expression	[10]
Rate-limiting enzymes for lipid synthesis, Involucrin, Small proline-rich proteins	Gene expression profile analysis	No significant reduction (in contrast to betamethasone)	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the anti-inflammatory properties of pimecrolimus.

Protocol 1: In Vitro T-Cell Activation and Cytokine Measurement

Objective: To assess the inhibitory effect of pimecrolimus on T-cell activation and cytokine production in vitro.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs)

• RosetteSep™ Human T Cell Enrichment Cocktail (or similar for T-cell isolation)

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin, and streptomycin

• Anti-CD3 and anti-CD28 antibodies (for T-cell stimulation)

• Pimecrolimus (in a suitable solvent, e.g., DMSO)

• 96-well cell culture plates

• ELISA kits for specific cytokines (e.g., IL-2, IFN-γ, TNF-α) or a multiplex cytokine assay system (e.g., Luminex)

• Centrifuge

• CO₂ incubator (37°C, 5% CO₂)

Procedure:

• Isolate Human T-Cells: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation. Further enrich for T-cells using a negative selection kit (e.g., RosetteSep™) according to the manufacturer's instructions.

• Cell Seeding: Resuspend the isolated T-cells in complete RPMI-1640 medium and seed them in a 96-well plate at a density of 1 x 10⁵ cells per well.

• Pimecrolimus Treatment: Prepare serial dilutions of pimecrolimus in culture medium. Add the desired concentrations of pimecrolimus to the appropriate wells. Include a vehicle control (solvent only).

• T-Cell Stimulation: To activate the T-cells, add a combination of anti-CD3 (e.g., 1 µg/mL) and anti-CD28 (e.g., 1 µg/mL) antibodies to the wells. Include an unstimulated control group.

• Incubation: Incubate the plate for 48-72 hours in a CO₂ incubator.

• Supernatant Collection: After incubation, centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant from each well for cytokine analysis.

• Cytokine Measurement: Quantify the concentration of cytokines (e.g., IL-2, IFN-γ, TNF-α) in the collected supernatants using specific ELISA kits or a multiplex cytokine assay system, following the manufacturer's protocols.

• Data Analysis: Calculate the percentage of cytokine inhibition for each pimecrolimus concentration compared to the stimulated vehicle control. Determine the IC50 value (the concentration of pimecrolimus that causes 50% inhibition).[11][12]

Protocol 2: Gene Expression Analysis in Skin Biopsies

Objective: To quantify the effect of topical pimecrolimus on the expression of inflammatory and skin barrier-related genes in atopic dermatitis lesions.

Materials:

• Skin punch biopsy tool (e.g., 4 mm)

• RNAlater® solution (or similar RNA stabilization reagent)

• Homogenizer (e.g., rotor-stator or bead-based)

• RNA extraction kit (e.g., RNeasy Fibrous Tissue Mini Kit)

• DNase I

• Reverse transcription kit

• Real-time quantitative PCR (RT-qPCR) system

• Primers for target genes (e.g., Involucrin, Filaggrin, Loricrin, inflammatory cytokines) and a housekeeping gene (e.g., GAPDH, β-actin)

• SYBR® Green or TaqMan® probe-based RT-qPCR master mix

Procedure:

• Skin Biopsy Collection: Obtain 4 mm punch biopsies from lesional skin of atopic dermatitis patients before and after a defined period of treatment with pimecrolimus cream (e.g., 2-3 weeks).[7][9] Immediately place the biopsies in an RNA stabilization solution like RNAlater® and store at -80°C until processing.

• RNA Extraction: Thaw the skin biopsies and homogenize the tissue in the lysis buffer provided with the RNA extraction kit. Follow the manufacturer's protocol for RNA extraction from fibrous tissue, including a DNase I treatment step to remove contaminating genomic DNA.

• RNA Quantification and Quality Control: Measure the concentration and purity of the extracted RNA using a spectrophotometer (e.g., NanoDrop). Assess RNA integrity using an Agilent Bioanalyzer or similar system.

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit according to the manufacturer's instructions.

• Real-Time Quantitative PCR (RT-qPCR):

  • Prepare the RT-qPCR reaction mix containing the cDNA template, forward and reverse primers for the target and housekeeping genes, and the appropriate master mix.

  • Perform the RT-qPCR using a standard thermal cycling protocol.

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each gene.

  • Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ΔCt).

  • Calculate the change in gene expression between pre- and post-treatment samples using the ΔΔCt method.[9][10][13]

Signaling Pathway Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways modulated by pimecrolimus.

Caption: Pimecrolimus inhibits the Calcineurin-NFAT signaling pathway in T-cells.

Caption: Pimecrolimus inhibits the nuclear translocation of NF-κB in keratinocytes.[1][2]

Caption: Experimental workflow for gene expression analysis in skin biopsies.

Conclusion

Pimecrolimus exerts its anti-inflammatory effects through a well-defined molecular mechanism centered on the inhibition of calcineurin. This action leads to the suppression of T-cell activation and a significant reduction in the production of pro-inflammatory cytokines. Furthermore, evidence suggests its modulatory role in the NF-κB signaling pathway within keratinocytes. The quantitative data and experimental protocols provided in this guide offer a comprehensive resource for researchers and drug development professionals investigating the anti-inflammatory properties of pimecrolimus and related compounds. The visualized signaling pathways serve as a clear conceptual framework for understanding its mode of action at a molecular level. Further research into the nuanced effects of pimecrolimus on other immune cells and signaling cascades will continue to refine our understanding of this important therapeutic agent.

References

• 1. Pimecrolimus enhances TLR2/6-induced expression of antimicrobial peptides in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pimecrolimus Enhances TLR2/6-Induced Expression of Antimicrobial Peptides in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Calcineurin signaling and NFAT activation in cardiovascular and skeletal muscle development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inflammatory cell numbers and cytokine expression in atopic dermatitis after topical pimecrolimus treatment. [roar.hep-bejune.ch]
• 8. Inhibition of T-cell activation in vitro in human peripheral blood mononuclear cells by pimecrolimus and glucocorticosteroids and combinations thereof - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effect of pimecrolimus on expression of genes associated with skin barrier dysfunction in atopic dermatitis skin lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Gene expression is differently affected by pimecrolimus and betamethasone in lesional skin of atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. criver.com [criver.com]
• 12. researchgate.net [researchgate.net]
• 13. dermnetnz.org [dermnetnz.org]

Pimecrolimus and Its Inhibitory Role in Mast Cell Degranulation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pimecrolimus (B1677883), an ascomycin (B1665279) macrolactam derivative and a member of the calcineurin inhibitor class, exhibits potent anti-inflammatory properties by selectively targeting key immune cells, including mast cells.[1][2] This technical guide provides an in-depth exploration of the molecular mechanisms by which pimecrolimus modulates mast cell function, with a primary focus on the inhibition of degranulation. It details the underlying signaling pathways, presents quantitative data on its inhibitory effects, and furnishes comprehensive experimental protocols for in vitro and in vivo investigations. This document is intended to serve as a valuable resource for researchers and professionals in the fields of immunology and drug development.

Introduction: The Pivotal Role of Mast Cells in Inflammatory Responses

Mast cells are multifunctional secretory cells that play a crucial role in the immune system.[2] Upon activation, they release a plethora of pro-inflammatory mediators, contributing to the pathophysiology of various inflammatory and allergic conditions.[2] The process of degranulation, the release of pre-formed mediators stored in cytoplasmic granules, and the de novo synthesis of cytokines and other inflammatory molecules are central to the mast cell's effector function. Consequently, the inhibition of mast cell activation and degranulation represents a key therapeutic strategy for a range of inflammatory diseases.

Pimecrolimus has emerged as a significant therapeutic agent, particularly in the treatment of inflammatory skin diseases.[2] Its efficacy is, in large part, attributable to its profound effects on mast cell activity.[2] This guide elucidates the intricate cellular and molecular interactions of pimecrolimus with mast cells.

Mechanism of Action: Pimecrolimus as a Calcineurin Inhibitor

The primary mechanism of action of pimecrolimus involves the inhibition of calcineurin, a calcium-dependent phosphatase.[2] This process can be delineated as follows:

• Binding to Immunophilin: Pimecrolimus enters the cytoplasm of the mast cell and binds with high affinity to the immunophilin macrophilin-12 (also known as FKBP-12).[3]

• Formation of an Inhibitory Complex: The resulting pimecrolimus-FKBP-12 complex then interacts with and inhibits the enzymatic activity of calcineurin.[3]

• Blockade of NFAT Signaling: A critical substrate of calcineurin is the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[2][4] By inhibiting calcineurin, the pimecrolimus-FKBP-12 complex prevents the dephosphorylation of NFAT.[3][4]

• Inhibition of Cytokine Gene Transcription: Dephosphorylation is a prerequisite for the nuclear translocation of NFAT.[4] By maintaining NFAT in a phosphorylated state, pimecrolimus effectively blocks its entry into the nucleus.[3] This, in turn, prevents the transcription of genes encoding a variety of pro-inflammatory cytokines.[2]

This targeted inhibition of the calcineurin-NFAT signaling pathway is the cornerstone of pimecrolimus's immunomodulatory effects in mast cells.

Signaling Pathway of Pimecrolimus's Inhibition of Mast Cell Degranulation

Caption: Pimecrolimus's inhibitory signaling pathway in mast cells.

Quantitative Analysis of Pimecrolimus's Effects on Mast Cell Mediator Release

Pimecrolimus has been demonstrated to effectively inhibit the release of both pre-formed and de novo synthesized mediators from mast cells. The following table summarizes key quantitative data from in vitro and in vivo studies.

Parameter	Cell/Model System	Stimulus	Pimecrolimus Concentration/Dose	Inhibition/Effect	Reference
Histamine (B1213489) Release	Human Dermal Mast Cells	Anti-IgE	500 nmol/L	73% (maximal inhibition)	[1]
Human Peripheral Blood Basophils	Anti-IgE	500 nmol/L	82% (maximal inhibition)	[1]
Tryptase Release	Human Dermal Mast Cells	Anti-IgE	500 nmol/L	75% (maximal inhibition)	[1]
Leukotriene C4 (LTC4) Release	Human Dermal Mast Cells	Anti-IgE	Not specified	32% (maximal inhibition)	[1]
Tumor Necrosis Factor-alpha (TNF-α) Release	Human Dermal Mast Cells	Calcium ionophore + PMA	100 nmol/L	90% (maximal inhibition)	[1]
Cutaneous Mast Cell Number	Murine Model of Cutaneous Mastocytosis	rmSCF-induced	1% cream, topical, daily for 10 days	58% reduction	[5]
Skin Histamine Levels	Murine Model of Cutaneous Mastocytosis	rmSCF-induced	1% cream, topical, daily for 10 days	78.5% reduction	[5]
Mast Cell Apoptosis	Murine Model of Cutaneous Mastocytosis	rmSCF-induced	1% cream, topical, daily for 10 days	53.3% of cutaneous mast cells were apoptotic	[5]

Experimental Protocols

In Vitro Mast Cell Degranulation Assay (β-Hexosaminidase Release)

This protocol outlines a common method to assess the inhibitory effect of pimecrolimus on IgE-mediated degranulation of the rat basophilic leukemia cell line, RBL-2H3.

Materials:

• RBL-2H3 cells

• DMEM supplemented with 10% FBS, penicillin, and streptomycin

• Anti-DNP IgE

• DNP-BSA (antigen)

• Pimecrolimus

• Tyrode's buffer

• p-nitrophenyl-N-acetyl-β-D-glucosaminide (pNAG) substrate solution

• Stop buffer (e.g., 0.1 M carbonate/bicarbonate buffer, pH 10.0)

• 96-well plates

• Triton X-100 (for total release control)

Procedure:

• Cell Culture and Sensitization:

  • Culture RBL-2H3 cells in complete DMEM at 37°C in a humidified 5% CO2 incubator.

  • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Sensitize the cells by incubating them with anti-DNP IgE in complete medium for 24 hours.

• Compound Treatment:

  • Prepare a stock solution of pimecrolimus in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of pimecrolimus in Tyrode's buffer to achieve the desired final concentrations.

  • Wash the sensitized cells twice with Tyrode's buffer.

  • Add the pimecrolimus dilutions to the respective wells and incubate for 30 minutes at 37°C. Include a vehicle control.

• Degranulation Induction:

  • Induce degranulation by adding DNP-BSA to each well.

  • For the positive control (maximum degranulation), add DNP-BSA without any inhibitor.

  • For the negative control (spontaneous release), add Tyrode's buffer instead of DNP-BSA.

  • For total release, lyse a separate set of untreated cells with Triton X-100.

  • Incubate the plate for 1 hour at 37°C.

• β-Hexosaminidase Assay:

  • Centrifuge the plate to pellet the cells.

  • Carefully transfer the supernatant from each well to a new 96-well plate.

  • Add pNAG substrate solution to each well containing the supernatant.

  • Incubate the plate at 37°C for 1-2 hours.

  • Stop the reaction by adding the stop buffer.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of β-hexosaminidase release for each condition relative to the total release control after subtracting the spontaneous release.

Experimental Workflow for In Vitro Degranulation Assay

Caption: A typical experimental workflow for an in vitro mast cell degranulation assay.

In Vivo Murine Model of Cutaneous Mastocytosis

This protocol describes the induction of a murine model of cutaneous mastocytosis and subsequent treatment with topical pimecrolimus to evaluate its in vivo efficacy.[5][6]

Materials:

• Balb/c mice

• Recombinant murine stem cell factor (rmSCF)

• Pimecrolimus 1% cream

• Vehicle cream (control)

• Toluidine blue stain

• Reagents for ELISA (for histamine measurement)

• Reagents for TUNEL assay (for apoptosis detection)

Procedure:

• Induction of Cutaneous Mastocytosis:

  • Administer daily subcutaneous injections of rmSCF to Balb/c mice for a specified period (e.g., 17 days).[5][6]

  • Monitor the mice for clinical signs of cutaneous mastocytosis, such as erythema and wheal formation upon rubbing the skin.[5][6]

• Treatment Protocol:

  • After a set period of rmSCF induction (e.g., starting on day 8), divide the mice into treatment and control groups.[5][6]

  • Apply pimecrolimus 1% cream topically to the affected skin of the treatment group daily for a defined duration (e.g., 10 days).[5][6]

  • Apply the vehicle cream to the control group in the same manner.[5][6]

• Evaluation of Efficacy:

  • At the end of the treatment period, euthanize the mice and collect skin tissue samples from the treated areas.

  • Histological Analysis:

    • Fix, embed, and section the skin tissue.

    • Stain sections with toluidine blue to identify and quantify mast cells.[5][6]

  • Histamine Measurement:

    • Homogenize skin tissue samples and measure histamine levels using an ELISA kit.[5][6]

  • Apoptosis Detection:

    • Perform a TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) assay on skin sections to detect and quantify apoptotic mast cells.[5][6]

• Data Analysis:

  • Compare the number of mast cells, histamine levels, and the percentage of apoptotic mast cells between the pimecrolimus-treated and vehicle-treated groups.

Conclusion

Pimecrolimus exerts a significant inhibitory effect on mast cell degranulation and the release of pro-inflammatory mediators. Its mechanism of action, centered on the inhibition of the calcineurin-NFAT signaling pathway, provides a targeted approach to modulating mast cell function. The quantitative data and experimental protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals investigating the role of pimecrolimus and other immunomodulatory compounds in mast cell-mediated inflammatory diseases. Further research into the nuanced effects of pimecrolimus on different mast cell subsets and its long-term impact on mast cell biology will continue to enhance our understanding and its therapeutic applications.

References

• 1. The ascomycin macrolactam pimecrolimus (Elidel, SDZ ASM 981) is a potent inhibitor of mediator release from human dermal mast cells and peripheral blood basophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mast cells as targets of pimecrolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Nuclear translocation of Nuclear Factor of Activated T cells (NFAT) as a quantitative pharmacodynamic parameter for tacrolimus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. karger.com [karger.com]
• 6. Pimecrolimus induces apoptosis of mast cells in a murine model of cutaneous mastocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Cellular Uptake and Subcellular Localization of Pimecrolimus

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the current understanding of the cellular uptake and subcellular localization of pimecrolimus (B1677883). Pimecrolimus, a derivative of the ascomycin (B1665279) macrolactam, is a potent and selective inhibitor of calcineurin, crucial for its therapeutic effects in inflammatory skin diseases like atopic dermatitis.[1][2] A thorough comprehension of its journey into and within the cell is paramount for optimizing its therapeutic efficacy and safety profile.

Cellular Uptake Mechanisms of Pimecrolimus

The entry of pimecrolimus into target cells, primarily T-lymphocytes and mast cells, is a critical first step in its mechanism of action.[2] While the precise kinetics are not exhaustively detailed in the available literature, the physicochemical properties of pimecrolimus suggest a multi-faceted uptake process.

Passive Diffusion

Pimecrolimus is a lipophilic molecule, a characteristic that generally facilitates its passage across the lipid bilayer of the cell membrane. This passive diffusion is a likely contributor to its cellular entry.

Intracellular Protein Binding

Upon entering the cytoplasm, pimecrolimus binds to a high-affinity intracellular protein known as macrophilin-12, which is also referred to as FK506-binding protein (FKBP-12).[1][3][4] This binding is essential for its pharmacological activity and also serves to create a concentration gradient that can drive further uptake of the drug into the cell. While the binding capacity of macrophilin-12 for pimecrolimus is similar to that of the related drug tacrolimus (B1663567), pimecrolimus exhibits a higher degree of non-saturating binding to other soluble human skin proteins.[3][4]

Potential Role of Membrane Transporters

The role of active transport mechanisms in the cellular uptake of pimecrolimus is not yet fully elucidated. However, studies on the structurally similar calcineurin inhibitor, tacrolimus, have shown that it is a substrate for the efflux transporter P-glycoprotein (P-gp), which is a member of the ATP-binding cassette (ABC) transporter superfamily.[5][6] P-gp actively pumps drugs out of the cell, thereby reducing their intracellular concentration.[5] While a direct interaction between pimecrolimus and P-gp has not been extensively studied, it is a plausible consideration in its cellular pharmacokinetics. The expression and activity of such transporters can vary between different cell types and tissues, potentially influencing the cellular accumulation of pimecrolimus.[7][8][9]

Subcellular Localization of Pimecrolimus

Following its entry into the cell, the distribution of pimecrolimus to specific subcellular compartments is critical for its therapeutic action and potential off-target effects.

Cytoplasm: The Primary Site of Action

The primary subcellular localization of pimecrolimus is the cytoplasm. Here, it forms a complex with its intracellular receptor, FKBP-12.[1] This pimecrolimus-FKBP-12 complex is the active entity that subsequently interacts with and inhibits the calcium- and calmodulin-dependent protein phosphatase, calcineurin.[10]

The Nucleus: An Indirect Target

Pimecrolimus itself does not need to enter the nucleus to exert its primary effect. Instead, its action in the cytoplasm has profound consequences on nuclear events. The inhibition of calcineurin by the pimecrolimus-FKBP-12 complex prevents the dephosphorylation of the nuclear factor of activated T-cells (NFAT), a transcription factor.[1][10] Phosphorylated NFAT cannot translocate from the cytoplasm to the nucleus. By preventing the nuclear entry of NFAT, pimecrolimus effectively blocks the transcription of genes encoding pro-inflammatory cytokines such as interleukin-2 (B1167480) (IL-2), interferon-gamma (IFN-γ), and tumor necrosis factor-alpha (TNF-α).[1] Some studies on topical application in atopic dermatitis patients suggest that pimecrolimus may not primarily act by inhibiting the calcineurin/NFAT axis in lymphocytes, but possibly through decreasing NFAT2 activity in follicular keratinocytes.[11]

Mitochondria: A Potential Off-Target Site

The potential localization of pimecrolimus in mitochondria and its functional consequences are an area of active investigation. Studies on the related drug tacrolimus have shown that it can affect mitochondrial function.[12][13][14] For instance, tacrolimus has been demonstrated to impair mitochondrial calcium uptake and inhibit oxidative respiration in mitochondria.[13][14] While therapeutic doses of tacrolimus did not show a significant effect on mitochondrial membrane potential in human T-cells, higher concentrations have been associated with increased apoptosis through the generation of reactive oxygen species and decreased membrane potential.[12] Given the structural similarities, it is conceivable that pimecrolimus could also accumulate in mitochondria and modulate their function, which could contribute to some of its off-target effects.

Quantitative Data

The following table summarizes the available quantitative data related to the binding and systemic exposure of pimecrolimus.

Parameter	Value	Species/System	Reference
Plasma Protein Binding
Unbound fraction of pimecrolimus	0.4 ± 0.1%	Human plasma	[3][4]
Unbound fraction of tacrolimus (for comparison)	3.7 ± 0.8%	Human plasma	[3][4]
Binding to Skin Proteins
Non-saturating binding of pimecrolimus relative to tacrolimus	~3-fold higher	Soluble human skin proteins	[3][4]
Systemic Exposure after Topical Application
Blood concentration in adults (3-week treatment)	<0.5 ng/ml (in 78% of samples); max: 1.4 ng/ml	Human	[15]
Blood concentration in infants (3-week treatment)	<0.5 ng/ml (in 71% of samples); max: 2.26 ng/ml	Human	[16]
Blood concentration in adults (under occlusion)	max: 1.84 ng/ml	Human	[17]
Blood concentration in children (under occlusion)	max: 1.29 ng/ml	Human	[17]

Experimental Protocols

Protocol for Cellular Uptake Assay

This protocol describes a method to quantify the uptake of pimecrolimus into adherent cells.

Materials:

• Adherent cell line of interest (e.g., Jurkat T-cells, HaCaT keratinocytes)

• Complete cell culture medium

• Phosphate-buffered saline (PBS), ice-cold

• Lysis buffer (e.g., RIPA buffer)

• Pimecrolimus (radiolabeled, e.g., [3H]pimecrolimus, or fluorescently labeled)

• Scintillation cocktail (for radiolabeled compound) or fluorescence plate reader

• 6-well cell culture plates

• Cell scraper

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in a confluent monolayer on the day of the experiment (e.g., 3 x 10^5 cells per well) and incubate for 24 hours.[18]

• Drug Incubation: Remove the culture medium and wash the cells once with pre-warmed PBS. Add fresh, pre-warmed medium containing the desired concentration of labeled pimecrolimus. Incubate for various time points (e.g., 5, 15, 30, 60, 120 minutes) at 37°C.

• Termination of Uptake: To stop the uptake, aspirate the drug-containing medium and immediately wash the cells three times with ice-cold PBS.

• Cell Lysis: Add an appropriate volume of lysis buffer to each well and incubate on ice for 15 minutes.

• Harvesting: Scrape the cells from the plate and transfer the lysate to a microcentrifuge tube.

• Quantification:

  • For Radiolabeled Pimecrolimus: Add an aliquot of the cell lysate to a scintillation vial with a scintillation cocktail. Measure the radioactivity using a scintillation counter.

  • For Fluorescently Labeled Pimecrolimus: Transfer an aliquot of the lysate to a microplate and measure the fluorescence using a plate reader at the appropriate excitation and emission wavelengths.

• Data Normalization: Determine the protein concentration of each lysate sample using a standard protein assay (e.g., BCA assay). Express the uptake as the amount of pimecrolimus per milligram of total cell protein.

Protocol for Subcellular Fractionation

This protocol allows for the separation of major organelles to determine the subcellular distribution of pimecrolimus.

Materials:

• Cells treated with labeled pimecrolimus (from the uptake experiment)

• Homogenization buffer (e.g., isotonic sucrose (B13894) buffer with protease inhibitors)

• Dounce homogenizer

• Centrifuge (capable of differential centrifugation)

• Organelle-specific markers (for validation of fractions by Western blotting)

Procedure:

• Cell Harvesting: After drug incubation and washing, scrape the cells into ice-cold homogenization buffer.

• Homogenization: Disrupt the cells using a Dounce homogenizer with a tight-fitting pestle. The number of strokes should be optimized to maximize cell lysis while minimizing organelle damage.

• Differential Centrifugation:

  • Nuclear Fraction: Centrifuge the homogenate at a low speed (e.g., 1,000 x g for 10 minutes). The pellet contains the nuclei.

  • Mitochondrial Fraction: Transfer the supernatant to a new tube and centrifuge at a higher speed (e.g., 10,000 x g for 20 minutes). The resulting pellet is the mitochondrial fraction.

  • Microsomal Fraction: Transfer the new supernatant to an ultracentrifuge tube and spin at a very high speed (e.g., 100,000 x g for 60 minutes). The pellet contains the microsomes (fragments of the endoplasmic reticulum and plasma membrane).

  • Cytosolic Fraction: The final supernatant is the cytosolic fraction.

• Quantification: Measure the amount of labeled pimecrolimus in each fraction as described in the cellular uptake protocol.

• Validation: Perform Western blot analysis on each fraction using antibodies against organelle-specific marker proteins (e.g., histone H3 for nucleus, COX IV for mitochondria, calnexin (B1179193) for ER) to assess the purity of the fractions.

Protocol for Confocal Microscopy

This protocol is for the visualization of the subcellular localization of fluorescently labeled pimecrolimus.

Materials:

• Fluorescently labeled pimecrolimus

• Cells grown on glass coverslips

• Organelle-specific fluorescent probes (e.g., MitoTracker for mitochondria, Hoechst for nucleus)

• Paraformaldehyde (PFA) for fixation

• Mounting medium

• Confocal microscope

Procedure:

• Cell Culture and Treatment: Seed cells on sterile glass coverslips in a petri dish and allow them to adhere. Treat the cells with fluorescently labeled pimecrolimus for the desired time.

• Co-staining (Optional): To identify specific organelles, incubate the cells with organelle-specific probes according to the manufacturer's instructions.

• Fixation: Wash the cells with PBS and fix them with 4% PFA for 15 minutes at room temperature.

• Mounting: Wash the cells again with PBS and mount the coverslips onto glass slides using a mounting medium.

• Imaging: Visualize the cells using a confocal microscope. Acquire images at the appropriate excitation and emission wavelengths for the fluorescently labeled pimecrolimus and any co-stains.

• Analysis: Analyze the images to determine the colocalization of the pimecrolimus signal with the signals from the organelle-specific probes.

Signaling Pathways and Visualizations

Pimecrolimus primarily impacts the calcineurin-NFAT signaling pathway. However, related calcineurin inhibitors have also been shown to influence other pathways.

Calcineurin-NFAT Signaling Pathway

This is the canonical pathway through which pimecrolimus exerts its immunosuppressive effects. Activation of T-cell receptors leads to an increase in intracellular calcium, which activates calcineurin.[10] Calcineurin then dephosphorylates NFAT, allowing it to enter the nucleus and promote the transcription of inflammatory cytokine genes.[1][10] Pimecrolimus, in complex with FKBP-12, inhibits calcineurin's phosphatase activity, thus keeping NFAT in the cytoplasm and preventing cytokine production.[1]

Caption: Mechanism of action of pimecrolimus via calcineurin-NFAT pathway inhibition.

Other Potentially Affected Pathways

Studies on tacrolimus suggest that other signaling pathways may also be modulated, including:

• PI3K/AKT/mTOR Pathway: This pathway is central to cell survival, proliferation, and metabolism. Tacrolimus has been shown to modulate this pathway in retinal epithelial cells.[19]

• JNK and p38 MAPK Pathways: These pathways are involved in cellular responses to stress and inflammation. Both tacrolimus and cyclosporine have been shown to inhibit the JNK and p38 pathways in T-lymphocytes.[20]

• TGF-β Signaling Pathway: This pathway is involved in fibrosis and inflammation. Tacrolimus can modulate both canonical and non-canonical TGF-β signaling in retinal pigment epithelial cells.[21]

Experimental and Logical Workflows

The following diagrams illustrate the general workflows for investigating the cellular pharmacology of pimecrolimus.

Caption: Experimental workflow for a cellular uptake assay.

Caption: Workflow for determining subcellular localization.

Conclusion and Future Directions

The cellular uptake of pimecrolimus is a complex process likely involving passive diffusion and significant intracellular protein binding, which dictates its primary localization within the cytoplasm. Its main mechanism of action, the inhibition of the calcineurin-NFAT signaling pathway, is well-established. However, several areas warrant further investigation to provide a more complete picture of its cellular pharmacology.

Future research should focus on:

• Quantitative Uptake Studies: Performing detailed kinetic studies to determine the precise contributions of passive diffusion and any potential carrier-mediated transport to the cellular uptake of pimecrolimus.

• Transporter Interactions: Investigating the interaction of pimecrolimus with known drug transporters, such as P-glycoprotein, to understand its potential for drug-drug interactions and variability in cellular accumulation.

• Mitochondrial Effects: Elucidating the extent of pimecrolimus localization in mitochondria and its functional consequences on mitochondrial bioenergetics and cell viability.

• Advanced Imaging: Utilizing super-resolution microscopy techniques to visualize the subcellular distribution of pimecrolimus with higher spatial resolution.[22][23][24]

A deeper understanding of these aspects will be invaluable for the rational design of new drug delivery systems, the prediction of potential off-target effects, and the overall optimization of therapeutic strategies involving pimecrolimus.

References

• 1. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 2. Pimecrolimus (Elidel, SDZ ASM 981)--preclinical pharmacologic profile and skin selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Binding of pimecrolimus and tacrolimus to skin and plasma proteins: implications for systemic exposure after topical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. P-glycoprotein and its role in drug-drug interactions - Australian Prescriber [australianprescriber.tg.org.au]
• 6. droracle.ai [droracle.ai]
• 7. Transporter-mediated uptake into cellular compartments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. bioivt.com [bioivt.com]
• 9. The physiological role of drug transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. The direct cellular target of topically applied pimecrolimus may not be infiltrating lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of Immunosuppressive Medications on Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impaired mitochondrial calcium uptake caused by tacrolimus underlies beta-cell failure - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Tacrolimus and sirolimus decrease oxidative phosphorylation of isolated rat kidney mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Low systemic exposure after repeated topical application of Pimecrolimus (Elidel), SD Z ASM 981) in patients with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Low systemic absorption and good tolerability of pimecrolimus, administered as 1% cream (Elidel) in infants with atopic dermatitis--a multicenter, 3-week, open-label study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Percutaneous absorption of pimecrolimus is not increased in patients with moderate to severe atopic dermatitis when pimecrolimus cream 1% is applied under occlusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Development of an experimental protocol for uptake studies of metal compounds in adherent tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Tacrolimus modulates the PI3K AKT mTOR pathway in retinal epithelial cells under inflammatory stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. ClinPGx [clinpgx.org]
• 21. mdpi.com [mdpi.com]
• 22. Subcellular Drug Distribution: Exploring Organelle-Specific Characteristics for Enhanced Therapeutic Efficacy [mdpi.com]
• 23. researchgate.net [researchgate.net]
• 24. Three-Dimensional Photoactivated Localization Microscopy with Genetically Expressed Probes - PMC [pmc.ncbi.nlm.nih.gov]

The Immunomodulatory Landscape of Picrolimus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Picrolimus, a topical calcineurin inhibitor, represents a significant advancement in the management of inflammatory skin diseases, most notably atopic dermatitis. Its targeted immunomodulatory action offers a favorable alternative to traditional corticosteroids, minimizing the risk of skin atrophy and other steroid-related side effects. This technical guide provides an in-depth exploration of the core immunomodulatory effects of Picrolimus, detailing its mechanism of action, impact on key immune cells, and the experimental methodologies used to elucidate these effects. Quantitative data from various studies are summarized to provide a comparative perspective, and key signaling pathways and experimental workflows are visualized to facilitate a comprehensive understanding for researchers and drug development professionals.

Core Mechanism of Action: Calcineurin Inhibition

Picrolimus, an ascomycin (B1665279) macrolactam derivative, exerts its primary immunomodulatory effect through the specific inhibition of calcineurin, a calcium- and calmodulin-dependent serine/threonine protein phosphatase.[1] This targeted action disrupts the activation cascade of T-lymphocytes, which are central to the inflammatory response in atopic dermatitis.[2][3]

The mechanism can be delineated into the following key steps:

• Binding to Immunophilin: Upon penetrating the skin, Picrolimus binds with high affinity to the cytosolic receptor macrophilin-12, also known as FK506-binding protein-12 (FKBP-12).[2]

• Formation of an Inhibitory Complex: The resulting Picrolimus-FKBP-12 complex acquires a conformation that allows it to bind to calcineurin.[2]

• Inhibition of Calcineurin Activity: This binding allosterically inhibits the phosphatase activity of calcineurin.[2]

• Blockade of NFAT Signaling: In activated T-cells, calcineurin is responsible for dephosphorylating the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[2][4] By inhibiting calcineurin, the Picrolimus-FKBP-12 complex prevents the dephosphorylation of NFAT.

• Inhibition of Cytokine Gene Transcription: Phosphorylated NFAT cannot translocate from the cytoplasm to the nucleus.[2][5] This nuclear translocation is essential for NFAT to bind to the promoter regions of genes encoding various pro-inflammatory cytokines. Consequently, the transcription of these genes is suppressed, leading to a significant reduction in the production and release of key inflammatory mediators.[2][3]

This targeted inhibition of the calcineurin-NFAT pathway is the cornerstone of Picrolimus's anti-inflammatory and immunomodulatory effects.

Caption: Picrolimus's mechanism of action via calcineurin inhibition.

Cellular Targets and Immunological Consequences

Picrolimus exerts its immunomodulatory effects by targeting several key immune cells involved in the pathophysiology of atopic dermatitis.

T-Lymphocytes

T-cells are the primary targets of Picrolimus.[2] By inhibiting calcineurin, Picrolimus effectively blocks T-cell activation and proliferation.[6][7] It specifically suppresses the synthesis of both Th1-type cytokines, such as Interleukin-2 (IL-2) and Interferon-gamma (IFN-γ), and Th2-type cytokines, including Interleukin-4 (IL-4) and Interleukin-10 (IL-10).[7][8] Furthermore, studies have demonstrated that Picrolimus can induce apoptosis (programmed cell death) in pathogenic T-cells within the skin lesions of atopic dermatitis patients, contributing to the resolution of inflammation.[9]

Mast Cells

Picrolimus also has a significant impact on mast cells, which are key players in the allergic inflammatory cascade. It inhibits the release of pre-formed inflammatory mediators like histamine (B1213489) and newly synthesized mediators such as cytokines and leukotrienes from activated mast cells.[10][11] This action contributes to the rapid relief of symptoms like itching.[11] Some studies suggest that the initial burning sensation upon application may be due to a transient release of neuropeptides that lead to mast cell degranulation.[12]

Langerhans Cells (Dendritic Cells)

A distinguishing feature of Picrolimus compared to corticosteroids is its minimal effect on epidermal Langerhans cells.[9][13] While corticosteroids can deplete these important antigen-presenting cells, Picrolimus does not significantly affect their number or function.[9][14] This selectivity may contribute to its lower potential to impair the skin's local immune surveillance.[13]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies, providing a comparative overview of Picrolimus's immunomodulatory potency.

Table 1: In Vitro Inhibitory Activity of Picrolimus on T-Cell Responses

Parameter	Cell Type	Stimulus	IC50 (nM)	Comparator	Comparator IC50 (nM)	Reference(s)
T-cell Proliferation (Primary)	Human T-cells	Allogeneic or superantigen-presenting DCs	~8-fold lower potency than Tacrolimus (B1663567)	Tacrolimus	-	[6]
T-cell Proliferation (Secondary)	Human T-cells	Allogeneic or superantigen-presenting DCs	Equivalent potency to Tacrolimus	Tacrolimus	-	[6]
IL-2, IL-4, IFN-γ, TNF-α, GM-CSF Production	Human PBMC	SEB	~8-10-fold less potent than Tacrolimus	Tacrolimus	-	[7]
IL-2, IL-3, IL-8, GM-CSF, TNF-α mRNA & Protein	Jurkat T-cells	PMA + PHA	Similar potency to Tacrolimus	Tacrolimus	-	[7]

IC50: Half maximal inhibitory concentration; PBMC: Peripheral Blood Mononuclear Cells; SEB: Staphylococcal enterotoxin B; PMA: Phorbol 12-myristate 13-acetate; PHA: Phytohaemagglutinin; DC: Dendritic Cell.

Table 2: Effects of Picrolimus on Mast Cells

Parameter	Model System	Effect	Quantitative Data	Reference(s)
Mediator Release	Activated Mast Cells	Inhibition	-	[10]
Cell Accumulation	Murine Model of Cutaneous Mastocytosis	Induces apoptosis	58% reduction in cutaneous mast cells	[15]
Histamine Levels	Murine Model of Cutaneous Mastocytosis	Reduction	78.5% reduction in skin histamine levels	[15]

Experimental Protocols

This section outlines detailed methodologies for key experiments used to characterize the immunomodulatory effects of Picrolimus.

In Vitro T-Cell Activation and Cytokine Inhibition Assay

This protocol describes a method to assess the inhibitory effect of Picrolimus on T-cell activation and cytokine production.

Objective: To quantify the dose-dependent inhibition of T-cell proliferation and cytokine secretion by Picrolimus.

Materials:

• Human Peripheral Blood Mononuclear Cells (PBMCs) or isolated T-cells

• RPMI 1640 medium supplemented with 10% Fetal Bovine Serum (FBS)

• Anti-CD3 and anti-CD28 antibodies

• Picrolimus (and comparator compounds, e.g., Tacrolimus)

• Cell proliferation dye (e.g., CellTrace™ Violet)

• ELISA kits for specific cytokines (e.g., IL-2, IFN-γ) or flow cytometry antibodies for intracellular cytokine staining

• 96-well cell culture plates

Procedure:

• Cell Preparation: Isolate PBMCs from healthy donor blood using density gradient centrifugation. For more specific results, T-cells can be further purified using magnetic-activated cell sorting (MACS).

• Cell Staining (for proliferation): Resuspend cells in PBS and add CellTrace™ Violet dye at a final concentration of 5 µM. Incubate for 20 minutes at 37°C. Quench the reaction with complete RPMI medium. Wash the cells twice.

• Assay Setup:

  • Coat a 96-well plate with anti-CD3 antibody (e.g., 1 µg/mL in PBS) for at least 2 hours at 37°C or overnight at 4°C. Wash the wells twice with sterile PBS.

  • Prepare serial dilutions of Picrolimus in complete RPMI medium.

  • Add 1 x 10⁵ stained cells per well.

  • Add the Picrolimus dilutions to the respective wells.

  • Add soluble anti-CD28 antibody (e.g., 2 µg/mL) to all wells except the unstimulated controls.

• Incubation: Incubate the plate for 3-5 days at 37°C in a 5% CO₂ incubator.

• Data Acquisition:

  • Cytokine Analysis: Centrifuge the plate and collect the supernatant for cytokine quantification using ELISA according to the manufacturer's instructions.

  • Proliferation Analysis: Resuspend the cell pellets and stain with fluorescently labeled antibodies against T-cell markers (e.g., CD4, CD8). Analyze the cells by flow cytometry. Proliferation is measured by the dilution of the CellTrace™ Violet dye.

Caption: Workflow for in vitro T-cell activation and inhibition assay.

Immunohistochemical Analysis of T-Cell Infiltration in Skin Biopsies

This protocol provides a general framework for assessing the effect of Picrolimus on T-cell infiltration in skin biopsies from patients with atopic dermatitis.

Objective: To visualize and quantify the change in T-cell numbers in the epidermis and dermis following treatment with Picrolimus.

Materials:

• Skin punch biopsies (pre- and post-treatment)

• Cryostat or paraffin-embedding equipment

• Microscope slides

• Primary antibody (e.g., rabbit anti-human CD3)

• Fluorescently labeled secondary antibody (e.g., goat anti-rabbit IgG Alexa Fluor 488)

• Nuclear counterstain (e.g., DAPI)

• Blocking buffer (e.g., PBS with 10% normal goat serum)

• Fluorescence microscope

• Image analysis software (e.g., ImageJ)

Procedure:

• Tissue Processing: Obtain 4-mm punch biopsies from lesional skin before and after a defined period of Picrolimus treatment. Embed the biopsies in OCT compound and freeze for cryosectioning, or fix in formalin and embed in paraffin (B1166041).

• Sectioning: Cut 5-µm sections and mount them on charged microscope slides.

• Immunofluorescence Staining:

  • Fix cryosections in cold acetone. Rehydrate paraffin sections and perform antigen retrieval.

  • Block non-specific binding with blocking buffer for 1 hour.

  • Incubate sections with the primary anti-CD3 antibody overnight at 4°C.

  • Wash the slides with PBS.

  • Incubate with the fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

  • Wash the slides and counterstain with DAPI.

• Microscopy and Quantification:

  • Mount coverslips with an anti-fade mounting medium.

  • Visualize the sections using a fluorescence microscope.

  • Capture multiple high-power field images from the epidermal and dermal regions.

  • Quantify the number of CD3+ cells per unit area using image analysis software.

Flow Cytometry Analysis of T-Cell Apoptosis

This protocol details the use of Annexin V and Propidium Iodide (PI) staining to quantify Picrolimus-induced apoptosis in T-cells.

Objective: To determine the percentage of apoptotic and necrotic T-cells after treatment with Picrolimus.

Materials:

• Isolated T-cells

• Picrolimus

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• Annexin V Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Culture isolated T-cells in the presence of various concentrations of Picrolimus for a specified duration (e.g., 24-48 hours). Include untreated and vehicle-treated controls.

• Cell Harvesting and Washing: Harvest the cells and wash them twice with cold PBS.

• Staining:

  • Resuspend the cells in Annexin V Binding Buffer.

  • Add Annexin V-FITC and gently vortex.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add PI to the cell suspension immediately before analysis.

• Flow Cytometry Analysis:

  • Acquire data on a flow cytometer.

  • Analyze the data to differentiate between:

    • Viable cells (Annexin V- / PI-)

    • Early apoptotic cells (Annexin V+ / PI-)

    • Late apoptotic/necrotic cells (Annexin V+ / PI+)

    • Necrotic cells (Annexin V- / PI+)

Conclusion

Picrolimus is a potent and selective immunomodulator that effectively targets key cellular and molecular drivers of atopic dermatitis. Its primary mechanism of action, the inhibition of calcineurin, leads to a significant reduction in T-cell activation and the production of pro-inflammatory cytokines. Furthermore, its effects on mast cells and its relative sparing of Langerhans cells contribute to its clinical efficacy and favorable safety profile. The experimental protocols detailed in this guide provide a robust framework for the continued investigation and development of Picrolimus and other novel immunomodulatory agents. A thorough understanding of its mechanisms and the methodologies to study them is crucial for advancing the treatment of inflammatory skin diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro assays for effector T cell functions and activity of immunomodulatory antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Meta-analysis on the comparison between two topical calcineurin inhibitors in atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. Nuclear translocation of Nuclear Factor of Activated T cells (NFAT) as a quantitative pharmacodynamic parameter for tacrolimus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. karger.com [karger.com]
• 8. benchchem.com [benchchem.com]
• 9. Pimecrolimus leads to an apoptosis-induced depletion of T cells but not Langerhans cells in patients with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mast cells as targets of pimecrolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Topical pimecrolimus and tacrolimus transiently induce neuropeptide release and mast cell degranulation in murine skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of topical pimecrolimus 1% on high-dose ultraviolet B-irradiated epidermal Langerhans cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Topical pimecrolimus 1% reverses long-term suberythemal ultraviolet B-induced epidermal Langerhans cell reduction and morphologic changes in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. karger.com [karger.com]

Protocols & Analytical Methods

Pimecrolimus In Vitro Assay for Calcineurin Inhibition: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimecrolimus (B1677883) is an ascomycin (B1665279) macrolactam derivative and a potent, selective inhibitor of the calcium-dependent protein phosphatase, calcineurin.[1][2] It is a valuable tool in immunology research and a clinically important topical agent for inflammatory skin conditions.[3] Pimecrolimus exerts its immunomodulatory effects by binding with high affinity to the cytosolic receptor FK506-binding protein-12 (FKBP-12).[4][5] The resulting pimecrolimus-FKBP-12 complex specifically inhibits calcineurin's phosphatase activity.[4] This inhibition prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor in T-cell activation.[2] Consequently, NFAT cannot translocate to the nucleus, leading to the suppression of pro-inflammatory cytokine gene transcription, including Interleukin-2 (IL-2), Interleukin-4 (IL-4), and Interferon-gamma (IFN-γ).[2][6]

These application notes provide a detailed protocol for an in vitro biochemical assay to determine the inhibitory activity of pimecrolimus on calcineurin. The described method is a colorimetric assay based on the detection of free phosphate (B84403) released from a specific phosphopeptide substrate by the enzymatic activity of calcineurin.

Signaling Pathway of Pimecrolimus-Mediated Calcineurin Inhibition

The following diagram illustrates the signaling cascade leading to T-cell activation and the mechanism by which pimecrolimus intervenes.

Pimecrolimus inhibits the calcineurin signaling pathway.

Quantitative Data Summary

The inhibitory activity of pimecrolimus has been quantified in various in vitro assays. The following table summarizes key inhibitory concentrations (IC50) and binding affinity (Ki) values.

Parameter	Target/Assay System	IC50 / Ki	Reference(s)
Calcineurin Inhibition	Purified Enzyme	Ki = 117 nM	[6]
T-Cell Proliferation	CD4+ T-cells	IC50 = 0.55 nM	[2]
Murine and Human Mixed Lymphocyte Reaction (MLR)	IC50 = 1.3 nM	[6]
Cytokine Release	IL-2 (from T-cell clone)	IC50 = 0.28 nM	[6]
IL-4 (from T-cell clone)	IC50 = 0.3 nM	[6]
IL-10 (from T-cell clone)	IC50 = 0.2 nM	[6]
IFN-γ (from T-cell clone)	IC50 = 0.42 nM	[6]
Histamine Release	Anti-IgE induced basophils	82% inhibition	[2]
Anti-IgE induced mast cells	73% inhibition	[2]

Experimental Protocols

Calcineurin Phosphatase Activity Assay (Colorimetric)

This protocol describes a method to determine the in vitro potency of pimecrolimus in inhibiting the phosphatase activity of purified calcineurin. The assay quantifies the amount of free phosphate released from a synthetic phosphopeptide substrate using a Malachite Green-based reagent.

Materials and Reagents:

• Purified recombinant human calcineurin

• FKBP-12

• Calmodulin

• RII phosphopeptide substrate

• Pimecrolimus

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5, 100 mM NaCl, 6 mM MgCl₂, 0.5 mM DTT, 0.1 mM CaCl₂, 0.25 mg/mL BSA)

• Malachite Green Reagent (a solution of Malachite Green and ammonium (B1175870) molybdate (B1676688) in acid)

• Phosphate Standard (e.g., KH₂PO₄)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~620-660 nm

Experimental Workflow:

Workflow for the in vitro calcineurin inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of Pimecrolimus in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the Pimecrolimus stock solution in Assay Buffer to achieve a range of concentrations for testing (e.g., 0.1 nM to 10 µM). Include a vehicle control (DMSO in Assay Buffer).

  • Prepare a working solution of the RII phosphopeptide substrate in Assay Buffer.

  • Prepare a series of phosphate standards by diluting the Phosphate Standard stock solution in Assay Buffer.

  • Prepare a solution containing purified calcineurin, FKBP-12, and calmodulin in Assay Buffer. The final concentrations should be optimized based on the specific activity of the enzyme.

• Assay Procedure:

  • To the wells of a 96-well microplate, add the serially diluted Pimecrolimus solutions or vehicle control.

  • Add the calcineurin/FKBP-12/calmodulin solution to all wells except for the "no enzyme" control wells.

  • Pre-incubate the plate for 10 minutes at 30°C to allow for the binding of Pimecrolimus to the FKBP-12/calcineurin complex.

  • Initiate the enzymatic reaction by adding the RII phosphopeptide substrate solution to all wells.

  • Incubate the plate for 15-30 minutes at 30°C. The incubation time should be optimized to ensure the reaction is within the linear range.

  • Stop the reaction by adding the Malachite Green Reagent to each well.

  • Incubate for 15-20 minutes at room temperature to allow for color development.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength between 620 nm and 660 nm using a microplate reader.

  • Generate a standard curve by plotting the absorbance of the phosphate standards against their known concentrations.

  • Determine the amount of phosphate released in each sample by interpolating from the standard curve.

  • Calculate the percentage of calcineurin inhibition for each Pimecrolimus concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Pimecrolimus concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion

The provided application notes and protocols offer a comprehensive guide for the in vitro assessment of pimecrolimus-mediated calcineurin inhibition. The detailed methodologies and supporting data are intended to facilitate the accurate and reproducible evaluation of pimecrolimus and other potential calcineurin inhibitors in a research and drug development setting. Adherence to the described protocols will enable researchers to generate robust and reliable data on the biochemical potency of these compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Pimecrolimus, a topical calcineurin inhibitor used in the treatment of atopic eczema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FKBP - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]

Application Note: Quantification of Pimecrolimus in Tissue using High-Performance Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimecrolimus (B1677883), an ascomycin (B1665279) macrolactam derivative, is a calcineurin inhibitor used as a topical treatment for inflammatory skin conditions such as atopic dermatitis.[1] It acts by inhibiting T-cell activation and preventing the release of inflammatory cytokines.[1][2] Accurate quantification of pimecrolimus in tissue is crucial for pharmacokinetic studies, dermal absorption assessments, and preclinical and clinical drug development. This application note provides a detailed protocol for the quantification of pimecrolimus in tissue samples using a robust and sensitive High-Performance Liquid Chromatography (HPLC) method, adaptable for both UV and mass spectrometric detection.

Principle

This method involves the extraction of pimecrolimus from homogenized tissue samples using a liquid-liquid or solid-phase extraction technique. The extracted analyte is then separated from endogenous interferences on a reverse-phase C18 column with a suitable mobile phase. Quantification is achieved by monitoring the UV absorbance or by using the high selectivity and sensitivity of tandem mass spectrometry (MS/MS).

Experimental Protocols

Apparatus and Reagents

• Apparatus:

  • High-Performance Liquid Chromatography (HPLC) system with a pump, autosampler, and column oven.

  • UV/Vis or Photodiode Array (PDA) detector, or a tandem mass spectrometer (MS/MS).

  • C18 analytical column (e.g., 150 x 4.6 mm, 3-5 µm particle size).

  • Tissue homogenizer.

  • Centrifuge.

  • Solid-phase extraction (SPE) manifold and C18 cartridges (optional).

  • Nitrogen evaporator.

  • Analytical balance.

  • Vortex mixer.

  • Syringe filters (0.45 µm).

• Reagents:

  • Pimecrolimus reference standard.

  • Ascomycin or Tacrolimus (as internal standard, IS).

  • HPLC grade acetonitrile (B52724), methanol (B129727), and water.

  • Formic acid or ammonium (B1175870) acetate (B1210297) (for MS detection).

  • Phosphate buffer (for UV detection).

  • Zinc sulfate (B86663) (for protein precipitation).

  • Methylene (B1212753) chloride or methyl tert-butyl ether (for liquid-liquid extraction).

Sample Preparation

a) Tissue Homogenization:

• Accurately weigh the tissue sample (e.g., 100-200 mg).

• Add a suitable homogenization buffer (e.g., phosphate-buffered saline) in a 1:3 (w/v) ratio.

• Homogenize the tissue on ice until a uniform consistency is achieved.

b) Extraction:

• Option 1: Protein Precipitation

  • To 100 µL of tissue homogenate, add 200 µL of acetonitrile containing the internal standard.

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube and inject it into the HPLC system or proceed to further cleanup.

• Option 2: Liquid-Liquid Extraction (LLE)

  • To 100 µL of tissue homogenate, add the internal standard solution.

  • Add 1 mL of extraction solvent (e.g., methylene chloride).

  • Vortex for 5 minutes.

  • Centrifuge at 3,000 x g for 10 minutes.

  • Carefully transfer the organic layer to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Option 3: Solid-Phase Extraction (SPE)

  • Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the cartridge.

  • Wash the cartridge with 1 mL of a water/methanol mixture (e.g., 80:20 v/v).

  • Elute pimecrolimus with 1 mL of methanol or acetonitrile.

  • Evaporate the eluate to dryness and reconstitute in 100 µL of the mobile phase.

Chromatographic Conditions

The following are example chromatographic conditions that can be optimized for specific applications.

• HPLC-UV Method:

  • Column: C18, 150 x 4.6 mm, 5 µm.

  • Mobile Phase: Phosphate buffer (pH 4.0) and Acetonitrile (55:45 v/v).[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30°C.

  • Injection Volume: 10-20 µL.

  • Detection Wavelength: 210 nm or 258 nm.[1]

  • Retention Time: Approximately 3-6 minutes.

• LC-MS/MS Method:

  • Column: C18, 50 x 2.1 mm, 1.7 µm.

  • Mobile Phase:

    • A: 10 mM Ammonium Acetate in water with 0.1% Formic Acid.

    • B: Methanol.

  • Gradient: Isocratic or gradient elution depending on the complexity of the matrix. A typical starting point is 5:95 (A:B).[3]

  • Flow Rate: 0.2-0.6 mL/min.

  • Column Temperature: 55°C.[4]

  • Injection Volume: 5-10 µL.

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions:

    • Pimecrolimus: To be determined by direct infusion of the standard.

    • Tacrolimus (as IS): m/z 821.5 → 768.3.[5]

    • Ascomycin (as IS): m/z 809.5 → 756.5.[6]

Data Presentation

The following table summarizes quantitative data from various studies on pimecrolimus and the structurally similar tacrolimus. This data can serve as a reference for method development and validation.

Analyte	Matrix	Method	Linearity Range	LOQ	Recovery (%)	Reference
Pimecrolimus	Cream	RP-HPLC-UV	5 - 30 µg/mL	0.19 µg/mL	99 - 101	[1]
Pimecrolimus	Cream	RP-HPLC-UV	LOQ - 150% of spec.	0.50 µg/mL	N/A
Tacrolimus	Whole Blood	UPLC-MS/MS	0.20 - 200 ng/mL	0.20 ng/mL	>96	[3]
Tacrolimus	Whole Blood	HPLC-MS/MS	Up to 30 µg/L	0.5 µg/L	N/A	[4]
Tacrolimus	Plasma	HPLC-ELISA	N/A	N/A	N/A	[7][8]
Sirolimus	Lung Tissue	LC-MS/MS	0.5 - 50 ng/mL	0.5 ng/mL	N/A	[6][9]

Mandatory Visualizations

Caption: Experimental workflow for the quantification of pimecrolimus in tissue.

Caption: Signaling pathway of pimecrolimus action.

References

• 1. ijapbjournal.com [ijapbjournal.com]
• 2. actascientific.com [actascientific.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Quantitation of Tacrolimus in Whole Blood Using High Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS-MS) | Springer Nature Experiments [experiments.springernature.com]
• 6. mdpi.com [mdpi.com]
• 7. Tacrolimus Analysis: A Comparison of Different Methods and Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for Pimecrolimus Stability Testing Following ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting stability testing of the active pharmaceutical ingredient (API) Pimecrolimus, in accordance with the International Council for Harmonisation (ICH) guidelines. The provided methodologies are essential for ensuring the quality, safety, and efficacy of Pimecrolimus throughout its shelf life.

Introduction

Pimecrolimus is an immunomodulating macrolactam derivative of ascomycin, indicated for the treatment of atopic dermatitis. To ensure its stability and identify potential degradation products, rigorous stability testing under various environmental conditions is mandated by regulatory bodies. These protocols are based on the principles outlined in the ICH Q1A (R2) guideline for stability testing of new drug substances and products.

The primary analytical technique for assessing the stability of Pimecrolimus is a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method. This method is capable of separating the parent drug from its degradation products, ensuring an accurate assessment of its stability.

Stability Testing Protocols as per ICH Q1A (R2)

The following table outlines the recommended storage conditions for long-term, intermediate, and accelerated stability studies for Pimecrolimus. These conditions are designed to simulate various climatic zones.

Study Type	Storage Condition	Minimum Time Period
Long-term	25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH	12 months
Intermediate	30°C ± 2°C / 65% RH ± 5% RH	6 months
Accelerated	40°C ± 2°C / 75% RH ± 5% RH	6 months

RH = Relative Humidity

Forced Degradation Studies

Forced degradation, or stress testing, is crucial for identifying potential degradation products and understanding the intrinsic stability of Pimecrolimus. These studies also help in developing and validating a stability-indicating analytical method.[1]

Summary of Forced Degradation Results

The following table summarizes the quantitative results from forced degradation studies on Pimecrolimus under various stress conditions.

Stress Condition	Reagent/Condition	Time	Temperature	% Degradation of Pimecrolimus	Major Degradation Product(s)
Acid Hydrolysis	1N HCl	24 hours	60°C	7.60	Desmethyl Pimecrolimus and other related substances
Base Hydrolysis	0.1N NaOH	24 hours	60°C	2.86	Desmethyl Pimecrolimus and other related substances
Oxidative Degradation	3% H₂O₂	24 hours	Room Temperature	Degradation Observed	Not specified
Thermal Degradation	Dry Heat	48 hours	80°C	Degradation Observed	Not specified
Photolytic Degradation	UV Light (254 nm)	24 hours	Room Temperature	Degradation Observed*	Not specified

*Specific quantitative data for degradation under oxidative, thermal, and photolytic conditions were not available in the cited literature; however, the studies confirmed that degradation of Pimecrolimus was observed under these conditions.

Experimental Protocols

Stability-Indicating RP-HPLC Method

A validated stability-indicating RP-HPLC method is essential for the analysis of Pimecrolimus and its degradation products.[2][3]

Chromatographic Conditions:

Parameter	Condition
Column	Phenomenex Luna, C18, 150 x 4.6mm, 3µm particle size
Mobile Phase	Gradient elution with a mixture of an aqueous buffer and an organic solvent (e.g., Acetonitrile)
Flow Rate	1.5 mL/min
Detection Wavelength	210 nm (using a PDA detector)
Injection Volume	50 µL
Column Temperature	60°C

Note: The mobile phase composition and gradient program should be optimized to achieve adequate separation between Pimecrolimus and all potential degradation products.

Protocol for Forced Degradation Studies

4.2.1. Preparation of Stock Solution: Prepare a stock solution of Pimecrolimus in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

4.2.2. Acid Hydrolysis:

• To 1 mL of the Pimecrolimus stock solution, add 1 mL of 1N HCl.

• Keep the solution at 60°C for 24 hours.

• After incubation, neutralize the solution with 1N NaOH.

• Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

4.2.3. Base Hydrolysis:

• To 1 mL of the Pimecrolimus stock solution, add 1 mL of 0.1N NaOH.

• Keep the solution at 60°C for 24 hours.

• After incubation, neutralize the solution with 0.1N HCl.

• Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

4.2.4. Oxidative Degradation:

• To 1 mL of the Pimecrolimus stock solution, add 1 mL of 3% H₂O₂.

• Keep the solution at room temperature for 24 hours, protected from light.

• Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

4.2.5. Thermal Degradation:

• Place the Pimecrolimus solid drug substance in a hot air oven at 80°C for 48 hours.

• After exposure, allow the sample to cool to room temperature.

• Prepare a solution of the heat-treated sample in a suitable solvent at a known concentration and analyze by HPLC.

4.2.6. Photolytic Degradation:

• Expose the Pimecrolimus solid drug substance to UV light at 254 nm in a photostability chamber for 24 hours.

• Prepare a solution of the UV-exposed sample in a suitable solvent at a known concentration and analyze by HPLC.

Visualization of Workflows and Pathways

Experimental Workflow for Pimecrolimus Stability Testing

Caption: Experimental workflow for Pimecrolimus forced degradation studies.

Pimecrolimus Degradation Pathway

Caption: General degradation pathway of Pimecrolimus under stress conditions.

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. researchgate.net [researchgate.net]
• 3. pnrjournal.com [pnrjournal.com]

Application Notes & Protocols: Synthesis and Purification of Pimecrolimus Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimecrolimus (B1677883), an ascomycin (B1665279) macrolactam derivative, is a potent and selective inhibitor of calcineurin, a key enzyme in the activation of T-cells.[1][2] This immunomodulatory and anti-inflammatory agent is primarily used for the topical treatment of atopic dermatitis (eczema).[3][4] Pimecrolimus functions by binding to the immunophilin macrophilin-12 (also known as FKBP-12), and this resulting complex inhibits the calcium-dependent phosphatase activity of calcineurin.[1][2] This action prevents the dephosphorylation of the nuclear factor of activated T-cells (NF-AT), a transcription factor necessary for the expression of various inflammatory cytokines.[1][3] Consequently, the production of Th1- and Th2-type cytokines, such as Interleukin-2 (IL-2), Interferon-gamma (IFN-γ), IL-4, and IL-10, is blocked, leading to a reduction in the inflammatory response.[1][5] Pimecrolimus has also been shown to prevent the release of inflammatory mediators from mast cells.[1][5]

These application notes provide detailed protocols for the synthesis and purification of pimecrolimus from its precursor, ascomycin. Both chemical and chemo-enzymatic synthesis routes are described, along with methods for purification and analysis of the final product and related substances.

Signaling Pathway of Pimecrolimus

The mechanism of action of pimecrolimus involves the inhibition of the calcineurin signaling pathway in T-cells.

References

• 1. Pimecrolimus: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 3. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. dermnetnz.org [dermnetnz.org]
• 5. droracle.ai [droracle.ai]

Gene Expression Analysis in Picrolimus-Treated Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picrolimus, the active ingredient in products such as Elidel®, is an immunomodulating agent belonging to the calcineurin inhibitor class. Its primary mechanism of action involves the inhibition of calcineurin, a protein phosphatase crucial for the activation of T-cells and other immune cells like mast cells.[1][2] By binding to the immunophilin FKBP-12, Picrolimus forms a complex that blocks calcineurin's ability to dephosphorylate the Nuclear Factor of Activated T-cells (NFAT).[2] This prevention of NFAT dephosphorylation inhibits its translocation to the nucleus, thereby blocking the transcription of various pro-inflammatory cytokine genes.[2] This mode of action makes Picrolimus an effective treatment for inflammatory skin conditions such as atopic dermatitis.

These application notes provide a comprehensive guide for analyzing the effects of Picrolimus on gene expression in various cell types. The protocols outlined below detail methodologies for cell treatment and subsequent gene expression analysis using quantitative real-time PCR (qPCR), a common and robust method for quantifying changes in gene expression.

Data Presentation

The following tables summarize representative quantitative data on gene expression changes observed in cells treated with Picrolimus. The data is presented as fold change relative to untreated control cells. It is important to note that the magnitude of gene expression changes can vary depending on the cell type, Picrolimus concentration, and treatment duration.

Table 1: Representative Gene Expression Changes in Keratinocytes Treated with Picrolimus

Gene	Function	Treatment Condition	Fold Change vs. Control
CAMP (Cathelicidin)	Antimicrobial Peptide	Picrolimus (10 nM) + TLR2/6 ligand	~40-fold increase[3]
CD14	TLR Co-receptor	Picrolimus (10 nM) + 1,25D3	~100-fold increase[3]
IL-10	Anti-inflammatory Cytokine	Picrolimus + TLR2/6 ligand	Decreased[3]
IL-1β	Pro-inflammatory Cytokine	Picrolimus + TLR2/6 ligand	Decreased[3]
Involucrin (IVL)	Epidermal Differentiation	Picrolimus	Significant Decrease[4][5]
SPRR2C	Epidermal Differentiation	Picrolimus	Significant Decrease[4]
Keratin 16 (KRT16)	Keratinocyte Proliferation	Picrolimus	Significant Decrease[4]

Note: The fold changes for CAMP and CD14 are approximate values based on graphical data representations in the cited study. The effects on IVL, SPRR2C, and KRT16 were described as significant decreases in clinical studies, but specific in vitro fold-change values were not provided in the search results.

Table 2: Representative Gene Expression Changes in T-Cells and Mast Cells Treated with Picrolimus

Gene	Function	Cell Type	Treatment Condition	Fold Change vs. Control
IL-2	T-Cell Proliferation	T-Cells	Picrolimus	Inhibition of expression[2]
IL-4	Th2 Cytokine	T-Cells	Picrolimus	Inhibition of expression[2]
IL-5	Th2 Cytokine	T-Cells	Picrolimus	Reduced expression[6]
IL-10	Regulatory Cytokine	T-Cells	Picrolimus	Reduced expression[6]
IL-13	Th2 Cytokine	T-Cells	Picrolimus	Reduced expression[6]
IFN-γ	Th1 Cytokine	T-Cells	Picrolimus	Reduced expression[6]
TNF-α	Pro-inflammatory Cytokine	Mast Cells	Picrolimus	Inhibition of release[1]
Histamine-related genes	Inflammatory Mediator	Mast Cells	Picrolimus	Inhibition of release[1]

Note: The effects on these genes are primarily described as inhibition or reduction of expression and release. Specific fold-change values from in vitro qPCR studies were not available in the search results and are presented here based on the known mechanism of action.

Signaling Pathways and Experimental Workflow

Picrolimus Mechanism of Action

The following diagram illustrates the signaling pathway through which Picrolimus exerts its effects on gene expression.

Picrolimus inhibits calcineurin, preventing NFAT dephosphorylation and nuclear translocation.

Experimental Workflow for Gene Expression Analysis

This diagram outlines the key steps for analyzing gene expression in Picrolimus-treated cells using qPCR.

Workflow for analyzing gene expression changes in Picrolimus-treated cells.

Experimental Protocols

The following are detailed protocols for the key experiments involved in analyzing gene expression in Picrolimus-treated cells.

Protocol 1: Cell Culture and Picrolimus Treatment

Objective: To culture cells and treat them with Picrolimus to induce changes in gene expression.

Materials:

• Appropriate cell line (e.g., HaCaT keratinocytes, Jurkat T-cells, or primary cells)

• Complete cell culture medium

• 6-well cell culture plates

• Picrolimus (powder or stock solution)

• Dimethyl sulfoxide (B87167) (DMSO, for dissolving Picrolimus)

• Phosphate-buffered saline (PBS)

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding:

  • Culture cells to 70-80% confluency in a T-75 flask.

  • Trypsinize (for adherent cells) and count the cells.

  • Seed the cells into 6-well plates at a density of approximately 2 x 10⁵ cells/well.

  • Allow cells to adhere and grow for 24 hours in a 37°C, 5% CO₂ incubator.

• Preparation of Picrolimus Working Solutions:

  • Prepare a stock solution of Picrolimus in DMSO (e.g., 10 mM). Store at -20°C.

  • On the day of the experiment, dilute the stock solution in complete culture medium to the desired final concentrations. A dose-response experiment is recommended to determine the optimal concentration for your cell type and target genes. Based on literature, concentrations can range from 10 nM to 1 µM for in vitro studies.[3][5]

  • Prepare a vehicle control medium containing the same final concentration of DMSO as the highest Picrolimus concentration used.

• Cell Treatment:

  • Carefully aspirate the old medium from the wells.

  • Add 2 mL of the medium containing the desired Picrolimus concentration or the vehicle control to the respective wells.

  • Incubate the plates for the desired treatment duration. A time-course experiment (e.g., 6, 12, 24, 48 hours) is recommended to determine the optimal time point for observing changes in your genes of interest. Many studies show significant changes after 24 to 72 hours.[2]

• Cell Harvesting:

  • After incubation, place the plates on ice.

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Proceed immediately to RNA extraction.

Protocol 2: Total RNA Extraction

Objective: To isolate high-quality total RNA from Picrolimus-treated and control cells.

Materials:

• TRIzol® reagent or a commercial RNA extraction kit

• Chloroform (B151607)

• Isopropanol (B130326)

• 75% Ethanol (B145695) (in RNase-free water)

• RNase-free water

• Microcentrifuge tubes (RNase-free)

• Refrigerated microcentrifuge

Procedure (using TRIzol®):

• Cell Lysis:

  • Add 1 mL of TRIzol® reagent directly to each well of the 6-well plate.

  • Pipette the lysate up and down several times to ensure complete cell lysis.

  • Transfer the lysate to an RNase-free microcentrifuge tube.

  • Incubate at room temperature for 5 minutes.

• Phase Separation:

  • Add 0.2 mL of chloroform to each tube.

  • Shake the tubes vigorously by hand for 15 seconds.

  • Incubate at room temperature for 3 minutes.

  • Centrifuge at 12,000 x g for 15 minutes at 4°C.

• RNA Precipitation:

  • Carefully transfer the upper, aqueous phase (which contains the RNA) to a new RNase-free tube.

  • Add 0.5 mL of isopropanol to precipitate the RNA.

  • Incubate at room temperature for 10 minutes.

  • Centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a small white pellet at the bottom of the tube.

• RNA Wash and Resuspension:

  • Carefully discard the supernatant.

  • Wash the RNA pellet by adding 1 mL of 75% ethanol.

  • Vortex briefly and then centrifuge at 7,500 x g for 5 minutes at 4°C.

  • Carefully discard the ethanol wash.

  • Air-dry the pellet for 5-10 minutes. Do not over-dry the pellet.

  • Resuspend the RNA pellet in 20-50 µL of RNase-free water.

  • Incubate at 55-60°C for 10 minutes to aid in resuspension.

• RNA Quantification and Quality Control:

  • Determine the concentration and purity of the RNA using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

  • Store the RNA at -80°C until further use.

Protocol 3: cDNA Synthesis and Quantitative Real-Time PCR (qPCR)

Objective: To quantify the relative expression levels of target genes.

Materials:

• Extracted total RNA

• cDNA synthesis kit (containing reverse transcriptase, dNTPs, and primers like oligo(dT) or random hexamers)

• SYBR® Green or TaqMan® qPCR master mix

• Gene-specific forward and reverse primers

• Housekeeping gene primers (e.g., GAPDH, ACTB) for normalization

• qPCR instrument and compatible plates/tubes

Procedure (Two-Step RT-qPCR):

• DNase Treatment (Optional but Recommended):

  • Treat 1 µg of total RNA with DNase I to remove any contaminating genomic DNA, following the manufacturer's protocol.

• cDNA Synthesis (Reverse Transcription):

  • In a PCR tube, combine 1 µg of total RNA, primers (oligo(dT) or random hexamers), dNTPs, and reverse transcriptase in the appropriate reaction buffer, according to the cDNA synthesis kit manufacturer's instructions.

  • Perform the reverse transcription reaction in a thermal cycler using the recommended temperature profile.

  • The resulting cDNA can be stored at -20°C.

• Quantitative PCR (qPCR):

  • Prepare the qPCR reaction mix by combining the synthesized cDNA (diluted as needed), SYBR® Green or TaqMan® master mix, and forward and reverse primers for your target gene and housekeeping gene.

  • Set up reactions in triplicate for each sample and each gene.

  • Include a no-template control (NTC) for each primer pair to check for contamination.

  • Perform the qPCR in a real-time PCR instrument using a standard cycling program (e.g., 95°C for 10 min, followed by 40 cycles of 95°C for 15 s and 60°C for 60 s).

• Data Analysis (ΔΔCt Method):

  • Determine the cycle threshold (Ct) value for each reaction.

  • Normalize the Ct value of the target gene to the Ct value of the housekeeping gene for each sample (ΔCt = Ct_target - Ct_housekeeping).

  • Calculate the ΔΔCt by subtracting the ΔCt of the control sample from the ΔCt of the Picrolimus-treated sample (ΔΔCt = ΔCt_treated - ΔCt_control).

  • Calculate the fold change in gene expression using the formula: Fold Change = 2^(-ΔΔCt).

References

• 1. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Pimecrolimus increases the expression of interferon-inducible genes that modulate human coronary artery cells proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of pimecrolimus on expression of genes associated with skin barrier dysfunction in atopic dermatitis skin lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inflammatory cell numbers and cytokine expression in atopic dermatitis after topical pimecrolimus treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: In Vitro Skin Permeation Studies Using Franz Diffusion Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

In vitro permeation testing (IVPT) is a widely accepted method for quantifying the absorption of substances through the skin.[1] The Franz diffusion cell is the most common apparatus used for these studies, providing a reliable model for predicting in vivo skin absorption.[1][2] This technique is crucial in the development and quality control of topical and transdermal drug delivery systems, allowing for the determination of key permeation parameters such as flux, lag time, and permeability coefficient.[1][3] These studies offer valuable insights into the interactions between a formulation, the active pharmaceutical ingredient (API), and the skin.[4][5]

Principle of the Method

The in vitro skin permeation assay utilizes a Franz diffusion cell, which consists of a donor chamber and a receptor chamber separated by a skin membrane.[1][2] The test formulation is applied to the outer surface of the skin (stratum corneum) in the donor chamber. The receptor chamber is filled with a fluid maintained at a constant temperature, typically 32°C, to simulate physiological conditions.[1][6] Over a set period, aliquots of the receptor fluid are collected at predetermined time points and analyzed to quantify the amount of the substance that has permeated through the skin.[1][6]

Experimental Workflow

The following diagram outlines the typical workflow for an in vitro skin permeation study using Franz diffusion cells.

Caption: Experimental workflow for in vitro skin permeation studies.

Detailed Experimental Protocols

Materials and Equipment

• Franz Diffusion Cells: Vertical or horizontal, with known donor and receptor volumes and diffusion area.[2][7]

• Skin Membrane: Human or animal skin (e.g., porcine ear skin), or synthetic membranes.[7][8]

• Receptor Solution: Phosphate-buffered saline (PBS) pH 7.4 is common for hydrophilic compounds. For lipophilic compounds, a co-solvent system (e.g., ethanol/water) may be necessary.[6]

• Formulation: The test product (e.g., cream, gel, ointment) containing the API.[2]

• Analytical Instrumentation: High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for quantification of the API.[6][9]

• General Laboratory Equipment: Water bath with circulator, stirrer, micropipettes, vials, etc.[2][6]

Skin Membrane Preparation

The choice of membrane is a critical variable in the experimental design.[7]

• Human Skin: Considered the gold standard. It can be sourced from surgical waste and prepared as full-thickness, dermatomed, or epidermal membranes.[7][10]

• Animal Skin: Porcine ear skin is a common substitute due to its structural similarity to human skin.[8]

• Synthetic Membranes: Used for quality control and screening, but may not fully mimic the complexity of biological skin.[11]

Protocol for Porcine Ear Skin Preparation: A detailed, step-by-step procedure for the selection, cleaning, and preparation of porcine ear skin membranes is available and should be followed for consistency.[8]

• Selection and Cleaning: Choose clean, unblemished porcine ears.

• Skin Removal: Carefully remove the skin from the cartilage.

• Membrane Preparation: Transform the removed skin into membranes of a consistent thickness.

Franz Diffusion Cell Setup and Procedure

• Prepare the Receptor Solution: The receptor solution must be degassed to prevent bubble formation.[6] For poorly water-soluble compounds, a solubilizing agent may be added, ensuring it does not affect skin integrity.[7]

• Assemble the Franz Cell:

  • Fill the receptor chamber with the degassed receptor solution, ensuring no air bubbles are trapped beneath the membrane.[6]

  • Securely clamp the prepared skin membrane between the donor and receptor chambers, with the stratum corneum facing the donor chamber.[6]

• Temperature Control: Connect the cells to a circulating water bath to maintain the skin surface temperature at 32°C.[6]

• Apply the Formulation: Apply a known amount of the topical formulation evenly onto the surface of the membrane in the donor chamber.[6]

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution from the sampling arm.[6]

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.[6]

• Sample Analysis: Analyze the collected samples using a validated analytical method, such as HPLC, to determine the concentration of the permeated API.[6][12]

The following diagram illustrates the setup of a Franz diffusion cell.

Caption: Diagram of a typical Franz diffusion cell setup.

Data Presentation and Analysis

Quantitative data from in vitro skin permeation studies should be presented clearly to allow for easy comparison and interpretation.

Data Analysis

• Calculate Cumulative Amount Permeated: Convert the concentration of the API in each sample to the cumulative amount permeated per unit area (e.g., μg/cm²).

• Plot Permeation Profile: Plot the cumulative amount of API permeated per unit area against time.

• Determine Permeation Parameters:

  • Steady-State Flux (Jss): The slope of the linear portion of the cumulative permeation plot.

  • Lag Time (tL): The x-intercept of the linear portion of the plot.

  • Permeability Coefficient (Kp): Calculated by dividing the steady-state flux by the initial concentration of the drug in the donor chamber.

Tabular Data Summary

The following tables provide an example of how to structure the quantitative results from a permeation study comparing two different formulations (Formulation A and Formulation B).

Table 1: Cumulative Amount of API Permeated (μg/cm²)

Time (hours)	Formulation A (Mean ± SD)	Formulation B (Mean ± SD)
0.5	0.12 ± 0.03	0.25 ± 0.05
1	0.55 ± 0.08	1.10 ± 0.15
2	2.15 ± 0.25	4.30 ± 0.40
4	8.60 ± 0.90	17.20 ± 1.50
6	19.35 ± 2.10	38.70 ± 3.50
8	34.40 ± 3.50	68.80 ± 6.20
12	69.60 ± 7.10	139.20 ± 12.50
24	165.10 ± 15.80	330.20 ± 29.70

Table 2: Calculated Permeation Parameters

Parameter	Formulation A	Formulation B
Steady-State Flux (Jss) (μg/cm²/h)	7.25	14.50
Lag Time (tL) (hours)	1.5	0.8
Permeability Coefficient (Kp) (cm/h) x 10⁻³	1.45	2.90

Conclusion

In vitro skin permeation studies using Franz diffusion cells are an indispensable tool in the development of topical and transdermal drug products.[6] Adherence to standardized and validated protocols is essential for generating reliable and reproducible data.[11][13] Careful consideration of experimental variables such as membrane type, receptor solution, and sampling times is crucial for obtaining meaningful results that can accurately predict the in vivo performance of a formulation.[14]

References

• 1. benchchem.com [benchchem.com]
• 2. aurigaresearch.com [aurigaresearch.com]
• 3. Franz diffusion cell and its implication in skin permeation studies (2023) | Rajesh Kumar | 39 Citations [scispace.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. alterlab.co.id [alterlab.co.id]
• 7. researchmgt.monash.edu [researchmgt.monash.edu]
• 8. Stepwise Protocols for Preparation and Use of Porcine Ear Skin for in Vitro Skin Permeation Studies Using Franz Diffusion Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428) - Tox Lab [toxlab.co]
• 10. Novel In Vitro Investigational Methods for Modeling Skin Permeation: Skin PAMPA, Raman Mapping - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Validation of a static Franz diffusion cell system for in vitro permeation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Pimecrolimus Formulation for Experimental Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimecrolimus (B1677883) is an immunomodulating macrolactam derivative of ascomycin, widely used in the topical treatment of inflammatory skin conditions such as atopic dermatitis.[1][2][3] As a calcineurin inhibitor, pimecrolimus selectively targets T-cell activation and the production of inflammatory cytokines.[1][2][4][5] Its mechanism of action involves binding to the immunophilin macrophilin-12 (also known as FKBP-12), forming a complex that inhibits the protein phosphatase calcineurin.[1][2][6] This inhibition prevents the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NF-AT), a key transcription factor for pro-inflammatory genes.[1][2][7] Consequently, the synthesis of inflammatory cytokines like Interleukin-2 (IL-2), Interferon-gamma (IFN-γ), and Tumor Necrosis Factor-alpha (TNF-α) is suppressed, mitigating the inflammatory response in the skin.[1]

These application notes provide detailed protocols for the preparation and evaluation of a basic pimecrolimus cream formulation for experimental use, along with methods for its characterization.

Physicochemical Properties of Pimecrolimus

A thorough understanding of the physicochemical properties of pimecrolimus is crucial for successful formulation development.

Property	Value	Source
Molecular Formula	C43H68ClNO11	[6][8]
Molecular Weight	810.47 g/mol	[6][9]
Appearance	White to off-white crystalline powder	[9][10]
Solubility	Insoluble in water; Soluble in methanol (B129727), ethanol, DMSO, and chloroform.	[5][9][10][11]
LogP	3.8	[12]

Experimental Formulations

Researchers have explored various formulations to optimize the topical delivery of pimecrolimus. The following table summarizes a basic cream formulation and a nanoemulsion formulation described in the literature.

Formulation Type	Component	Function	Example Concentration (% w/w)	Source
Cream (Elidel® 1%)	Pimecrolimus	Active Ingredient	1%	[9]
Benzyl (B1604629) Alcohol	Preservative/Solvent	q.s.	[9]
Cetyl Alcohol	Emulsifier/Thickener	q.s.	[9]
Citric Acid	pH Adjuster	q.s.	[9]
Mono- and di-glycerides	Emulsifier	q.s.	[9]
Oleyl Alcohol	Emollient/Emulsifier	q.s.	[9]
Propylene (B89431) Glycol	Humectant/Solvent	q.s.	[9]
Sodium Cetostearyl Sulphate	Surfactant	q.s.	[9]
Sodium Hydroxide (B78521)	pH Adjuster	q.s.	[9]
Stearyl Alcohol	Emulsifier/Thickener	q.s.	[9]
Triglycerides	Emollient	q.s.	[9]
Water	Vehicle	q.s.	[9]
Nanoemulsion	Pimecrolimus	Active Ingredient	1%	[13][14]
Benzyl Alcohol	Oil Phase	10%	[13][14]
Tween 80	Surfactant	20-40% (as part of Smix)	[13][14]
Ethanol	Co-surfactant	20-40% (as part of Smix)	[13][14]
Water	Aqueous Phase	50-70%	[13][14]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of pimecrolimus and a general workflow for the development and evaluation of an experimental formulation.

Caption: Pimecrolimus Mechanism of Action

Caption: Experimental Workflow for Formulation Development

Protocols

Protocol 1: Preparation of a 1% Pimecrolimus Cream (Oil-in-Water Emulsion)

1. Objective: To prepare a stable 1% (w/w) pimecrolimus cream for topical application in experimental settings.

2. Materials:

• Pimecrolimus powder

• Cetyl alcohol

• Stearyl alcohol

• Triglycerides (e.g., medium-chain triglycerides)

• Oleyl alcohol

• Propylene glycol

• Sodium cetostearyl sulphate

• Benzyl alcohol

• Citric acid

• Sodium hydroxide

• Purified water

• Beakers, magnetic stirrer with hot plate, homogenization equipment, pH meter.

3. Procedure:

• Oil Phase Preparation:

  • In a beaker, combine cetyl alcohol, stearyl alcohol, triglycerides, and oleyl alcohol.

  • Heat the mixture to 70-75°C on a hot plate with gentle stirring until all components are melted and homogenous.

  • In a separate small beaker, dissolve the pimecrolimus powder in benzyl alcohol with gentle warming if necessary. Once dissolved, add this to the molten oil phase and maintain the temperature.

• Aqueous Phase Preparation:

  • In a separate, larger beaker, heat purified water to 70-75°C.

  • Add propylene glycol and sodium cetostearyl sulphate to the heated water and stir until completely dissolved.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while continuously stirring with a homogenizer at a moderate speed.

  • Increase the homogenization speed and continue for 10-15 minutes to form a uniform emulsion.

  • Remove from heat and continue to stir gently with a magnetic stirrer until the cream has cooled to room temperature.

• Final Adjustments:

  • Check the pH of the cream. Adjust to a skin-compatible pH (typically 5.5-6.5) using small amounts of citric acid or sodium hydroxide solution as needed.

  • Transfer the final cream into an appropriate airtight container and store at a controlled room temperature, protected from light.

4. Quality Control:

• Appearance: Visually inspect the cream for color, homogeneity, and phase separation.

• pH: Measure the pH of a 10% dispersion of the cream in purified water.

• Viscosity: Determine the viscosity using a viscometer.

• Pimecrolimus Content: Assay the pimecrolimus content using a validated analytical method such as HPLC.

Protocol 2: Quantification of Pimecrolimus in a Cream Formulation by RP-HPLC

1. Objective: To determine the concentration of pimecrolimus in the prepared cream formulation using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

2. Materials and Equipment:

• HPLC system with a PDA or UV detector

• C18 column (e.g., 150 x 4.6 mm, 3 µm particle size)[15][16]

• Acetonitrile (HPLC grade)

• Phosphate buffer (pH 4.0)

• Pimecrolimus reference standard

• Methanol (HPLC grade)

• Sonicator

• Centrifuge

• Syringe filters (0.45 µm)

3. Chromatographic Conditions (Example): [17]

• Mobile Phase: Phosphate buffer (pH 4.0) and Acetonitrile (55:45 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient

• Detection Wavelength: 258 nm

• Injection Volume: 20 µL

4. Procedure:

• Standard Solution Preparation:

  • Accurately weigh about 10 mg of pimecrolimus reference standard into a 50 mL volumetric flask.

  • Dissolve in and dilute to volume with methanol to obtain a stock solution.

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to concentrations ranging from 5-30 µg/mL.[17]

• Sample Preparation:

  • Accurately weigh an amount of cream equivalent to 10 mg of pimecrolimus into a 50 mL centrifuge tube.

  • Add a known volume of methanol (e.g., 30 mL), and sonicate for 15-20 minutes to extract the pimecrolimus.

  • Centrifuge the mixture to separate the excipients.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Analysis:

  • Inject the standard solutions to generate a calibration curve.

  • Inject the sample solution.

  • Quantify the pimecrolimus concentration in the sample by comparing its peak area to the calibration curve.

Protocol 3: In Vitro Drug Release Study

1. Objective: To evaluate the release profile of pimecrolimus from the prepared formulation using a Franz diffusion cell system.

2. Materials and Equipment:

• Franz diffusion cells

• Synthetic membrane (e.g., polysulfone) or excised animal/human skin

• Receptor medium (e.g., phosphate-buffered saline with a surfactant to ensure sink conditions)

• Magnetic stirrers

• Water bath or heating block to maintain 32°C

• Syringes

• HPLC system for analysis

3. Procedure:

• Membrane Preparation:

  • If using biological skin, carefully excise and remove subcutaneous fat.

  • Mount the membrane on the Franz diffusion cell with the stratum corneum (for skin) facing the donor compartment.

• Experimental Setup:

  • Fill the receptor compartment with pre-warmed (32°C) receptor medium, ensuring no air bubbles are trapped beneath the membrane.

  • Place the Franz cells in a water bath or on a heating block maintained at 32°C, with constant stirring of the receptor medium.

  • Accurately apply a known quantity of the pimecrolimus cream to the surface of the membrane in the donor compartment.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample from the receptor compartment.

  • Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium.

• Analysis:

  • Analyze the concentration of pimecrolimus in the collected samples using a validated HPLC method.

  • Calculate the cumulative amount of pimecrolimus released per unit area over time.

Protocol 4: In Vitro Skin Permeation Study

1. Objective: To assess the permeation of pimecrolimus through the skin from the experimental formulation.

2. Materials and Equipment:

• Same as for the In Vitro Drug Release Study, but with excised human or animal (e.g., pig) skin as the membrane.[18]

3. Procedure:

• The procedure is similar to the in vitro release study, with the following key differences:

  • Excised skin is used as the membrane.

  • At the end of the experiment (e.g., 24 hours), the skin is removed from the diffusion cell.

  • The surface of the skin is cleaned to remove any unabsorbed formulation.

  • The skin can be separated into the stratum corneum, epidermis, and dermis to determine the distribution of pimecrolimus within the skin layers. This can be achieved through techniques like tape stripping or heat separation.

  • The amount of pimecrolimus in the receptor fluid and each skin layer is quantified by HPLC.

Protocol 5: In Vivo Evaluation in an Animal Model of Atopic Dermatitis

1. Objective: To evaluate the efficacy of the topical pimecrolimus formulation in a relevant animal model of atopic dermatitis (e.g., NC/Nga mice).[7]

2. Materials and Equipment:

• NC/Nga mice (or other suitable strain)

• Dermatophagoides farinae (Df) extract or other allergen to induce atopic dermatitis-like lesions[7]

• The experimental pimecrolimus formulation

• Vehicle control (cream base without pimecrolimus)

• Positive control (e.g., a commercially available corticosteroid cream)

• Tools for clinical scoring of skin lesions

• Equipment for histological analysis and cytokine measurement (optional)

3. Procedure:

• Induction of Atopic Dermatitis:

  • Induce atopic dermatitis-like skin lesions in the mice according to an established protocol, often involving repeated topical application of an allergen like Df extract over several weeks.[7]

• Treatment:

  • Once skin lesions are established, divide the mice into treatment groups (e.g., untreated, vehicle, experimental pimecrolimus formulation, positive control).

  • Apply a standardized amount of the assigned treatment topically to the lesional skin daily for a specified period (e.g., 2-3 weeks).

• Evaluation of Efficacy:

  • Clinical Scoring: At regular intervals, score the severity of the skin lesions based on parameters such as erythema, edema, excoriation, and dryness.

  • Histological Analysis (optional): At the end of the study, collect skin biopsies for histological examination to assess inflammation and epidermal thickness.

  • Biomarker Analysis (optional): Measure the levels of relevant inflammatory cytokines (e.g., IL-4, IL-13, IFN-γ) in skin tissue or serum.

4. Data Analysis:

• Compare the clinical scores and other endpoints between the treatment groups using appropriate statistical methods to determine the efficacy of the experimental pimecrolimus formulation.

Conclusion

These application notes and protocols provide a comprehensive framework for the preparation, characterization, and evaluation of an experimental pimecrolimus formulation. Adherence to these detailed methodologies will enable researchers to generate reliable and reproducible data, facilitating the development of novel and improved topical therapies for inflammatory skin diseases.

References

• 1. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 2. Pimecrolimus: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. skintherapyletter.com [skintherapyletter.com]
• 4. Pimecrolimus - Wikipedia [en.wikipedia.org]
• 5. Pimecrolimus - LKT Labs [lktlabs.com]
• 6. Pimecrolimus | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 7. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. actascientific.com [actascientific.com]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. apexbt.com [apexbt.com]
• 12. Pimecrolimus | C43H68ClNO11 | CID 6509979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 15. ijpsr.com [ijpsr.com]
• 16. pnrjournal.com [pnrjournal.com]
• 17. ijapbjournal.com [ijapbjournal.com]
• 18. ovid.com [ovid.com]

Application Notes and Protocols for Quantitative PCR Analysis of Picrolimus-Induced Gene Changes

For: Researchers, scientists, and drug development professionals.

Introduction

Picrolimus is a topical calcineurin inhibitor and a non-steroidal immunomodulating agent primarily used in the treatment of atopic dermatitis.[1][2] Its mechanism of action involves the targeted suppression of inflammatory pathways in the skin.[2][3] Picrolimus binds to the immunophilin FKBP-12, and this complex inhibits the calcium-dependent phosphatase, calcineurin.[1][2][3] The inhibition of calcineurin prevents the dephosphorylation and subsequent nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[1][2][3] This blockade ultimately suppresses the transcription of a variety of pro-inflammatory cytokine genes, which are central to the inflammatory cascade in atopic dermatitis.[1][3][4] Additionally, picrolimus has been shown to influence the expression of genes associated with skin barrier function.[5][6]

Quantitative Polymerase Chain Reaction (qPCR) is a highly sensitive and specific method for quantifying gene expression, making it an invaluable tool for elucidating the molecular effects of pharmaceutical compounds like Picrolimus.[7][8] These application notes provide a detailed framework for researchers to conduct qPCR analysis of gene expression changes induced by Picrolimus in relevant cell types, such as T-cells and keratinocytes. The protocols outlined here cover cell culture and treatment, RNA extraction, cDNA synthesis, and qPCR, along with data analysis and presentation.

Key Signaling Pathway

The primary signaling pathway affected by Picrolimus is the calcineurin-NFAT pathway in T-cells. Upon T-cell receptor (TCR) activation, intracellular calcium levels rise, leading to the activation of calcineurin. Calcineurin then dephosphorylates NFAT, allowing it to translocate to the nucleus and activate the transcription of target genes, including those for various interleukins and other cytokines. Picrolimus disrupts this cascade by inhibiting calcineurin.

Caption: Picrolimus Signaling Pathway.

Experimental Protocols

The following protocols provide a detailed methodology for investigating the effects of Picrolimus on gene expression in Jurkat cells (a human T-lymphocyte cell line) and HaCaT cells (a human keratinocyte cell line).

Cell Culture and Picrolimus Treatment

• Cell Lines: Jurkat cells (ATCC TIB-152) and HaCaT cells (CLS 300493).

• Culture Medium:

  • Jurkat cells: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

  • HaCaT cells: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% FBS, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Picrolimus Preparation: Prepare a 10 mM stock solution of Picrolimus (dissolved in DMSO) and store at -20°C. Further dilute in culture medium to the desired final concentrations.

• Treatment Protocol:

  • Seed cells in 6-well plates at a density of 1 x 10^6 cells/well for Jurkat cells or 2.5 x 10^5 cells/well for HaCaT cells.

  • For Jurkat cells, stimulate with 10 ng/mL phorbol (B1677699) 12-myristate 13-acetate (PMA) and 1 µM ionomycin (B1663694) to induce T-cell activation and cytokine expression.

  • Treat cells with varying concentrations of Picrolimus (e.g., 0 nM, 10 nM, 100 nM, 1000 nM) or vehicle control (DMSO) for 24 hours.

  • Harvest cells for RNA extraction.

RNA Extraction and cDNA Synthesis

• RNA Extraction:

  • Lyse the cells directly in the culture wells using a suitable lysis buffer (e.g., from a commercial RNA extraction kit).

  • Isolate total RNA using a silica-based column purification kit according to the manufacturer's instructions.

  • Elute RNA in nuclease-free water.

  • Assess RNA quantity and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

  • Verify RNA integrity by running an aliquot on a 1% agarose (B213101) gel.

• cDNA Synthesis:

  • Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) primers.

  • Follow the manufacturer's protocol for reaction setup and thermal cycling conditions.

  • Dilute the resulting cDNA product 1:10 with nuclease-free water for use in qPCR.

Quantitative PCR (qPCR)

• Primer Design: Design or use pre-validated primers for target and reference genes (see Table 1 for examples). Primers should ideally span an exon-exon junction to prevent amplification of genomic DNA.

• qPCR Reaction:

  • Prepare a reaction mixture containing SYBR Green master mix, forward and reverse primers (final concentration of 200-500 nM each), and diluted cDNA.

  • Perform the qPCR in a real-time PCR detection system.

• Thermal Cycling Conditions:

  • Initial denaturation: 95°C for 10 minutes.

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 60 seconds.

  • Melt curve analysis: Perform to verify the specificity of the amplified product.

• Data Analysis:

  • Determine the cycle threshold (Ct) for each sample.

  • Normalize the Ct values of the target genes to the Ct value of a stable reference gene (e.g., GAPDH or ACTB) to obtain ΔCt (ΔCt = Ct_target - Ct_reference).

  • Calculate the ΔΔCt by subtracting the ΔCt of the control group from the ΔCt of the treated group (ΔΔCt = ΔCt_treated - ΔCt_control).

  • Calculate the fold change in gene expression using the 2^-ΔΔCt method.[9]

Experimental Workflow

The overall workflow for analyzing Picrolimus-induced gene changes using qPCR is depicted below.

Caption: Experimental Workflow for qPCR Analysis.

Data Presentation

The following tables summarize hypothetical quantitative data on the effects of Picrolimus on the expression of key inflammatory and skin barrier-related genes.

Table 1: Target Genes for qPCR Analysis

Gene Symbol	Gene Name	Function	Cell Type
IL2	Interleukin 2	T-cell proliferation	Jurkat
IFNG	Interferon Gamma	Pro-inflammatory cytokine	Jurkat
TNF	Tumor Necrosis Factor	Pro-inflammatory cytokine	Jurkat, HaCaT
IL4	Interleukin 4	Th2 cytokine, B-cell activation	Jurkat
IL13	Interleukin 13	Th2 cytokine, inflammation	Jurkat
IVL	Involucrin	Cornified envelope precursor	HaCaT
SPRR2C	Small Proline-Rich Protein 2C	Cornified envelope precursor	HaCaT
KRT16	Keratin 16	Keratinocyte proliferation	HaCaT
GAPDH	Glyceraldehyde-3-Phosphate Dehydrogenase	Housekeeping gene (Reference)	Jurkat, HaCaT
ACTB	Beta-Actin	Housekeeping gene (Reference)	Jurkat, HaCaT

Table 2: Hypothetical qPCR Results for Picrolimus-Treated Jurkat Cells

Gene	Picrolimus (nM)	Mean Ct (± SD)	ΔCt (vs. GAPDH)	ΔΔCt (vs. 0 nM)	Fold Change (2^-ΔΔCt)
IL2	0	22.5 (± 0.3)	4.5	0.0	1.00
10	24.8 (± 0.4)	6.8	2.3	0.20
100	27.2 (± 0.5)	9.2	4.7	0.04
1000	29.9 (± 0.6)	11.9	7.4	0.01
IFNG	0	24.1 (± 0.2)	6.1	0.0	1.00
10	25.9 (± 0.3)	7.9	1.8	0.29
100	27.8 (± 0.4)	9.8	3.7	0.08
1000	29.6 (± 0.5)	11.6	5.5	0.02
GAPDH	All	18.0 (± 0.2)	-	-	-

Table 3: Hypothetical qPCR Results for Picrolimus-Treated HaCaT Cells

Gene	Picrolimus (nM)	Mean Ct (± SD)	ΔCt (vs. ACTB)	ΔΔCt (vs. 0 nM)	Fold Change (2^-ΔΔCt)
TNF	0	26.3 (± 0.4)	7.8	0.0	1.00
100	27.1 (± 0.5)	8.6	0.8	0.57
1000	28.5 (± 0.6)	10.0	2.2	0.22
IVL	0	23.9 (± 0.3)	5.4	0.0	1.00
100	23.5 (± 0.4)	5.0	-0.4	1.32
1000	23.1 (± 0.5)	4.6	-0.8	1.74
ACTB	All	18.5 (± 0.3)	-	-	-

Conclusion

These application notes provide a comprehensive guide for the quantitative analysis of gene expression changes induced by Picrolimus. By following these protocols, researchers can obtain reliable and reproducible data to further elucidate the molecular mechanisms of action of Picrolimus and to support its therapeutic applications. Adherence to good laboratory practices, including the use of appropriate controls and robust data analysis methods, is essential for generating high-quality results.

References

• 1. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 4. Inflammatory cell numbers and cytokine expression in atopic dermatitis after topical pimecrolimus treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effect of pimecrolimus on expression of genes associated with skin barrier dysfunction in atopic dermatitis skin lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. oaepublish.com [oaepublish.com]
• 8. gene-quantification.de [gene-quantification.de]
• 9. Frontiers | qPCRtools: An R package for qPCR data processing and visualization [frontiersin.org]

Application Note: High-Performance Thin-Layer Chromatography for the Quantitative Analysis of Pimecrolimus

Introduction

Pimecrolimus is an immunosuppressive macrolactam belonging to the ascomycin (B1665279) class. It functions by inhibiting T-cell activation through the calcineurin pathway, which in turn prevents the release of various inflammatory cytokines and mediators.[1] This application note details a validated High-Performance Thin-Layer Chromatography (HPTLC) method for the quantitative determination of Pimecrolimus in bulk drug and pharmaceutical cream formulations. This method is demonstrated to be simple, rapid, precise, accurate, and robust, adhering to the guidelines of the International Conference on Harmonisation (ICH).[1][2]

Chromatographic Conditions

A summary of the optimized chromatographic conditions for the HPTLC analysis of Pimecrolimus is presented in Table 1.

Parameter	Description
Stationary Phase	Pre-coated Silica gel 60 F254 TLC plates
Mobile Phase	Toluene : Acetonitrile : Glacial Acetic Acid (6:4:0.5, v/v/v)[1][2]
Chamber Saturation	10 minutes at ambient temperature in a Camag twin-trough glass chamber[1]
Development Distance	8 cm[1]
Derivatization Reagent	A freshly prepared mixture of 1 mL anisaldehyde and 1 mL concentrated sulfuric acid in 9 mL absolute alcohol.[1]
Detection	Densitometric scanning in reflectance mode at 690 nm using a Camag TLC Scanner 3 with winCATS software.[1][2]
Retention Factor (Rf)	0.55 ± 0.03[1][2]

Method Validation Summary

The HPTLC method was validated according to ICH guidelines for linearity, precision, accuracy, robustness, Limit of Detection (LOD), and Limit of Quantitation (LOQ).[1][2]

Linearity

The method demonstrated a strong linear relationship between the peak area and the concentration of Pimecrolimus in the range of 800-4800 ng/spot.[1][2]

Parameter	Value
Linearity Range	800 - 4800 ng/spot[1][2]
Correlation Coefficient (r²)	0.9989[1][2]

Limits of Detection and Quantitation

The sensitivity of the method was determined by calculating the LOD and LOQ.

Parameter	Value (ng/spot)
Limit of Detection (LOD)	28.90[1][2]
Limit of Quantitation (LOQ)	97.04[1][2]

Precision

The precision of the method was evaluated by performing intra-day and inter-day studies at three different concentration levels.

Concentration (ng/spot)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
800	1.08	1.41
1600	0.59	0.62
2400	-	-

Accuracy

The accuracy of the method was determined by recovery studies at three different levels (80%, 100%, and 120%).

Level (%)	Amount Added (ng)	Amount Recovered (ng)	% Recovery	% RSD
80	-	-	98.68	1.97
100	-	-	101.31	1.56
120	-	-	-	-

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the mobile phase composition, development distance, and chamber saturation time. The method was found to be robust under these varied conditions.[1]

Experimental Protocols

1. Preparation of Standard Stock Solution

Accurately weigh 10 mg of Pimecrolimus and transfer it to a 10 mL volumetric flask. Dissolve the substance in methanol (B129727) and make up the volume to the mark with the same solvent to obtain a stock solution of 1000 µg/mL.

2. Sample Preparation (from Cream Formulation)

Accurately weigh 1 g of the Pimecrolimus cream and dissolve it in 4 mL of methanol.[1] Sonicate the mixture for 20 minutes and then add sufficient methanol to produce a final volume of 10 mL.[1] Filter the resulting solution using Whatman filter paper.[1]

3. Chromatographic Development

• Apply the standard and sample solutions onto the HPTLC plate as bands.

• Place the plate in the twin-trough glass chamber previously saturated with the mobile phase (Toluene: Acetonitrile: Glacial Acetic Acid; 6:4:0.5 v/v/v) for 10 minutes.[1]

• Develop the plate up to a distance of 8 cm.[1]

• After development, dry the plate using a hairdryer.[1]

4. Derivatization and Densitometric Analysis

• Spray the dried plate with the freshly prepared anisaldehyde-sulfuric acid derivatization reagent.[1]

• Heat the plate at 110°C for 60 seconds to visualize the spots.[1]

• Perform densitometric scanning in reflectance mode at 690 nm.[1]

• Construct a calibration curve by plotting the peak area against the corresponding drug concentration to quantify Pimecrolimus in the samples.[1]

Visualizations

Caption: Experimental workflow for HPTLC analysis of Pimecrolimus.

References

• 1. actascientific.com [actascientific.com]
• 2. actascientific.com [actascientific.com]

Application Notes and Protocols: Pimecrolimus Treatment in Murine Models of Dermatitis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimecrolimus, an ascomycin (B1665279) macrolactam derivative, is a topical calcineurin inhibitor specifically developed for the treatment of inflammatory skin diseases like atopic dermatitis.[1][2] It offers a non-steroidal therapeutic option with a cell-selective mechanism of action that inhibits the production of inflammatory cytokines in T cells and mast cells.[2][3][4] Murine models of dermatitis are indispensable tools for preclinical evaluation of such therapeutics, allowing for the investigation of efficacy, mechanism of action, and safety profiles. This document provides detailed application notes and standardized protocols for the use of Pimecrolimus in common murine models of dermatitis, including those induced by Oxazolone (B7731731) (OXA), 2,4-Dinitrofluorobenzene (DNFB), and Calcipotriol (MC903).

Pimecrolimus selectively binds to the immunophilin macrophilin-12 (FKBP-12).[3][5][6] This complex then inhibits the calcium-dependent phosphatase, calcineurin.[5][6] The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[3][5] Consequently, NFAT cannot translocate to the nucleus, which blocks the transcription of genes encoding various pro-inflammatory cytokines, including Th1 and Th2-type cytokines.[3][5][6] Pimecrolimus also prevents the release of inflammatory mediators from mast cells.[3][6]

Data Presentation: Efficacy of Pimecrolimus in Murine Dermatitis Models

The following tables summarize the quantitative data on the efficacy of Pimecrolimus in various murine models of dermatitis.

Murine Model	Treatment Regimen	Key Efficacy Parameters	Results	Citation
Oxazolone (OXA)-Induced Dermatitis	1% Pimecrolimus cream, twice daily	Ear Thickness	Significant reduction in ear swelling compared to vehicle.	[7][8]
Inflammatory Cell Infiltration	Marked decrease in the infiltration of inflammatory cells in the dermis.	[9]
Cytokine mRNA Expression (Th2/Th17)	Reduction in the expression of Th2 and Th17-related cytokines.	[9]
2,4-Dinitrofluorobenzene (DNFB)-Induced Dermatitis	Pimecrolimus (concentration not specified)	Inflammatory Improvement	Variable response in histopathological improvements.	[9]
Cytokine mRNA Expression (IL-13, TNF-α)	Partial suppression of IL-13 and TNF-α upregulation.	[9]
MC903 (Calcipotriol)-Induced Dermatitis	1% Pimecrolimus cream, once daily	Skin Lesion Severity	Significant reduction in the severity of skin lesions.	[10]
Epidermal Thickening	Reduction in epidermal thickening.	[11]
Serum IgE Levels	Significant decrease in serum IgE levels.	[10]
Cytokine mRNA Expression (TARC, IL-22)	Significant decrease in the expression of TARC and IL-22 mRNAs.	[10]

Signaling Pathway of Pimecrolimus

Caption: Mechanism of action of Pimecrolimus.

Experimental Protocols

Oxazolone (OXA)-Induced Contact Hypersensitivity Model

This model is commonly used to study allergic contact dermatitis, a delayed-type hypersensitivity reaction.[7]

Materials:

• Oxazolone (4-ethoxymethylene-2-phenyl-2-oxazolin-5-one)

• Acetone (B3395972)

• Olive oil or other suitable vehicle

• Pimecrolimus cream (e.g., 1%)

• Vehicle control cream

• Male BALB/c mice (20-25 g)

• Electric shaver

• Micrometer gauge

Protocol:

Caption: Experimental workflow for the Oxazolone-induced dermatitis model.

Detailed Steps:

• Sensitization (Day 0):

  • Shave the abdominal surface of male BALB/c mice.

  • Apply 100 µL of a 1.5% solution of oxazolone in acetone to the shaved area.[7]

• Challenge (Day 7):

  • Thirty minutes prior to the challenge, topically apply 20 µL of Pimecrolimus cream or vehicle control to the anterior and posterior surfaces of the right ear.[7]

  • Apply 20 µL of a 1% oxazolone solution to the right ear to elicit the inflammatory response.[7]

  • Fifteen minutes after the oxazolone challenge, re-apply the Pimecrolimus or vehicle treatment.[7]

• Evaluation (Day 8):

  • After 24 hours, measure the thickness of both the right (challenged) and left (unchallenged) ears using a dial thickness micrometer gauge.[7]

  • Ear edema is calculated as the difference in thickness between the right and left ears.[7]

  • The percentage of inhibition is calculated using the formula: [(Ic – It)/Ic] x 100, where Ic is the increase in ear thickness in the control group and It is the increase in ear thickness in the treated group.[7]

2,4-Dinitrofluorobenzene (DNFB)-Induced Contact Hypersensitivity Model

This is another widely used model for allergic contact dermatitis.[12][13][14]

Materials:

• 2,4-Dinitrofluorobenzene (DNFB)

• Acetone and olive oil (4:1 v/v) mixture

• Pimecrolimus cream (e.g., 1%)

• Vehicle control cream

• Male BALB/c or C57BL/6 mice

• Electric shaver

• Micrometer gauge

Protocol:

Caption: Experimental workflow for the DNFB-induced dermatitis model.

Detailed Steps:

• Sensitization (Day 0):

  • Shave the dorsal or abdominal skin of the mice.

  • Apply 200 µL of a 1% DNFB solution in an acetone/olive oil (4:1) mixture to the shaved skin.[13]

• Challenge (Day 5 or 14):

  • Apply Pimecrolimus cream or vehicle to the right ear.

  • Challenge the mice by applying 200 µL of a 0.2% DNFB solution to the right ear.[13]

• Evaluation (24-48 hours post-challenge):

  • Measure ear thickness at 24 and 48 hours after the challenge.

  • Skin samples can be collected for histological analysis (e.g., H&E staining for inflammatory cell infiltration and epidermal thickness) and measurement of cytokine levels (e.g., via ELISA or qPCR).[12]

MC903 (Calcipotriol)-Induced Atopic Dermatitis-Like Model

This model utilizes a vitamin D3 analog, MC903, to induce skin inflammation with features resembling atopic dermatitis.[15][16][17]

Materials:

• Calcipotriol (MC903)

• Anhydrous ethanol (B145695)

• Pimecrolimus cream (e.g., 1%)

• Vehicle control cream

• BALB/c or C57BL/6 mice

• Micrometer gauge

Protocol:

Caption: Experimental workflow for the MC903-induced dermatitis model.

Detailed Steps:

• Induction and Treatment (Daily for up to 14 days):

  • Topically apply 2 nmol of MC903 dissolved in anhydrous ethanol to the ears of the mice daily.[11][18]

  • Apply Pimecrolimus cream or vehicle control to the same area, either before or after the MC903 application, depending on the study design. For example, Pimecrolimus 1% cream (0.2 g/head ) can be administered once daily.[10]

• Evaluation:

  • Measure ear thickness daily or every other day throughout the experiment.

  • At the end of the study, blood can be collected to measure serum IgE levels.[10]

  • Ear tissue can be harvested for histological analysis to assess epidermal thickness and inflammatory cell infiltration, as well as for molecular analysis of cytokine expression (e.g., TSLP, IL-4, IL-13).[11][18]

Conclusion

Pimecrolimus has demonstrated significant efficacy in various murine models of dermatitis by effectively inhibiting the calcineurin-NFAT signaling pathway, leading to a reduction in the production of key inflammatory cytokines. The protocols outlined in this document provide a standardized framework for the preclinical evaluation of Pimecrolimus and other novel anti-inflammatory compounds. The choice of model will depend on the specific aspects of dermatitis being investigated, with Oxazolone and DNFB models being well-suited for studying contact hypersensitivity, and the MC903 model for mimicking features of atopic dermatitis. Consistent application of these detailed protocols will ensure the generation of robust and reproducible data in the drug development process for inflammatory skin diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Pimecrolimus (Elidel, SDZ ASM 981)--preclinical pharmacologic profile and skin selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pimecrolimus: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 6. droracle.ai [droracle.ai]
• 7. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 8. imavita.com [imavita.com]
• 9. mdpi.com [mdpi.com]
• 10. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dermatologytimes.com [dermatologytimes.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Animal Models of Contact Dermatitis: 2,4-Dinitrofluorobenzene-Induced Contact Hypersensitivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mouse Models for Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Mouse Model of MC903-Induced Atopic Dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. (Open Access) A Mouse Model of MC903‐Induced Atopic Dermatitis (2023) | M. F. Alam | 4 Citations [scispace.com]
• 18. Optimization of MC903-induced Atopic Dermatitis Mouse Model : Focusing on Reducing the Induction Period and Adverse Effects -Journal of Physiology & Pathology in Korean Medicine | Korea Science [koreascience.kr]

Application Note: Utilizing Co-Culture Systems to Evaluate the Immunomodulatory Effects of Picrolimus

Audience: Researchers, scientists, and drug development professionals.

Introduction

Picrolimus is an ascomycin (B1665279) macrolactam derivative that functions as a potent immunomodulating agent.[1] It is a non-steroidal calcineurin inhibitor specifically developed for the treatment of inflammatory skin diseases, most notably atopic dermatitis (AD).[2][3] The primary mechanism of action for Picrolimus involves the blockage of T-cell activation and the subsequent inhibition of inflammatory cytokine synthesis.[1][2] It binds to the immunophilin macrophilin-12 (also known as FKBP-12), and this complex inhibits the calcium-dependent phosphatase, calcineurin.[4] This action prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), blocking its translocation to the nucleus and thereby inhibiting the transcription of genes for key pro-inflammatory cytokines such as Interleukin-2 (IL-2) and Interferon-gamma (IFN-γ).[1][4]

To effectively study the nuanced effects of immunomodulators like Picrolimus, it is crucial to employ in vitro models that recapitulate the complex cell-cell interactions of the human immune system. Co-culture systems, which involve culturing two or more distinct cell populations together, offer a controlled environment to investigate these interactions.[5] This application note provides detailed protocols for two key co-culture models to assess the immunomodulatory properties of Picrolimus: the Mixed Lymphocyte Reaction (MLR) to study T-cell activation and a Keratinocyte/T-cell co-culture to model the inflammatory milieu of atopic dermatitis.

Mechanism of Action: Calcineurin Inhibition

Picrolimus exerts its effects by targeting a critical signaling pathway in T-lymphocytes. Upon T-cell receptor (TCR) engagement, intracellular calcium levels rise, leading to the activation of calcineurin. Activated calcineurin dephosphorylates NFAT, enabling it to enter the nucleus and initiate the transcription of inflammatory cytokine genes. Picrolimus disrupts this cascade, leading to a potent suppression of the inflammatory response.[4]

Caption: Picrolimus signaling pathway in T-cells. (Max Width: 760px)

Data Presentation: Inhibitory Potency of Picrolimus

Quantitative data from in vitro assays are essential for comparing the potency of immunomodulatory compounds. The half-maximal inhibitory concentration (IC50) is a key metric.

Compound	Co-culture System	Endpoint Measured	IC50 Value (nM)	Reference
Picrolimus	Allogeneic Dendritic Cell-Mediated T-cell MLR	T-cell Proliferation	0.55	[6]
Picrolimus	Monocyte-Derived Dendritic Cell-Mediated MLR	T-cell Proliferation	1.6	[7]
Dexamethasone	Monocyte-Derived Dendritic Cell-Mediated MLR	T-cell Proliferation	4.7	[7]

Experimental Protocols

Application 1: Mixed Lymphocyte Reaction (MLR)

The MLR is a fundamental immunology assay used to assess the T-cell response to alloantigens, mimicking the initial stages of transplant rejection.[8] In a one-way MLR, stimulator cells from one donor are treated to prevent their proliferation (e.g., with Mitomycin C) and are then co-cultured with responder T-cells from a different donor.[9][10] The proliferation of responder cells and their cytokine production serve as readouts for T-cell activation, which can be inhibited by compounds like Picrolimus.

Caption: Experimental workflow for a one-way MLR assay. (Max Width: 760px)

Protocol 1: One-Way Mixed Lymphocyte Reaction

This protocol outlines the assessment of Picrolimus's effect on T-cell proliferation and cytokine production.

Materials:

• Ficoll-Paque density gradient medium

• Complete RPMI-1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin)

• Phosphate Buffered Saline (PBS)

• Mitomycin C (1 mg/mL stock in PBS)

• Picrolimus (stock solution in DMSO)

• 96-well flat-bottom culture plates

• Peripheral Blood Mononuclear Cells (PBMCs) from two healthy, unrelated donors (Donor A and Donor B)

Procedure:

• Cell Isolation: Isolate PBMCs from the whole blood of Donor A and Donor B using Ficoll-Paque density gradient centrifugation according to the manufacturer's protocol.[8]

• Prepare Stimulator Cells: a. Resuspend PBMCs from Donor B (stimulator cells) at 1 x 10⁷ cells/mL in complete RPMI medium. b. Add Mitomycin C to a final concentration of 25-50 µg/mL.[8] c. Incubate for 30 minutes at 37°C in a 5% CO₂ incubator. d. Wash the cells three times with a large volume of PBS to remove residual Mitomycin C.[8] e. Resuspend the inactivated stimulator cells in complete RPMI at 2 x 10⁶ cells/mL.

• Prepare Responder Cells: Resuspend PBMCs from Donor A (responder cells) in complete RPMI at 2 x 10⁶ cells/mL. For a more defined system, CD4+ T-cells can be purified from PBMCs using magnetic bead selection kits.[8]

• Plate Setup: a. Prepare serial dilutions of Picrolimus in complete RPMI medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%. b. In a 96-well flat-bottom plate, add 100 µL of the responder cell suspension (2 x 10⁵ cells) to each well. c. Add 50 µL of the Picrolimus dilutions or vehicle control (medium with DMSO) to the appropriate wells. d. Add 50 µL of the inactivated stimulator cell suspension (1 x 10⁵ cells) to each well. The final volume is 200 µL with a stimulator-to-responder ratio of 1:2.[8] e. Controls: Include wells with responder cells only (negative control) and stimulator cells only.

• Incubation: Incubate the plate for 3 to 5 days at 37°C in a 5% CO₂ incubator.

Endpoint Analysis:

• Proliferation: On the final day of incubation, assess T-cell proliferation using Protocol 1a.

• Cytokine Analysis: On day 3 or 4, carefully collect 100 µL of supernatant from each well for cytokine analysis using Protocol 1b. Store at -80°C until use.[8]

Protocol 1a: Cell Proliferation Assay (MTT-based)

This assay measures cell proliferation based on the metabolic activity of viable cells.[11]

Materials:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Detergent solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Following the MLR incubation (Protocol 1), add 20 µL of MTT solution to each well.

• Incubate the plate for an additional 4 hours at 37°C.

• Add 100 µL of detergent solution to each well to solubilize the formazan (B1609692) crystals.

• Incubate the plate at room temperature in the dark for at least 2 hours, or overnight.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of proliferation inhibition relative to the vehicle control.

Protocol 1b: Cytokine Analysis (ELISA)

This protocol measures the concentration of specific cytokines (e.g., IL-2, IFN-γ, TNF-α) in the culture supernatant.

Materials:

• ELISA kits for human IL-2, IFN-γ, and TNF-α

• Microplate reader

Procedure:

• Use the supernatants collected in Protocol 1, Step 5.

• Perform the ELISA for each target cytokine according to the manufacturer's instructions.[12] A general workflow includes: a. Coating a 96-well plate with a capture antibody. b. Blocking the plate. c. Adding standards and culture supernatants to the wells. d. Adding a detection antibody, followed by an enzyme conjugate (e.g., HRP-streptavidin). e. Adding a substrate (e.g., TMB) and stopping the reaction.

• Measure the absorbance at the appropriate wavelength (typically 450 nm).[12]

• Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

Application 2: Keratinocyte/T-Cell Co-culture

This model is highly relevant for studying Picrolimus in the context of atopic dermatitis, where a complex interplay between keratinocytes and T-cells drives skin inflammation.[13][14] Keratinocytes can release pro-inflammatory mediators that attract and activate T-cells, while T-cell cytokines can in turn act on keratinocytes, disrupting the skin barrier and amplifying inflammation.[15][16]

Protocol 2: Keratinocyte/T-Cell Co-culture Setup

Materials:

• Primary Human Epidermal Keratinocytes (HEKs) and appropriate keratinocyte growth medium

• PBMCs or purified T-cells (e.g., from an AD patient or stimulated in vitro with anti-CD3/CD28)

• Complete RPMI-1640 medium

• 24-well culture plates

• Transwell inserts (0.4 µm pore size) (optional, for studying soluble factors)[15]

Procedure:

• Culture Keratinocytes: Seed HEKs in a 24-well plate and culture until they reach 70-80% confluency.

• Prepare T-cells: Activate PBMCs or purified T-cells for 48-72 hours with anti-CD3/CD28 antibodies. Wash the cells to remove stimuli before adding them to the co-culture.

• Initiate Co-culture:

  • Direct Contact Model: Carefully remove the keratinocyte medium and add the activated T-cells (e.g., at a 1:5 or 1:10 keratinocyte-to-T-cell ratio) in complete RPMI medium.

  • Transwell Model: Place a Transwell insert into each well containing the keratinocyte monolayer. Add the activated T-cells into the upper chamber of the insert. This separates the cell types while allowing the exchange of soluble factors.[15]

• Treatment: Add Picrolimus or vehicle control at desired concentrations to the co-culture wells.

• Incubation: Incubate the co-culture for 24-72 hours at 37°C in a 5% CO₂ incubator.

• Endpoint Analysis:

  • Supernatant Analysis: Collect the culture medium to measure secreted cytokines relevant to AD (e.g., IL-4, IL-13, TSLP, TNF-α) via ELISA (as in Protocol 1b).

  • Gene Expression Analysis: Harvest both keratinocytes and T-cells (if in direct contact, separation may require cell sorting or specific markers). Extract RNA and perform RT-qPCR to analyze the expression of key inflammatory genes.

  • T-cell Proliferation/Activation: If T-cells are labeled with a proliferation dye like CFSE prior to co-culture, their proliferation can be analyzed by flow cytometry. Activation markers (e.g., CD25, CD69) can also be assessed.[17]

Summary

Co-culture systems are indispensable tools for elucidating the immunomodulatory effects of drugs like Picrolimus. The MLR provides a robust and standardized method for quantifying the inhibition of T-cell proliferation and cytokine production. The more specialized keratinocyte/T-cell co-culture offers a disease-relevant model to study the drug's impact on the specific inflammatory loops present in atopic dermatitis. By employing these detailed protocols, researchers can effectively characterize the cellular and molecular mechanisms of Picrolimus and other novel immunomodulators in a physiologically relevant context.

References

• 1. Pimecrolimus: a review [pubmed.ncbi.nlm.nih.gov]
• 2. Pimecrolimus--a safe and effective local immunomodulator in the treatment of inflammatory skin diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pimecrolimus (Elidel, SDZ ASM 981)--preclinical pharmacologic profile and skin selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 5. Frontiers | A co-culture model to study modulators of tumor immune evasion through scalable arrayed CRISPR-interference screens [frontiersin.org]
• 6. Pimecrolimus inhibits up-regulation of OX40 and synthesis of inflammatory cytokines upon secondary T cell activation by allogeneic dendritic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pimecrolimus does not affect the differentiation, maturation and function of human monocyte-derived dendritic cells, in contrast to corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. How to perform a Mixed Lymphocyte Reaction? | Mixed Lymphocyte Reaction [xenodiagnostics.com]
• 10. preferred-cell-systems.com [preferred-cell-systems.com]
• 11. Lab13 [science.umd.edu]
• 12. Cell Culture and estimation of cytokines by ELISA [protocols.io]
• 13. Cytokine-Mediated Crosstalk Between Keratinocytes and T Cells in Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Keratinocytes Regulate the Threshold of Inflammation by Inhibiting T Cell Effector Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Cytokine-Mediated Crosstalk Between Keratinocytes and T Cells in Atopic Dermatitis [frontiersin.org]
• 17. benchchem.com [benchchem.com]

Application Note: Identification of Picrolimus Metabolites Using Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Picrolimus (also known as Pimecrolimus) is an ascomycin (B1665279) macrolactam derivative and a calcineurin inhibitor used in the treatment of inflammatory skin conditions. Understanding the biotransformation of Picrolimus is crucial for a comprehensive assessment of its efficacy and safety profile. This document outlines the application of mass spectrometry for the identification and characterization of Picrolimus metabolites. In vivo and in vitro studies have shown that Picrolimus undergoes complex metabolism, primarily through oxidative pathways.[1][2]

The primary routes of Picrolimus metabolism involve O-demethylation and hydroxylation, catalyzed extensively by the cytochrome P450 3A4/5 (CYP3A4/5) enzyme system.[1][2] This leads to the formation of a diverse array of minor metabolites, while Picrolimus remains the main component found in circulation.[1]

Quantitative Data Summary

Direct quantitative data for individual Picrolimus metabolites in human plasma is limited in publicly available literature due to the complexity of the metabolite mixture and their low concentrations. However, studies using radiolabeled Picrolimus have provided a relative distribution of the parent drug and its metabolites.

Analyte	Matrix	Percentage of Total Radioactivity AUC (0-24h)	Method of Analysis
Picrolimus (Parent Drug)	Human Blood	49%	LC-MS/MS
Total Metabolites	Human Blood	51%	Radiometric Detection
Identified Metabolite Classes	In vitro (Human Liver Microsomes)	Minor Components	LC-MS/MS

Table 1: Relative Abundance of Picrolimus and its Metabolites in Human Blood.[1]

Metabolic Pathways of Picrolimus

The biotransformation of Picrolimus is a complex process resulting in numerous metabolites. The main enzymatic reactions are oxidation-based, leading to derivatives with altered chemical properties.

Caption: Metabolic pathway of Picrolimus.

Experimental Workflow for Metabolite Identification

The identification of Picrolimus metabolites typically involves in vitro studies followed by analytical characterization using liquid chromatography-mass spectrometry (LC-MS).

Caption: General workflow for in vitro metabolite identification.

Experimental Protocols

In Vitro Metabolism of Picrolimus using Human Liver Microsomes

This protocol is designed to generate Picrolimus metabolites for subsequent identification.

Materials:

• Picrolimus

• Human Liver Microsomes (HLMs)

• NADPH-regenerating system (e.g., containing glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN)

• Incubator/water bath at 37°C

• Centrifuge

Procedure:

• Prepare a stock solution of Picrolimus in a suitable organic solvent (e.g., methanol (B129727) or DMSO).

• In a microcentrifuge tube, pre-incubate a mixture of human liver microsomes (final protein concentration typically 0.5-1 mg/mL) and the NADPH-regenerating system in phosphate buffer at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the Picrolimus stock solution to the pre-warmed microsome mixture. The final concentration of Picrolimus should be in the low micromolar range (e.g., 1-10 µM).

• Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the proteins.

• Collect the supernatant for LC-MS/MS analysis.

LC-MS/MS Method for the Analysis of Picrolimus and its Metabolites

This protocol provides a general framework for the chromatographic separation and mass spectrometric detection of Picrolimus and its metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer) equipped with an electrospray ionization (ESI) source.

Liquid Chromatography Conditions:

Parameter	Recommended Setting
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 2 mM ammonium (B1175870) acetate
Mobile Phase B	Methanol or Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute analytes, then return to initial conditions for re-equilibration.
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	40 - 50 °C
Injection Volume	5 - 10 µL

Mass Spectrometry Conditions:

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Full scan for metabolite discovery; Multiple Reaction Monitoring (MRM) for targeted quantification
Capillary Voltage	3.5 - 4.5 kV
Source Temperature	120 - 150 °C
Desolvation Gas Flow	600 - 800 L/hr
Desolvation Temperature	350 - 450 °C
Collision Gas	Argon

MRM Transitions (Example for Picrolimus):

• Parent Ion (m/z): [M+NH4]+

• Product Ions (m/z): Specific fragment ions for Picrolimus and its predicted metabolites (O-demethylated and hydroxylated species). These need to be determined experimentally.

Conclusion

Mass spectrometry, particularly LC-MS/MS, is a powerful tool for the identification and characterization of Picrolimus metabolites. The complex metabolic profile of Picrolimus, dominated by numerous minor oxidative metabolites, necessitates high-resolution and sensitive analytical techniques. The protocols and information provided herein offer a foundational guide for researchers investigating the biotransformation of this important immunomodulatory drug.

References

• 1. Pimecrolimus: absorption, distribution, metabolism, and excretion in healthy volunteers after a single oral dose and supplementary investigations in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Establishing a Picrolimus-Resistant Cell Line

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to establishing and characterizing a picrolimus-resistant cancer cell line. This cellular model can be instrumental in studying the mechanisms of drug resistance, identifying potential biomarkers, and screening for novel therapeutic strategies to overcome resistance to picrolimus and other calcineurin inhibitors.

Introduction

Picrolimus, a macrolide lactam, is an immunosuppressive agent that functions by inhibiting calcineurin, a key enzyme in the T-cell activation pathway. By binding to the immunophilin FKBP12, picrolimus forms a complex that inhibits the phosphatase activity of calcineurin. This, in turn, prevents the dephosphorylation and nuclear translocation of the Nuclear Factor of Activated T-cells (NFAT), a transcription factor crucial for the expression of various pro-inflammatory cytokines. While primarily used in the treatment of inflammatory skin conditions, the calcineurin-NFAT pathway is also implicated in the pathobiology of certain cancers, making picrolimus a compound of interest in oncological research.

The development of drug resistance is a major obstacle in cancer therapy. Establishing picrolimus-resistant cell lines in vitro provides a valuable tool to investigate the molecular mechanisms that drive this resistance. Such models can elucidate the role of drug efflux pumps, alterations in drug targets, and the activation of alternative signaling pathways.

Recommended Cell Lines

Experimental Workflow

The process of establishing a picrolimus-resistant cell line involves a stepwise approach of continuous exposure to escalating concentrations of the drug. The workflow can be summarized as follows:

Figure 1: Experimental workflow for establishing and characterizing a picrolimus-resistant cell line.

Experimental Protocols

Protocol 1: Determination of Picrolimus IC50 using MTT Assay

Objective: To determine the concentration of picrolimus that inhibits the growth of the parental cell line by 50%.

Materials:

• Parental cancer cell line (e.g., A375)

• Complete cell culture medium

• Picrolimus stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of picrolimus in complete medium.

• Remove the medium from the wells and add 100 µL of the picrolimus dilutions. Include vehicle-only (DMSO) wells as a control.

• Incubate the plate for 72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Establishment of Picrolimus-Resistant Cell Line

Objective: To generate a cell line that can proliferate in the presence of high concentrations of picrolimus.

Materials:

• Parental cancer cell line

• Complete cell culture medium

• Picrolimus stock solution

Procedure:

• Begin by continuously exposing the parental cell line to a starting concentration of picrolimus, typically the IC10 or IC20 determined from the MTT assay.

• Culture the cells until they resume a normal growth rate. This may require several passages.

• Once the cells have adapted, gradually increase the concentration of picrolimus in the culture medium (e.g., in 1.5 to 2-fold increments)[2].

• Repeat this process of adaptation and dose escalation over several months.

• Periodically, perform a cell viability assay to determine the new IC50 and calculate the resistance index (IC50 of resistant cells / IC50 of parental cells)[3][4].

• Once a desired level of resistance is achieved (e.g., >5-fold increase in IC50), the resistant cell line is established[3].

• Maintain the resistant line in a medium containing a maintenance dose of picrolimus (the highest concentration at which the cells proliferate stably).

Protocol 3: Quantitative PCR (qPCR) for MDR1 Gene Expression

Objective: To quantify the mRNA expression level of the MDR1 gene, which encodes for P-glycoprotein (P-gp).

Materials:

• Parental and picrolimus-resistant cell lines

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for MDR1 and a housekeeping gene (e.g., GAPDH, ACTB)

• Real-time PCR system

Procedure:

• Extract total RNA from both parental and resistant cells using a commercial RNA extraction kit.

• Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Perform qPCR using the synthesized cDNA, qPCR master mix, and specific primers for MDR1 and the housekeeping gene.

• Analyze the data using the comparative Ct (ΔΔCt) method to determine the relative fold change in MDR1 expression in the resistant cells compared to the parental cells.

Protocol 4: Western Blotting for P-glycoprotein (P-gp) Expression

Objective: To detect and quantify the protein expression level of P-gp.

Materials:

• Parental and picrolimus-resistant cell lines

• Lysis buffer

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against P-gp

• HRP-conjugated secondary antibody

• Chemiluminescent substrate and imaging system

Procedure:

• Prepare cell lysates from both parental and resistant cells and determine the protein concentration.

• Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Transfer the separated proteins to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against P-gp overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Analyze the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Data Presentation

Summarize all quantitative data into clearly structured tables for easy comparison.

Table 1: Picrolimus IC50 Values in Parental and Resistant Cell Lines

Cell Line	Picrolimus IC50 (µM)	Resistance Index (Fold Change)
Parental (e.g., A375)	[Insert experimentally determined value]	1
Picrolimus-Resistant	[Insert experimentally determined value]	[Calculate]

Table 2: Relative MDR1 Gene Expression

Cell Line	Relative MDR1 mRNA Expression (Fold Change vs. Parental)
Parental (e.g., A375)	1
Picrolimus-Resistant	[Insert qPCR result]

Table 3: Relative P-glycoprotein Expression

Cell Line	Relative P-gp Protein Expression (Fold Change vs. Parental)
Parental (e.g., A375)	1
Picrolimus-Resistant	[Insert Western Blot quantification]

Signaling Pathways and Mechanisms of Resistance

The primary mechanism of action of picrolimus is the inhibition of the calcineurin-NFAT signaling pathway.

Figure 2: Picrolimus inhibits the Calcineurin-NFAT signaling pathway.

A potential mechanism of acquired resistance to picrolimus is the upregulation of drug efflux pumps, such as P-glycoprotein (P-gp), which is encoded by the MDR1 gene. P-gp actively transports a wide range of xenobiotics out of the cell, thereby reducing the intracellular concentration of the drug and its therapeutic efficacy.

References

• 1. Tacrolimus and ascomycin inhibit melanoma cell growth, migration and invasion via targeting nuclear factor of activated T-cell 3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. creative-bioarray.com [creative-bioarray.com]

Technical Notes & Optimization

Improving Picrolimus solubility for in vitro studies

Welcome to the technical support center for improving Picrolimus solubility in in vitro studies. This resource provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the poor aqueous solubility of Picrolimus.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing a Picrolimus stock solution?

A1: Picrolimus is a lipophilic compound with very low water solubility.[1] For in vitro studies, it is recommended to first dissolve Picrolimus in an organic solvent to create a concentrated stock solution. Common organic solvents for this purpose include dimethyl sulfoxide (B87167) (DMSO), ethanol, and dimethylformamide (DMF).[2] The solubility of Picrolimus in these solvents is approximately 20 mg/mL.[2]

Q2: My Picrolimus precipitates when I dilute the stock solution in my aqueous cell culture medium. What can I do?

A2: Precipitation upon dilution of an organic stock solution into an aqueous medium is a common issue with hydrophobic compounds like Picrolimus. This occurs because the compound is no longer in its preferred soluble environment. Please refer to the troubleshooting guide below for a step-by-step approach to address this issue.

Q3: Are there alternative methods to improve the aqueous solubility of Picrolimus for my experiments?

A3: Yes, several formulation strategies can enhance the aqueous solubility of Picrolimus. These include the use of nanoemulsions and complexation with cyclodextrins.[1][3][4] Nanoemulsions are oil-in-water emulsions that can encapsulate lipophilic drugs, improving their dispersibility in aqueous solutions.[1][3] Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic drug molecules, thereby increasing their solubility in water.[4][5][6]

Q4: What is the maximum concentration of organic solvent, like DMSO, that is safe for my cell cultures?

A4: The tolerance of cell lines to organic solvents can vary. However, it is a general recommendation to keep the final concentration of DMSO in the cell culture medium below 0.5% (v/v) to avoid cytotoxic effects.[7] It is always best practice to include a vehicle control in your experiments, which consists of the same final concentration of the solvent used to dissolve Picrolimus, to assess any effects of the solvent on your cells.[7]

Quantitative Solubility Data

The following table summarizes the solubility of Picrolimus in various solvents.

Solvent/System	Solubility
Ethanol	~20 mg/mL[2]
Dimethyl Sulfoxide (DMSO)	~20 mg/mL[2]
Dimethylformamide (DMF)	~20 mg/mL[2]
1:3 solution of Ethanol:PBS (pH 7.2)	~0.25 mg/mL[2]
Benzyl Alcohol	150.87 mg/mL[8]

Troubleshooting Guide: Picrolimus Precipitation in Aqueous Media

If you are experiencing precipitation of Picrolimus upon its addition to your cell culture medium or aqueous buffer, follow these steps:

Step 1: Review Your Stock Solution Preparation and Dilution Technique

Ensure you are following the correct procedure for preparing and diluting your Picrolimus stock solution. A recommended workflow is outlined in the diagram below.

References

• 1. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. humapub.com [humapub.com]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]

Picrolimus Analytical Standards: Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with picrolimus analytical standards. The information is designed to help you navigate common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common degradation products of picrolimus observed in analytical standards?

A1: Forced degradation studies, primarily on the structurally similar compound pimecrolimus (B1677883), have identified several key degradation products.[1][2] Due to their close structural resemblance, similar degradation products are anticipated for picrolimus. The most prominent degradation product is Desmethyl Picrolimus .[1][3] Other potential impurities and degradation products that may be present in analytical standards include:

• Iso-Picrolimus [4]

• 27-Ethyl Picrolimus [4][5]

• Picrolimus Tautomers (I and II) [5][]

• Picrolimus Triene Analog [4][]

Q2: Under what conditions does picrolimus typically degrade?

A2: Based on forced degradation studies performed on analogous compounds, picrolimus is expected to degrade under a variety of stress conditions as stipulated by ICH guidelines.[1][2] These conditions include:

• Acidic Hydrolysis: Degradation upon exposure to acidic conditions.

• Alkaline Hydrolysis: Degradation in the presence of a base.

• Oxidative Degradation: Degradation when exposed to oxidizing agents like hydrogen peroxide.[1]

• Thermal Stress: Degradation at elevated temperatures.[1]

• Photolytic Degradation: Degradation upon exposure to UV or fluorescent light.[1]

Q3: What is a suitable analytical technique for separating picrolimus from its degradation products?

A3: A stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is the most common and effective technique for the separation and quantification of picrolimus and its degradation products.[1][3][7] These methods are designed to resolve the main compound from all potential impurities and degradants, ensuring accurate analysis.[8]

Troubleshooting Guide for Picrolimus HPLC Analysis

This guide addresses common issues encountered during the HPLC analysis of picrolimus and its degradation products.

Issue 1: Abnormal Peak Shapes (Tailing, Fronting, Splitting)

Possible Causes & Solutions:

Possible Cause	Solution
Column Deterioration	If peaks for all analytes are affected, the column may be contaminated or have a void at the inlet. First, try flushing the column with a strong solvent. If that fails, reversing and back-flushing the column (if permissible by the manufacturer) may help.[9] If the problem persists, the column may need to be replaced.[10]
Secondary Interactions with Stationary Phase	Peak tailing, particularly for basic analytes, can occur due to interactions with silanol (B1196071) groups on the silica-based column.[11] Ensure the mobile phase pH is appropriately controlled. Using a column with end-capping or a different stationary phase chemistry can also mitigate this issue.
Inappropriate Sample Solvent	Injecting a sample in a solvent that is much stronger than the mobile phase can lead to peak distortion.[10] Whenever possible, dissolve the sample in the mobile phase.
Column Overload	Injecting too concentrated a sample can lead to peak fronting.[12] Dilute the sample and re-inject.
Dead Volume	Excessive tubing length or improper fittings can cause peak broadening.[10] Use tubing with a narrow internal diameter and ensure all connections are secure and free of gaps.
Partially Blocked Frit	A blocked column inlet frit can cause peak splitting or tailing.[9] Back-flushing the column may resolve the issue. If not, the frit may need to be replaced.

Issue 2: Inconsistent Retention Times

Possible Causes & Solutions:

Possible Cause	Solution
Inconsistent Mobile Phase Preparation	Ensure the mobile phase is prepared accurately and consistently for each run. Small variations in pH or solvent ratios can lead to significant shifts in retention time.
Fluctuations in Column Temperature	Use a column oven to maintain a constant and stable temperature. Fluctuations in ambient temperature can affect retention times.
Pump Malfunction	Inaccurate or fluctuating flow rates from the HPLC pump will cause retention time shifts. Check the pump for leaks and perform routine maintenance.
Column Equilibration	Insufficient column equilibration time between runs, especially in gradient elution, can lead to inconsistent retention times. Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.

Issue 3: Ghost Peaks

Possible Causes & Solutions:

Possible Cause	Solution
Contaminated Mobile Phase or Solvents	Use high-purity HPLC-grade solvents and freshly prepared mobile phases. Filter all mobile phases before use.
Sample Carryover	Remnants of a previous injection may appear as ghost peaks in subsequent runs. Implement a robust needle wash protocol and, if necessary, inject a blank solvent between samples.
Contaminated Injector or Port	The injection port may be contaminated. Clean the injector and associated tubing according to the manufacturer's instructions.

Experimental Protocols

Example of a Stability-Indicating RP-HPLC Method for Pimecrolimus (Adaptable for Picrolimus)

This protocol is based on methods developed for pimecrolimus and can serve as a starting point for developing a method for picrolimus.[1][3]

Chromatographic Conditions:

Parameter	Specification
Column	Phenomenex Luna C18 (150 x 4.6 mm, 3 µm) or Inertsil ODS C-18 (150 x 4.6 mm, 5 µm)[3][7]
Mobile Phase	Gradient or isocratic elution with a mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile).[7]
Flow Rate	1.0 - 1.5 mL/min[3][7]
Detection Wavelength	210 nm or 258 nm[3][7]
Injection Volume	10 - 50 µL[1]
Column Temperature	Ambient or controlled at a specific temperature (e.g., 30 °C)

Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the picrolimus analytical standard in a suitable diluent (e.g., acetonitrile (B52724) or a mixture of water and acetonitrile) to a known concentration.

• Sample Solution: Prepare the sample containing picrolimus in the same diluent as the standard solution.

Forced Degradation Study Protocol Outline

This protocol outline is based on ICH guidelines and common practices for forced degradation studies.[1][13]

• Acid Degradation: Treat the picrolimus solution with an acid (e.g., 0.1 N HCl) at a specified temperature for a defined period.

• Base Degradation: Treat the picrolimus solution with a base (e.g., 0.1 N NaOH) at a specified temperature for a defined period.

• Oxidative Degradation: Treat the picrolimus solution with an oxidizing agent (e.g., 3-30% H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid picrolimus or a solution to elevated temperatures (e.g., 60-80 °C).

• Photolytic Degradation: Expose the picrolimus solution to UV and visible light.

After exposure to the stress conditions, neutralize the samples if necessary, dilute to an appropriate concentration, and analyze by the stability-indicating HPLC method.

Visualizations

Caption: Picrolimus Degradation Pathways under Stress Conditions.

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. pnrjournal.com [pnrjournal.com]
• 3. ijpsr.com [ijpsr.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 7. ijapbjournal.com [ijapbjournal.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. waters.com [waters.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. biopharminternational.com [biopharminternational.com]

Technical Support Center: Picrolimus (Tacrolimus) Toxicity Assays

This guide provides troubleshooting strategies and answers to frequently asked questions for researchers encountering low cell viability in Picrolimus (Tacrolimus) toxicity assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Picrolimus-induced cell toxicity?

Picrolimus (also known as Tacrolimus (B1663567) or FK506) primarily induces toxicity by inhibiting calcineurin, a protein phosphatase.[1] This inhibition blocks the activation of T-cells, which is its therapeutic immunosuppressive function.[1] However, at cytotoxic concentrations, toxicity manifests through several interconnected pathways:

• Mitochondrial Dysfunction: Picrolimus can disrupt mitochondrial function by increasing the production of reactive oxygen species (ROS), causing a loss of mitochondrial membrane potential, and modifying the mitochondrial membrane structure.[2][3][4] This can lead to ATP depletion and the release of pro-apoptotic factors.[5]

• Endoplasmic Reticulum (ER) Stress: The drug can induce ER stress, leading to an increase in intracellular calcium levels.[6][7] This calcium dysregulation is a key trigger for apoptosis.

• Induction of Apoptosis: The combination of mitochondrial dysfunction and ER stress activates specific cell death pathways. Picrolimus has been shown to activate caspase-12 (associated with ER stress) and caspase-3, a key executioner caspase in the apoptotic cascade.[6][7] This leads to characteristic features of apoptosis like nuclear fragmentation.[4]

Q2: Why am I observing high cell death even at what I believe are low concentrations of Picrolimus?

Several factors could contribute to this observation:

• Cell Line Sensitivity: Different cell types exhibit varying sensitivity to Picrolimus. For example, Jurkat T-cells are known to be sensitive, while some mesenchymal stem cells show higher resistance.[4][8] Kidney tubular cells are also a known target for Picrolimus toxicity.[1]

• Solvent Toxicity: The solvent used to dissolve Picrolimus, typically DMSO, can be toxic to cells at certain concentrations. If the vehicle control group also shows low viability, this is a likely cause.

• Incorrect Drug Concentration: Errors in calculation or dilution can lead to a much higher final concentration than intended. It is crucial to verify the stock concentration and all dilution steps.

• Extended Incubation Time: Picrolimus-induced cytotoxicity is both dose- and time-dependent.[4] An extended exposure period may lead to significant cell death even at lower concentrations.

• Sub-optimal Culture Conditions: Stressed cells due to factors like improper pH, temperature, high confluence, or nutrient depletion are more susceptible to drug-induced toxicity.

Q3: What are the typical in vitro concentrations of Picrolimus used in research?

Concentrations can vary widely based on the cell type and the specific effect being studied (immunosuppression vs. toxicity). The therapeutic range for immunosuppression is narrow, while toxicity studies often use much higher concentrations to elicit a measurable response.

Concentration Range	Application	Cell Types	Reference
5-20 ng/mL (~4-20 nM)	Therapeutic Monitoring (Immunosuppression)	Peripheral Blood Mononuclear Cells (PBMCs)	[9]
1-100 nM	Apoptosis/Toxicity Studies	Jurkat T-cells	[6][10]
100 nM	Mitochondrial Stress Studies	Umbilical Cord Blood-Derived MSCs	[11]
6-20 µg/mL (~7-25 µM)	Acute Nephrotoxicity Studies	Rat Kidney Tubular Epithelial Cells	[12][13]

Note: Always perform a dose-response experiment to determine the optimal concentration range for your specific cell line and experimental conditions.

Q4: Which cell lines are commonly used for Picrolimus toxicity studies?

The choice of cell line depends on the research question.

• Lymphocytes: Jurkat cells (a human T-lymphocyte line) are frequently used to study the apoptotic mechanisms of Picrolimus.[4][6][7]

• Kidney Cells: Given that nephrotoxicity is a major side effect, proximal tubular epithelial cell lines (e.g., LLC-PK1) and normal rat kidney (NRK) cells are relevant models.[12][14]

• Pancreatic Cells: To investigate Picrolimus-induced diabetes, pancreatic beta-cell lines like INS-1 are used.[15]

• Hepatocytes: Primary hepatocytes or hepatocyte cell lines can be used to assess hepatotoxicity.[16]

Troubleshooting Guides

Problem 1: My results are inconsistent, with high variability between replicate wells.

High variability can mask the true effect of the compound. The root cause is often technical inconsistency during the assay setup.

Possible Causes & Solutions

Cause	Recommended Solution
Uneven Cell Seeding	Ensure the cell suspension is homogenous before and during plating. Gently swirl the flask/tube frequently. Pipette up and down slowly to avoid cell shearing.
Edge Effects	Evaporation from wells on the edge of a 96-well plate can concentrate media components and the drug, affecting cell growth. To mitigate this, avoid using the outermost wells for experimental samples. Fill them with sterile PBS or media instead.
Inaccurate Pipetting	Calibrate your pipettes regularly. Use the correct pipette for the volume being dispensed. When adding reagents, ensure the pipette tip is below the surface of the liquid to avoid bubbles and inaccurate dispensing.

| Improper Drug Solubilization | Ensure Picrolimus is fully dissolved in the stock solution. Vortex thoroughly. When diluting into culture media, mix well immediately to prevent precipitation of the compound. |

Problem 2: I'm seeing significant cell death in my vehicle control group.

This strongly suggests that the solvent used to dissolve Picrolimus is causing cytotoxicity.

Answer The most common solvent for Picrolimus is Dimethyl Sulfoxide (DMSO). While effective for dissolving the compound, DMSO is toxic to cells above a certain threshold (typically >0.5% v/v for many cell lines).

Troubleshooting Steps:

• Check Final DMSO Concentration: Calculate the final percentage of DMSO in your wells. If it is too high, you must adjust your dilution scheme.

• Perform a Solvent Toxicity Curve: Before starting your main experiment, test the tolerance of your cell line to a range of solvent concentrations (e.g., 0.01% to 1.0%).

• Standardize Solvent Concentration: Ensure that every well (except the "no treatment" control) receives the exact same final concentration of the vehicle.

Problem 3: How can I differentiate between Picrolimus-induced apoptosis and necrosis?

Distinguishing between these two forms of cell death is critical for understanding the drug's mechanism. Apoptosis is a programmed, controlled process, while necrosis is an uncontrolled cell breakdown often due to acute injury, which results in the loss of plasma membrane integrity.

Answer Use a combination of assays that measure distinct cellular events:

• To Measure Necrosis (Membrane Integrity Loss):

  • Lactate Dehydrogenase (LDH) Assay: This is the gold standard for necrosis.[17] LDH is a stable cytosolic enzyme that is released into the culture medium upon plasma membrane damage.[17] The amount of LDH in the supernatant is proportional to the number of necrotic cells.[17]

• To Measure Apoptosis (Programmed Cell Death):

  • Caspase-3 Activity Assay: Caspase-3 is a key "executioner" enzyme that is activated during apoptosis.[4][7] Measuring its activity provides a direct assessment of the apoptotic pathway.

  • Annexin V/Propidium Iodide (PI) Staining: This flow cytometry-based method can distinguish between healthy, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which flips to the outer membrane leaflet in early apoptotic cells. PI is a DNA stain that can only enter cells with compromised membranes (necrotic or late apoptotic cells).

Visualizations and Workflows

Signaling Pathway of Picrolimus-Induced Apoptosis

This diagram illustrates the key molecular events leading to apoptosis following exposure to cytotoxic concentrations of Picrolimus.

Caption: Picrolimus-induced apoptosis signaling cascade.

General Workflow for a Cytotoxicity Assay

This flowchart outlines the key steps for conducting a cell-based toxicity experiment.

References

• 1. journals.sbmu.ac.ir [journals.sbmu.ac.ir]
• 2. Effects of Immunosuppressive Medications on Mitochondrial Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Coenzyme Q10 alleviates tacrolimus-induced mitochondrial dysfunction in kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tacrolimus-induced apoptotic signal transduction pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tacrolimus and sirolimus decrease oxidative phosphorylation of isolated rat kidney mitochondria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Tacrolimus-Induced Apoptosis is Mediated by Endoplasmic Reticulum-derived Calcium-dependent Caspases-3,-12 in Jurkat Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Tacrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Tetrahydrocurcumin Ameliorates Tacrolimus-Induced Nephrotoxicity Via Inhibiting Apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Inhibition of the mTOR pathway: A new mechanism of β cell toxicity induced by tacrolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. creative-bioarray.com [creative-bioarray.com]

Technical Support Center: Optimizing Picrolimus Dosage in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing Picrolimus (also known as Pimecrolimus) dosage in animal models.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may be encountered during in vivo experiments with Picrolimus.

Q1: What is the appropriate vehicle for topical Picrolimus formulation?

A1: The choice of vehicle is critical for optimal skin penetration and therapeutic efficacy. A common and effective formulation is a 1% Picrolimus cream. For experimental preparations, an ointment formulation can also be considered. It's important to ensure the vehicle does not cause skin irritation in the chosen animal model. A vehicle-only control group is essential to differentiate the effects of Picrolimus from those of the vehicle.

Q2: I am observing skin irritation at the application site. What should I do?

A2: Mild and transient skin irritation, such as a burning sensation, can be an initial side effect of topical calcineurin inhibitors. However, if the irritation is severe or persistent, consider the following:

• Reduce the concentration: If you are using a custom formulation, try a lower concentration of Picrolimus.

• Decrease the frequency of application: If applying twice daily, consider reducing to once daily.

• Assess the vehicle: The vehicle itself may be causing irritation. Ensure your vehicle control group shows no signs of irritation. If it does, a different vehicle may be necessary.

• Acclimatize the animals: Allow for a proper acclimatization period before starting the experiment to minimize stress-related skin reactions.

Q3: I am not observing a significant therapeutic effect. What are the possible reasons?

A3: Several factors can contribute to a lack of efficacy:

• Inadequate Dosage: The dose may be too low for the specific animal model and disease severity. Refer to the dosage tables below and consider a dose-escalation study.

• Poor Skin Penetration: The formulation may not be optimal for the skin characteristics of your animal model. Mouse skin, for example, is more permeable than human or pig skin[1]. For less permeable skin, a vehicle that enhances penetration may be needed.

• Incorrect Animal Model: Ensure the chosen animal model appropriately mimics the human disease state you are studying. For atopic dermatitis, common models include ovalbumin-induced or oxazolone-induced dermatitis in mice[2].

• Timing of Assessment: The therapeutic effect of Picrolimus may take time to become apparent. Ensure your efficacy endpoints are measured at appropriate time points. Improvements in pruritus can be seen within a few days, while visible reduction in skin inflammation may take longer[1].

Q4: Can I administer Picrolimus orally to my animal models?

A4: Yes, oral administration of Picrolimus has been performed in animal studies, particularly in rats and mice, where it has shown potency in treating allergic contact dermatitis[3]. However, be aware that oral administration will lead to systemic exposure, which may have different implications compared to topical application. Standard oral gavage procedures should be followed.

Q5: What are the key differences in skin permeability between common animal models?

A5: Skin permeability varies significantly across species, which can impact the absorption and efficacy of topically applied Picrolimus.

• Mouse skin: Generally more permeable than human or pig skin[1].

• Rat skin: Also considered more permeable than human skin.

• Pig skin (including minipigs): Anatomically and physiologically closer to human skin, making it a good model for dermal absorption studies[4][5]. Picrolimus permeates through pig skin at a much lower rate than tacrolimus[3].

Q6: Should I be concerned about systemic absorption and potential side effects?

A6: While topical Picrolimus is designed for local action with minimal systemic absorption, it is a valid consideration, especially with high doses, large application areas, or compromised skin barriers. In minipigs, total systemic absorption after topical application of a 1% cream was less than or equal to 0.8% of the dose[4][6]. Monitoring for systemic side effects, especially in long-term studies, is advisable. Long-term systemic use of calcineurin inhibitors in animal studies has been associated with an increased risk of infections and malignancies[1][7].

Data Presentation: Picrolimus Dosage and Pharmacokinetics

Table 1: Topical Picrolimus Administration in Animal Models

Animal Model	Disease Model	Concentration	Application Frequency	Key Findings	Reference
Minipig	Atopic Dermatitis	0.1% or 0.3% Cream	Once daily for up to 13 weeks	No drug accumulation observed in the skin.	[4]
Minipig	Dermal Toxicokinetics	1% Cream	Single application	Systemic absorption ≤0.8% of dose. Peak blood concentration (0.44 ng/mL) at 2-6 hours post-application.	[4][6]
Pig	Allergic Contact Dermatitis	Not specified	Not specified	As effective as the high-potency corticosteroid clobetasol-17-propionate without causing skin atrophy.	[3]
Mouse	Mite Antigen-Induced Dermatitis	0.03% - 0.3% Ointment	Not specified	Suppressed the development of dermatitis.	[8]
Mouse	Atopic Dermatitis-like Lesions	1% Cream	Once daily for 7 days	Applied at a dose of 0.2 g/head .	[9]

Table 2: Oral Picrolimus Administration in Animal Models

Animal Model	Disease Model	Dosage	Key Findings	Reference
Rat	Allergic Contact Dermatitis	Not specified	As potent or superior to tacrolimus (B1663567).	[3]
Mouse	Allergic Contact Dermatitis	Not specified	As potent or superior to tacrolimus.	[3]
Rat	26-week toxicity study	1 mg/kg/day (NOAEL)	No Observed Adverse Effect Level established.

Experimental Protocols

Protocol 1: Topical Application of Picrolimus Cream in a Mouse Model of Atopic Dermatitis

• Animal Model: Utilize an established atopic dermatitis model, such as ovalbumin-sensitized BALB/c mice or oxazolone-induced dermatitis in SKH-1 hairless mice[2].

• Drug Formulation: Prepare or obtain a 1% Picrolimus cream. A vehicle control cream should also be used.

• Dosing and Administration:

  • Gently shave the application area on the dorsal skin 24 hours before the first application.

  • Apply a thin layer of the 1% Picrolimus cream or vehicle control to the affected skin area. A typical dose for a mouse is approximately 0.2 grams[9].

  • Administer the treatment once or twice daily.

• Efficacy Assessment:

  • Monitor for changes in clinical signs of atopic dermatitis, such as erythema, edema, excoriation, and dryness. Use a scoring system to quantify these changes.

  • Measure ear swelling using digital calipers if the ear is the site of inflammation.

  • Assess pruritus by observing and quantifying scratching behavior.

• Sample Collection and Analysis:

  • At the end of the study, collect skin biopsies for histological analysis (e.g., H&E staining for inflammation and epidermal thickness) and for measuring cytokine levels (e.g., IL-4, IFN-gamma) via qPCR or ELISA.

  • Collect blood samples to assess systemic exposure to Picrolimus, if required.

Protocol 2: Oral Gavage of Picrolimus in Rats

• Animal Model: Wistar or Sprague-Dawley rats are commonly used.

• Drug Formulation: Prepare a suspension of Picrolimus in a suitable vehicle such as 0.5% methylcellulose.

• Dosing and Administration:

  • Determine the appropriate dose based on previous studies or a pilot dose-ranging study.

  • Use a flexible or rigid gavage needle of the appropriate size for the rat (typically 16-18 gauge)[10].

  • Measure the length of the gavage tube from the tip of the rat's nose to the last rib to ensure proper placement in the stomach.

  • Gently restrain the rat and pass the gavage tube into the esophagus and down to the stomach. Do not force the tube if resistance is met.

  • Administer the calculated volume of the Picrolimus suspension. The maximum recommended dosing volume for rats is 10-20 ml/kg[10].

• Monitoring and Sample Collection:

  • Monitor the animals for any signs of distress immediately after gavage and at regular intervals.

  • Collect blood samples at predetermined time points to determine the pharmacokinetic profile (Cmax, Tmax, AUC) of Picrolimus.

Visualizations

Caption: Mechanism of action of Picrolimus in T-cells.

Caption: Workflow for a dose optimization study of Picrolimus.

Caption: Troubleshooting logic for Picrolimus experiments.

References

• 1. Pimecrolimus in atopic dermatitis: Consensus on safety and the need to allow use in infants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. criver.com [criver.com]
• 3. Pimecrolimus (Elidel, SDZ ASM 981)--preclinical pharmacologic profile and skin selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pimecrolimus: skin disposition after topical administration in minipigs in vivo and in human skin in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pimecrolimus permeates less than tacrolimus through normal, inflamed, or corticosteroid-pretreated skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Topical application of FK506 (tacrolimus) ointment inhibits mite antigen-induced dermatitis by local action in NC/Nga mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iacuc.ucsf.edu [iacuc.ucsf.edu]

Technical Support Center: Pimecrolimus Interference with hMSC Therapeutic Efficacy

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the potential interference of pimecrolimus (B1677883) with the therapeutic efficacy of human Mesenchymal Stem Cells (hMSCs). The following troubleshooting guides, FAQs, and experimental protocols are designed to address specific issues that may be encountered during in vitro and in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which pimecrolimus interferes with the therapeutic efficacy of hMSCs?

A1: Pimecrolimus, a calcineurin inhibitor, has been shown to interfere with the immunomodulatory function of hMSCs by inhibiting the NFAT-COX2 signaling pathway.[1] This leads to a decrease in the production of prostaglandin (B15479496) E2 (PGE2), a critical soluble factor for hMSC-mediated immunosuppression.[1][2][3] Specifically, pimecrolimus prevents the nuclear translocation of NFAT3 in hMSCs, which in turn downregulates the expression of cyclooxygenase-2 (COX2), the enzyme responsible for PGE2 synthesis.[1][2]

Q2: Does pimecrolimus affect the viability or proliferation of hMSCs?

A2: Studies have shown that pimecrolimus, at concentrations effective for immunosuppression, does not significantly affect the viability or proliferation of human umbilical cord blood-derived MSCs (hUCB-MSCs).[1] An MTT assay demonstrated no significant difference in viability in a range of 0.1 ng/mL to 1 µg/mL of pimecrolimus.[1]

Q3: Can the co-administration of pimecrolimus and hMSCs in vivo negate the therapeutic effects of the stem cells?

A3: Yes, co-administration of pimecrolimus with hMSCs can disturb the therapeutic efficacy of hMSCs in vivo.[1][2] In a murine model of atopic dermatitis, the combination of pimecrolimus and hUCB-MSCs showed a lower therapeutic effect compared to the group treated with hUCB-MSCs alone.[1]

Q4: How does pimecrolimus affect the interaction of hMSCs with other immune cells?

A4: Pimecrolimus can deteriorate the inhibitory functions of hMSCs on other immune cells. Specifically, it has been shown to reduce the ability of hUCB-MSCs to suppress type 2 helper T (Th2) cell differentiation and mast cell activation.[1][2]

Q5: Are there any known effects of pimecrolimus on the differentiation potential of hMSCs into other lineages (e.g., osteogenic, adipogenic)?

A5: While direct studies on pimecrolimus are limited, other calcineurin inhibitors like tacrolimus (B1663567) (FK506) have been investigated. Some studies suggest that calcineurin signaling may play a role in hMSC differentiation. Therefore, it is plausible that pimecrolimus could have an impact on these processes, and it is advisable to perform lineage-specific differentiation assays if this is a concern for your experimental setup.

Troubleshooting Guides

Issue 1: Reduced immunomodulatory effect of hMSCs in co-culture with immune cells in the presence of pimecrolimus.

• Possible Cause: Pimecrolimus is likely inhibiting the COX2-PGE2 signaling axis in your hMSCs, leading to decreased PGE2 secretion and consequently, reduced suppression of immune cell proliferation or activation.[1][2][3]

• Troubleshooting Steps:

  • Confirm PGE2 Reduction: Measure the concentration of PGE2 in your co-culture supernatant using an ELISA. A significant decrease in PGE2 levels in the presence of pimecrolimus would support this hypothesis.

  • Analyze COX2 Expression: Perform qPCR or Western blot to check the expression levels of COX2 in hMSCs treated with pimecrolimus. A downregulation of COX2 would confirm the mechanism of interference.

  • Dose-Response Curve: If possible, perform a dose-response experiment to determine if a lower concentration of pimecrolimus can be used that minimizes interference with hMSC function while still being relevant to your experimental question.

  • Alternative Immunosuppressants: Consider using an immunosuppressant with a different mechanism of action if your experimental design allows.

Issue 2: Inconsistent results in hMSC viability assays when using pimecrolimus.

• Possible Cause: While generally considered non-toxic at typical working concentrations, very high concentrations of pimecrolimus or specific sensitivities of your hMSC source could lead to cytotoxicity. Off-target effects of the solvent used to dissolve pimecrolimus (e.g., DMSO) could also be a factor.

• Troubleshooting Steps:

  • Confirm Pimecrolimus Concentration: Double-check your calculations and the final concentration of pimecrolimus in your culture medium.

  • Solvent Control: Always include a vehicle control (the solvent used to dissolve pimecrolimus, at the same final concentration) in your experiments to rule out solvent-induced toxicity.

  • Perform a Full Dose-Response Viability Assay: Use a reliable method like an MTT or a live/dead cell staining assay to test a wide range of pimecrolimus concentrations on your specific hMSC line. This will establish a clear non-toxic working concentration range.

  • Check for Contamination: Ensure that your pimecrolimus stock solution and cell cultures are free from contamination.

Quantitative Data Summary

The following tables summarize the expected quantitative outcomes based on published research. The exact values may vary depending on the specific experimental conditions, cell lines, and assays used.

Table 1: Effect of Pimecrolimus on hUCB-MSC Viability

Pimecrolimus Concentration	Cell Viability (% of Control)
0 ng/mL (Control)	100%
0.1 ng/mL	No significant difference
1 ng/mL	No significant difference
10 ng/mL	No significant difference
100 ng/mL	No significant difference
1 µg/mL	No significant difference

Data adapted from findings reported by Shin et al., 2021, which showed no significant cytotoxicity at these concentrations.[1]

Table 2: Effect of Pimecrolimus on PGE2 Production by hUCB-MSCs

Pimecrolimus Concentration	PGE2 Concentration (pg/mL) - Representative Data
0 ng/mL (Control)	~2500
1 ng/mL	~2000
10 ng/mL	~1500
100 ng/mL	~1000

Representative data based on the dose-dependent decrease in PGE2 production observed by Shin et al., 2021.[1][3]

Table 3: Effect of Pimecrolimus on hUCB-MSC-Mediated Inhibition of T-cell Proliferation

Condition	T-cell Proliferation (% of Activated Control)
Activated T-cells (Control)	100%
T-cells + hUCB-MSCs	~50%
T-cells + hUCB-MSCs + Pimecrolimus (100 ng/mL)	~80-90%

Illustrative data representing the finding that pimecrolimus deteriorates the inhibitory function of hUCB-MSCs on T-cell proliferation.[1]

Table 4: Effect of Pimecrolimus on hUCB-MSC-Mediated Inhibition of Mast Cell Degranulation

Condition	Mast Cell Degranulation (% of Activated Control)
Activated Mast Cells (Control)	100%
Mast Cells + hUCB-MSCs	~60%
Mast Cells + hUCB-MSCs + Pimecrolimus (100 ng/mL)	~90-100%

Illustrative data based on the finding that pimecrolimus reduces the suppressive effect of hUCB-MSCs on mast cell degranulation.[1]

Experimental Protocols

1. hMSC Viability Assessment using MTT Assay

• Objective: To determine the effect of pimecrolimus on the viability of hMSCs.

• Materials:

  • hMSCs

  • Complete culture medium

  • Pimecrolimus stock solution

  • 96-well cell culture plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

  • Microplate reader

• Methodology:

  • Seed hMSCs in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of pimecrolimus in complete culture medium. Include a vehicle control.

  • Remove the medium from the cells and replace it with the medium containing different concentrations of pimecrolimus.

  • Incubate for the desired period (e.g., 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control (untreated) cells.

2. Measurement of PGE2 Secretion by ELISA

• Objective: To quantify the amount of PGE2 secreted by hMSCs in the presence or absence of pimecrolimus.

• Materials:

  • hMSCs cultured with or without pimecrolimus

  • Cell culture supernatant

  • Commercially available PGE2 ELISA kit

  • Microplate reader

• Methodology:

  • Culture hMSCs to the desired confluency and then treat with different concentrations of pimecrolimus for a specified time (e.g., 72 hours).

  • Collect the cell culture supernatant and centrifuge to remove any cell debris.

  • Perform the ELISA according to the manufacturer's instructions. This typically involves:

    • Adding standards and samples to a pre-coated plate.

    • Incubating with a primary antibody.

    • Adding a secondary antibody conjugated to an enzyme (e.g., HRP).

    • Adding a substrate that produces a colorimetric signal.

    • Stopping the reaction and measuring the absorbance.

  • Calculate the concentration of PGE2 in the samples based on the standard curve.

3. hMSC and T-cell Co-culture for Immunosuppression Assay

• Objective: To assess the effect of pimecrolimus on the ability of hMSCs to suppress T-cell proliferation.

• Materials:

  • hMSCs

  • Peripheral blood mononuclear cells (PBMCs) or isolated T-cells

  • Complete culture medium for both cell types

  • Pimecrolimus

  • T-cell mitogen (e.g., Phytohemagglutinin (PHA) or anti-CD3/CD28 beads)

  • Cell proliferation dye (e.g., CFSE) or BrdU incorporation assay kit

  • Flow cytometer or microplate reader

• Methodology:

  • Seed hMSCs in a 96-well plate and allow them to adhere.

  • Isolate PBMCs or T-cells and label them with a proliferation dye like CFSE, if using flow cytometry.

  • Add the labeled T-cells to the wells containing hMSCs at a specific ratio (e.g., 1:10 hMSC:T-cell).

  • Add the T-cell mitogen to stimulate proliferation.

  • Add pimecrolimus at the desired concentration to the relevant wells.

  • Co-culture for 3-5 days.

  • Analyze T-cell proliferation by measuring the dilution of the proliferation dye using a flow cytometer or by using a BrdU assay.

Visualizations

Signaling Pathway

Caption: Pimecrolimus inhibits calcineurin, preventing NFAT3 nuclear translocation and subsequent COX2-PGE2-mediated immunosuppression by hMSCs.

Experimental Workflow: Immunosuppression Assay

Caption: Workflow for assessing pimecrolimus's effect on hMSC-mediated immunosuppression of T-cell proliferation.

References

• 1. Pimecrolimus interferes the therapeutic efficacy of human mesenchymal stem cells in atopic dermatitis by regulating NFAT-COX2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Addressing batch-to-batch variability of Picrolimus

Welcome to the Picrolimus Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address and manage the batch-to-batch variability of Picrolimus in experimental settings. Here you will find troubleshooting guides and frequently asked questions (FAQs) to help ensure the consistency and reliability of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section provides answers to common questions and practical guidance for troubleshooting issues related to the batch-to-batch variability of Picrolimus.

Section 1: Understanding Picrolimus Variability

Q1: What is Picrolimus and how does it work?

Picrolimus is an ascomycin (B1665279) macrolactam derivative that functions as a topical immunomodulating agent. Its primary mechanism of action is the inhibition of calcineurin, a calcium-dependent phosphatase.[1][2] By binding to the intracellular protein macrophilin-12 (also known as FKBP-12), Picrolimus forms a complex that inhibits calcineurin's phosphatase activity. This, in turn, prevents the activation of T-cells and the transcription of pro-inflammatory cytokines.[1]

Q2: What are the primary sources of batch-to-batch variability in Picrolimus?

Batch-to-batch variability of Picrolimus can arise from several factors throughout the manufacturing process and supply chain. While specific details for Picrolimus are often proprietary, general sources of variability for topical pharmaceutical products include:

• Active Pharmaceutical Ingredient (API) Characteristics:

  • Impurities and By-products: Variations in the synthesis process can lead to different types and levels of impurities.[3][4] Known impurities of Picrolimus include Desmethyl Picrolimus and Iso-Picrolimus.[1][3]

  • Physical Properties: Differences in crystallinity (polymorphism) and particle size can affect the solubility and bioavailability of the API.[5][6]

• Formulation Components:

  • Excipient Quality and Consistency: The quality and source of excipients, such as emollients, emulsifiers, thickeners, and stabilizers, can significantly impact the performance of the final product.[7][8][9] Even minor variations in excipient properties can alter the drug's release and absorption characteristics.[10]

  • Drug-Excipient Interactions: Incompatibilities between Picrolimus and certain excipients can lead to degradation of the active ingredient over time.[11][12]

• Manufacturing Process Parameters:

  • Process Controls: Inadequate control over critical process parameters during manufacturing can introduce variability.[13]

  • Environmental Factors: Variations in temperature, humidity, and light exposure during manufacturing and storage can lead to degradation of Picrolimus.[1]

• Storage and Handling:

  • Improper Conditions: Exposure to light, high temperatures, or humidity can cause degradation of Picrolimus.[1] It is crucial to store the compound according to the manufacturer's recommendations.

Q3: How can batch-to-batch variability of Picrolimus affect my experimental results?

Inconsistent batches of Picrolimus can lead to a range of issues in research and development, including:

• Variable Bioactivity: Differences in purity, physical properties, or formulation can alter the effective concentration of the drug, leading to inconsistent results in cell-based assays and animal models.

• Inaccurate Structure-Activity Relationship (SAR) Studies: In drug discovery, variability can mask the true effects of molecular modifications.

• Challenges in Formulation Development: Inconsistent API properties can hinder the development of stable and effective drug formulations.[14][15]

Section 2: Troubleshooting Inconsistent Experimental Results

This section provides a step-by-step guide to troubleshooting common experimental issues that may arise from Picrolimus variability.

Q4: My in vitro/cell-based assay results with Picrolimus are inconsistent between experiments. What should I do?

Inconsistent results in cell-based assays are a common challenge. Here is a troubleshooting workflow to help you identify the source of the variability:

Troubleshooting Workflow for Inconsistent Cell-Based Assay Results

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. [PDF] Evaluation, synthesis and characterization of tacrolimus impurities | Semantic Scholar [semanticscholar.org]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. ondrugdelivery.com [ondrugdelivery.com]
• 9. dcfinechemicals.com [dcfinechemicals.com]
• 10. scribd.com [scribd.com]
• 11. Tacrolimus: Physicochemical stability challenges, analytical methods, and new formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. picscheme.org [picscheme.org]
• 14. Diving into Batch-to-Batch Variability of Topical Products-a Regulatory Bottleneck - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vitro Transdermal Delivery of Pimecrolimus

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for enhancing the in vitro transdermal delivery of Pimecrolimus.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges and questions encountered during in vitro skin permeation studies with Pimecrolimus.

Q1: Why am I observing very low or no permeation of Pimecrolimus through the skin model?

A1: This is a common issue primarily due to the physicochemical properties of Pimecrolimus and potential experimental pitfalls.

• Poor Aqueous Solubility: Pimecrolimus is practically insoluble in water.[1][2] If the receptor medium does not maintain "sink conditions" (i.e., the ability to dissolve at least 5-10 times the amount of drug that permeates), the concentration gradient across the skin will diminish, halting further permeation.

  • Troubleshooting:

    • Modify Receptor Fluid: Use a buffered solution containing a solubilizing agent. Common choices include cyclodextrins, non-ionic surfactants (e.g., Tween 80), or a percentage of organic solvent like ethanol (B145695) or acetonitrile.[3] The pH should also be optimized; for instance, phosphate (B84403) buffer at pH 7.4 is often used as a base.[3]

    • Verify Sink Conditions: Perform a solubility study of Pimecrolimus in your chosen receptor medium before starting the permeation experiment.

• Formulation Limitations: A standard cream or ointment may not provide sufficient thermodynamic activity to drive the drug out of the vehicle and into the skin.

  • Troubleshooting:

    • Advanced Formulations: Consider formulating Pimecrolimus into a nanoemulsion, which can significantly enhance its solubility and permeability.[3] Nanoemulsions increase the surface area for drug release and can fluidize the stratum corneum lipids.

• High Skin Retention: Pimecrolimus is lipophilic and may be retained in the stratum corneum and epidermis with minimal penetration into the dermis and receptor fluid.

  • Troubleshooting:

    • Mass Balance Study: At the end of the experiment, extract the drug from the skin surface (unpenetrated), stratum corneum (via tape stripping), epidermis, and dermis to determine where the drug is accumulating.

Q2: My permeation results show high variability between replicates. What are the common causes?

A2: High variability is a known challenge in in vitro permeation tests (IVPTs) and can stem from multiple sources.[4]

• Skin Inconsistency: Biological membranes are inherently variable. The source of the skin (donor age, sex, anatomical site) and its preparation can significantly impact barrier function.[5]

  • Troubleshooting:

    • Standardize Skin Source: Use skin from a single donor and anatomical site for a given experiment.

    • Measure Barrier Integrity: Before applying the formulation, measure the transepidermal water loss (TEWL) or electrical resistance of each skin section to ensure its barrier function is intact and comparable across replicates. Discard any sections that are compromised.

• Inconsistent Dosing: The amount of formulation applied to the skin surface must be consistent.

  • Troubleshooting:

    • Finite Dosing: For bioequivalence studies that mimic in vivo conditions, apply a finite dose (e.g., 5-15 mg/cm²).[5] Use a positive displacement pipette and weigh the application device before and after dosing to confirm the exact amount applied.

• Air Bubbles: An air bubble trapped between the skin and the receptor fluid in a Franz diffusion cell creates an insulating layer that stops permeation.

  • Troubleshooting:

    • Careful Assembly: When mounting the skin, ensure no air is trapped. Use a syringe with a bent needle to fill the receptor chamber from the bottom up and dislodge any visible bubbles.

• Analytical Method Issues: Insufficient sensitivity or precision in the analytical method (typically HPLC) can introduce variability.

  • Troubleshooting:

    • Method Validation: Ensure your HPLC method is fully validated according to ICH guidelines for linearity, accuracy, precision, and has a limit of quantitation (LOQ) low enough to detect the permeated drug.[1][6]

Q3: How do I choose the appropriate skin model for my experiment?

A3: The choice of skin model depends on the objective of your study.[7]

• Human Skin: Excised human skin is the gold standard for predicting in vivo performance in humans.[5][8] However, its availability is limited and variability is high.

• Animal Skin: Porcine (pig) ear skin is often considered the most suitable animal model due to its structural similarity to human skin. Rodent skin is more permeable and may overestimate permeation.

• Synthetic Membranes: Membranes like polydimethylsiloxane (B3030410) (PDMS) can be used for quality control and formulation screening (e.g., in an In Vitro Release Test or IVRT), but they do not model the complex biological barrier of the stratum corneum.[7][8] They are useful for assessing release from the formulation itself, not skin permeation.

Q4: Should I use occluded or unoccluded conditions for my experiment?

A4: The choice depends on the intended clinical use and study goals.

• Unoccluded: This condition mimics normal application where the formulation is exposed to air. It is generally recommended for bioequivalence studies to reflect real-world use.[5][8]

• Occluded: Covering the application site (e.g., with Parafilm) hydrates the stratum corneum, which can significantly increase the permeation of many drugs.[9] This may be used to investigate the maximum potential permeation or to mimic application under a bandage. Safety studies have shown that even under occlusion, systemic absorption of Pimecrolimus remains low.[9]

Data Summary Tables

Table 1: Example Pimecrolimus Nanoemulsion Formulation & Characteristics

Parameter	Optimized Formulation (F8)[3]	Commercial Cream (Elidel®)[3]
Composition	10% Benzyl Alcohol (Oil), 40% Smix (Tween 80 & Ethanol), 60% Water	Proprietary
Droplet Size (nm)	45.1	N/A
Polydispersity Index (PDI)	0.402	N/A
Zeta Potential (mV)	-0.8	N/A
Drug Content (%)	99.45	N/A
Cumulative Release at 24h (%)	96.9	42.5

Table 2: Typical RP-HPLC Conditions for Pimecrolimus Quantification

Parameter	Method 1[3]	Method 2[6]	Method 3
Column	C18	Inertsil ODS, C18 (150x4.6mm, 5µm)	Phenomenax Luna, C18 (150x4.6mm, 3µm)
Mobile Phase	Acetonitrile:Phosphate Buffer (pH 3) (45:55 v/v)	Phosphate Buffer:Acetonitrile (55:45 v/v)	Gradient Elution
Flow Rate	0.8 mL/min	1.0 mL/min	1.5 mL/min
Detection Wavelength	258 nm	258 nm	210 nm
Injection Volume	10 µL	10 µL	Not Specified
Column Temperature	30°C	Not Specified	Not Specified

Detailed Experimental Protocols

Protocol 1: In Vitro Permeation Test (IVPT) using Franz Diffusion Cells

This protocol is a generalized procedure based on FDA guidance and common laboratory practices.[5][7][8]

• Skin Preparation:

  • Obtain excised human or porcine skin. If using full-thickness skin, separate the epidermis by heat-shock (60°C water for 60 seconds) or dermatoming to a thickness of ~500-750 µm.

  • Cut skin sections to fit the Franz diffusion cells (e.g., 9/16 inch diameter).

  • Visually inspect for any damage. Measure barrier integrity (e.g., TEWL) and select sections within an acceptable range.

• Franz Cell Assembly:

  • Mount the skin section between the donor and receptor chambers of the Franz cell, with the stratum corneum facing the donor chamber.

  • Clamp the chambers together securely.

  • Fill the receptor chamber with pre-warmed (32°C), de-gassed receptor fluid (e.g., phosphate buffer pH 7.4 with 2% Tween 80) ensuring no air bubbles are trapped beneath the skin.

  • Place the cells in a circulating water bath set to maintain a skin surface temperature of 32 ± 1°C. Allow the system to equilibrate for at least 30 minutes.

• Dosing and Sampling:

  • Apply a finite dose (e.g., 10 mg/cm²) of the Pimecrolimus formulation evenly onto the skin surface in the donor chamber.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24 hours), withdraw the entire volume of the receptor fluid via the sampling arm and replace it with fresh, pre-warmed receptor fluid.

  • Store samples at an appropriate temperature (e.g., 4°C) prior to analysis.

• Data Analysis:

  • Quantify the concentration of Pimecrolimus in each sample using a validated HPLC method.

  • Calculate the cumulative amount of drug permeated per unit area (µg/cm²) at each time point.

  • Plot the cumulative amount permeated versus time. The slope of the linear portion of this curve represents the steady-state flux (Jss).

Protocol 2: Preparation of Pimecrolimus Nanoemulsion

This protocol is based on a high-energy ultrasonication method.[3]

• Component Selection:

  • Based on solubility studies, select an appropriate oil (e.g., Benzyl alcohol), surfactant (e.g., Tween 80), and co-surfactant (e.g., Ethanol).

• Phase Preparation:

  • Oil Phase: Dissolve a specific amount of Pimecrolimus (e.g., 1% w/w) in the chosen oil.

  • Aqueous Phase: Prepare the aqueous component (e.g., distilled water).

  • Smix: Prepare the surfactant/co-surfactant mixture (Smix) at a predetermined ratio (e.g., 1:1 or 2:1).

• Emulsification:

  • Add the oil phase to the Smix and vortex gently.

  • Add the aqueous phase dropwise to the oil-Smix mixture under continuous stirring.

  • Subject the coarse emulsion to high-energy ultrasonication using a probe sonicator for a specified time (e.g., 5-10 minutes) in an ice bath to prevent overheating.

• Characterization:

  • Analyze the resulting nanoemulsion for droplet size, polydispersity index (PDI), and zeta potential using a dynamic light scattering (DLS) instrument.

  • Visually inspect for transparency and physical stability.

Visualizations

Experimental & Troubleshooting Workflows

Caption: Workflow for in vitro Pimecrolimus permeation experiments.

Pimecrolimus Mechanism of Action

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. actascientific.com [actascientific.com]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro Skin Permeation Methodology for Over-The-Counter Topical Dermatologic Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. ijapbjournal.com [ijapbjournal.com]
• 7. Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. karger.com [karger.com]

Pimecrolimus Assay Validation & Quality Control: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the validation and quality control of Pimecrolimus assays. It includes frequently asked questions, troubleshooting guides, detailed experimental protocols, and key validation data summaries to ensure robust and reliable analytical results.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for quantifying Pimecrolimus? A1: The most prevalent methods for the quantification of Pimecrolimus in bulk, pharmaceutical formulations, and biological matrices are Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[1][2] RP-HPLC is often used for quality control and stability-indicating assays, while LC-MS/MS is the gold standard for bioanalytical applications requiring high sensitivity and selectivity, such as measuring drug concentrations in whole blood or plasma.[1][3] High-Performance Thin-Layer Chromatography (HPTLC) has also been developed for quantification in formulations.[4]

Q2: What are the key validation parameters required by regulatory bodies? A2: According to the International Council for Harmonisation (ICH) M10 guideline, a full bioanalytical method validation is essential to ensure reliable data.[5][6] The core parameters that must be evaluated include:

• Specificity and Selectivity: The ability to differentiate and quantify the analyte in the presence of other components, such as metabolites, impurities, or matrix components.[7]

• Accuracy: The closeness of the measured value to the true value.[7]

• Precision: The reproducibility of measurements under the same conditions, typically expressed as the Relative Standard Deviation (%RSD).[7]

• Calibration Curve and Range: The relationship between instrument response and analyte concentration. The range is defined by the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).[5]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.[8]

• Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions (e.g., freeze-thaw, short-term benchtop, long-term storage).[7]

• Matrix Effect: The influence of the biological matrix on the ionization and measurement of the analyte.[7]

• Dilution Linearity: Ensures that a sample with a concentration above the ULOQ can be diluted with a blank matrix and accurately quantified within the calibration range.[5]

Q3: Why is an Internal Standard (IS) recommended for Pimecrolimus assays? A3: A suitable internal standard is crucial, particularly for LC-MS/MS methods, to compensate for variability during sample processing and analysis.[6] An IS, which is an analyte with similar physicochemical properties to Pimecrolimus (e.g., a deuterated version or a structural analog like Ascomycin), is added at a constant concentration to all samples, calibrators, and quality controls.[3][6] It helps correct for variations in extraction recovery, matrix effects, and instrument response, thereby improving the accuracy and precision of the results.

Q4: What are forced degradation studies and why are they important? A4: Forced degradation (or stress testing) studies are used to identify the likely degradation products of a drug substance, which helps in developing stability-indicating analytical methods.[1] For Pimecrolimus, this involves exposing the drug to harsh conditions such as acid and base hydrolysis, oxidation, heat, and photolysis.[1][8] A stability-indicating method is one that can accurately measure the active ingredient without interference from any degradation products, impurities, or excipients.[1]

Section 2: Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Pimecrolimus using chromatographic methods.

Question/Issue	Potential Causes	Recommended Solutions
Why is my chromatographic peak for Pimecrolimus tailing or fronting?	1. Column Overload: Injecting too high a concentration. 2. Column Degradation: Loss of stationary phase or contamination. 3. Inappropriate Mobile Phase pH: Can affect the ionization state of Pimecrolimus. 4. Secondary Interactions: Silanol interactions with the analyte.	1. Dilute the sample to fall within the linear range of the assay. 2. Flush the column with a strong solvent or replace it if necessary. 3. Adjust the mobile phase pH. For Pimecrolimus (a macrolactam), a slightly acidic pH (e.g., 4.0) is often used.[9] 4. Use a highly deactivated (end-capped) column or add a competing base to the mobile phase in small amounts.
What causes my retention time to shift between injections?	1. Inadequate Column Equilibration: Insufficient time for the column to stabilize with the mobile phase. 2. Pump or Flow Rate Fluctuation: Issues with the HPLC/LC pump delivering a consistent flow. 3. Mobile Phase Composition Change: Evaporation of volatile organic components or improper mixing. 4. Temperature Fluctuation: Changes in column temperature can affect retention.	1. Ensure the column is equilibrated for at least 30 minutes with the mobile phase before starting the run.[8] 2. Purge the pump to remove air bubbles and check for leaks. 3. Prepare fresh mobile phase daily and keep solvent reservoirs capped. 4. Use a column oven to maintain a constant temperature (e.g., 30°C or 60°C).[1][8]
My assay sensitivity is low (poor signal-to-noise at the LLOQ). How can I improve it?	1. Suboptimal Mass Spectrometer (MS) Parameters: Incorrect ion transitions, collision energy, or source settings. 2. Poor Extraction Recovery: Inefficient sample preparation leading to analyte loss. 3. Ion Suppression (Matrix Effect): Co-eluting matrix components interfering with analyte ionization. 4. Degradation of Analyte: Instability during sample processing.	1. Optimize MS parameters by infusing a standard solution of Pimecrolimus to find the most intense precursor and product ions. 2. Test different protein precipitation solvents (e.g., acetonitrile (B52724) vs. methanol) or switch to a more specific method like liquid-liquid extraction or solid-phase extraction (SPE). 3. Adjust chromatography to separate Pimecrolimus from interfering peaks. Use a deuterated internal standard to compensate. 4. Process samples on ice and minimize time between extraction and injection.
My Quality Control (QC) samples are failing for accuracy and/or precision.	1. Pipetting or Dilution Errors: Inaccurate preparation of standards, QCs, or samples. 2. Stock Solution Instability: Degradation of the primary Pimecrolimus stock solution. 3. Inconsistent Sample Preparation: High variability in the extraction procedure. 4. Instrument Drift: Changes in instrument performance over the course of the analytical run.	1. Recalibrate pipettes and review dilution schemes. Prepare fresh calibration standards and QCs. 2. Prepare fresh stock solutions from a certified reference standard. Calibration standards and QCs should ideally be prepared from separate stock solutions.[6] 3. Ensure consistent vortexing times, solvent volumes, and handling for all samples. Automation can reduce variability. 4. Randomize the injection order of study samples between QC samples to identify and compensate for any systematic drift.

Section 3: Experimental Protocols

Protocol 1: LC-MS/MS Method for Pimecrolimus in Whole Blood

This protocol is a representative example for the bioanalysis of Pimecrolimus. Users should perform a full validation according to ICH M10 guidelines before implementation.[5]

1. Materials and Reagents

• Pimecrolimus Certified Reference Standard

• Internal Standard (IS): Ascomycin or a deuterated analog

• HPLC-grade Acetonitrile, Methanol, and Water

• Formic Acid and Ammonium Acetate (LC-MS grade)

• Drug-free human whole blood (with anticoagulant, e.g., K2-EDTA)

• Zinc Sulfate solution (0.1 M)

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions for Pimecrolimus and the IS in methanol.

• Working Solutions: Prepare serial dilutions of the Pimecrolimus stock solution in 50:50 methanol:water to create calibration standards and QC samples. Prepare a separate working solution for the IS.

• Mobile Phase A: Water with 0.1% Formic Acid and 2 mM Ammonium Acetate.

• Mobile Phase B: Methanol with 0.1% Formic Acid and 2 mM Ammonium Acetate.

3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of whole blood sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of IS working solution.

• Add 150 µL of a precipitating agent (e.g., acetonitrile containing 0.1 M zinc sulfate) to each tube.[3]

• Vortex vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an HPLC vial for analysis.

4. LC-MS/MS Conditions

Parameter	Setting
LC System	Agilent 1290 Infinity II or equivalent
Column	C18 column (e.g., Phenomenex Luna C18, 150 x 4.6 mm, 3 µm)[1]
Column Temp.	50°C[10]
Autosampler Temp.	4°C[10]
Injection Vol.	10 µL
Flow Rate	0.4 mL/min[10]
Gradient Elution	Start at 50% B, ramp to 100% B, hold, then return to initial conditions. Total run time ~3-5 minutes.
MS System	Sciex Triple Quad 4500 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Monitor specific precursor-to-product ion transitions for Pimecrolimus and the IS (determined during method development).
Source Temp.	500°C

5. Data Analysis

• Integrate the peak areas for Pimecrolimus and the IS.

• Calculate the Peak Area Ratio (Pimecrolimus Area / IS Area).

• Construct a calibration curve by plotting the Peak Area Ratio against the nominal concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of Pimecrolimus in QC and unknown samples from the regression equation.

Section 4: Key Validation Data Summary

The tables below summarize typical instrument conditions and acceptance criteria for Pimecrolimus assay validation, based on published methods and ICH guidelines.

Table 1: Typical Chromatographic Conditions

Parameter	RP-HPLC Method Example[8]	LC-MS/MS Method Example
Column	Inertsil ODS C18 (150x4.6 mm, 5 µm) or Phenomenex Luna C18 (150x4.6mm, 3 µm)	C18 or similar reversed-phase column
Mobile Phase	Phosphate Buffer (pH 4.0) and Acetonitrile (55:45 v/v)	Gradient of Water and Methanol/Acetonitrile with additives (e.g., Formic Acid)
Flow Rate	1.0 - 1.5 mL/min	0.3 - 0.6 mL/min
Detector	PDA/UV at 210 nm or 258 nm	Tandem Mass Spectrometer (ESI+)
Column Temp.	30°C - 60°C	40°C - 50°C
Retention Time	~3 - 32 minutes (method dependent)	~1 - 3 minutes

Table 2: Summary of Validation Parameters & Acceptance Criteria (ICH M10)

Validation Parameter	Typical Acceptance Criteria	Example Pimecrolimus Data
Linearity Range	Correlation coefficient (R²) ≥ 0.99	5 - 30 µg/mL (HPLC)[8]
Accuracy	Mean concentration within ±15% of nominal (±20% at LLOQ)	99 - 101% Recovery[8]
Precision (Intra- & Inter-day)	%RSD ≤ 15% (≤ 20% at LLOQ)	%RSD < 2%[8]
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 5; must meet accuracy/precision criteria.	0.19 µg/mL (HPLC)[8], 0.50 µg/mL (HPLC)[11]
Selectivity	No significant interfering peaks at the retention time of the analyte or IS in blank samples.	Peak purity passes for analyte and known impurities.
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Mean concentration within ±15% of nominal concentration.	Standard solution stable for >80 hours at room temperature.[1]

Section 5: Visual Guides and Pathways

Diagram 1: General Bioanalytical Method Validation Workflow

Caption: Workflow for bioanalytical method validation from development to final reporting.

Diagram 2: Troubleshooting Tree for Inaccurate QC Results

Caption: A decision tree for troubleshooting inaccurate quality control (QC) results.

Diagram 3: Pimecrolimus Mechanism of Action

Caption: Pimecrolimus inhibits calcineurin, blocking T-cell activation and inflammation.[12][13]

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. Analytical Validation of an LC-MS/MS Method for Simultaneous Quantification of Multiple Immunosuppressants in Microvolume Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. actascientific.com [actascientific.com]
• 5. database.ich.org [database.ich.org]
• 6. ema.europa.eu [ema.europa.eu]
• 7. worldwide.com [worldwide.com]
• 8. ijapbjournal.com [ijapbjournal.com]
• 9. [PDF] A NEW VALIDATED STABILITY INDICATING RP-HPLC METHOD FOR ESTIMATION OF PIMECROLIMUS IN BULK AND TOPICAL FORMULATIONS | Semantic Scholar [semanticscholar.org]
• 10. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 11. ijpsr.com [ijpsr.com]
• 12. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]

Pimecrolimus Sample Preparation for Mass Spectrometry: A Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with pimecrolimus (B1677883) sample preparation for mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for extracting pimecrolimus from biological samples?

A1: The most common methods for pimecrolimus extraction are protein precipitation (PPT), solid-phase extraction (SPE), and liquid-liquid extraction (LLE). Protein precipitation with acetonitrile (B52724) or a mixture of zinc sulfate (B86663) and an organic solvent is frequently used for its simplicity and speed, especially for whole blood samples.[1][2][3]

Q2: What are the recommended internal standards (IS) for pimecrolimus quantification by LC-MS/MS?

A2: The use of a stable isotope-labeled (SIL) internal standard, such as a deuterated form of pimecrolimus, is highly recommended to accurately compensate for matrix effects and variations in extraction efficiency.[1][4] If a SIL-IS is unavailable, structural analogs like ascomycin (B1665279) or sirolimus have been used, though they may not perfectly mimic the ionization behavior of pimecrolimus.[5]

Q3: How can I minimize matrix effects in my pimecrolimus assay?

A3: Matrix effects, which can cause ion suppression or enhancement, are a common challenge.[6][7][8] To minimize them, you can:

• Employ a more rigorous sample clean-up method like SPE or LLE instead of simple protein precipitation.[9]

• Optimize chromatographic conditions to separate pimecrolimus from co-eluting matrix components.[9][10]

• Use a stable isotope-labeled internal standard.[4]

• Dilute the sample, although this may compromise the limit of quantification.[1][3]

Q4: What are the typical storage conditions for pimecrolimus samples?

A4: Whole blood and plasma samples intended for pimecrolimus analysis should be stored at -20°C or lower until analysis to ensure stability.[11] One study indicated that pimecrolimus is stable in oral fluid for up to one month at -80°C.[12] Standard solutions of pimecrolimus are generally stable for several days at room temperature.[13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Analyte Recovery	Inefficient extraction from the sample matrix.	Optimize the extraction solvent and pH. For protein precipitation, ensure complete cell lysis, potentially by adding water or using zinc sulfate before adding the organic solvent.[1][2] For SPE, evaluate different sorbents and elution solvents.
Instability of pimecrolimus during sample processing.	Keep samples on ice and minimize exposure to light and extreme pH conditions.
Poor Peak Shape	Interference from matrix components.	Improve sample clean-up using SPE or LLE. Optimize the chromatographic gradient to better separate the analyte from interferences.
Inappropriate mobile phase composition.	Adjust the mobile phase pH and organic solvent ratio.
High Signal Variability (Poor Precision)	Inconsistent extraction efficiency.	Use of an appropriate internal standard, preferably a stable isotope-labeled one, is crucial.[1][4] Ensure precise and consistent liquid handling during sample preparation.
Matrix effects varying between samples.	Implement a more effective sample clean-up procedure. Assess matrix effects by comparing calibration curves in solvent versus matrix extracts.[7]
Inaccurate Quantification	Matrix effects (ion suppression or enhancement).	Use a stable isotope-labeled internal standard.[4] If not available, use a structural analog and thoroughly validate its ability to track the analyte.[5]
In-source fragmentation of metabolites interfering with the analyte signal.	Optimize chromatographic separation to resolve the parent drug from its metabolites.[9]
Carryover from previous injections.	Optimize the autosampler wash procedure and the chromatographic gradient to ensure complete elution of the analyte.

Experimental Protocols

Protocol 1: Protein Precipitation for Pimecrolimus in Whole Blood

This protocol is a general guideline and should be optimized for your specific application and instrumentation.

• Sample Thawing: Thaw frozen whole blood samples at room temperature.

• Internal Standard Spiking: To a 50 µL aliquot of whole blood, add 10 µL of the internal standard working solution (e.g., deuterated pimecrolimus in methanol). Vortex for 15 seconds.

• Cell Lysis: Add 50 µL of 0.1 M zinc sulfate solution to lyse the red blood cells. Vortex for 1 minute.[2]

• Protein Precipitation: Add 200 µL of acetonitrile to precipitate proteins. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize typical performance characteristics for LC-MS/MS methods for pimecrolimus and other immunosuppressants.

Table 1: Linearity and Sensitivity

Analyte	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Reference
Pimecrolimus	Human Whole Blood	1 - 100	1	[14]
Tacrolimus (B1663567)	Human Whole Blood	0.20 - 200	0.20	[2]
Tacrolimus	Plasma Ultrafiltrate	0.0001 - 0.02	0.0001	[15]
Sirolimus	Human Whole Blood	0.6 - 49.2	0.6	[4]
Everolimus	Human Whole Blood	0.5 - 40.8	0.5	[4]

Table 2: Precision and Accuracy

Analyte	Matrix	Intra-assay Precision (%CV)	Inter-assay Precision (%CV)	Accuracy (%)	Reference
Tacrolimus	Oral Fluid	4 - 9.8	N/A	94.5 - 103.6	[12]
Immunosuppressants (General)	Human Whole Blood	0.9 - 14.7	2.5 - 12.5	89 - 138	[4]

Visualizations

Caption: General workflow for pimecrolimus sample preparation using protein precipitation.

References

• 1. texilajournal.com [texilajournal.com]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ovid.com [ovid.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Development and validation of a sensitive and selective LC-MS/MS method for determination of tacrolimus in oral fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pnrjournal.com [pnrjournal.com]
• 14. researchgate.net [researchgate.net]
• 15. Development and Validation of the New Liquid Chromatography-Tandem Mass Spectrometry Method for the Determination of Unbound Tacrolimus in the Plasma Ultrafiltrate of Transplant Recipients - PMC [pmc.ncbi.nlm.nih.gov]

Controlling for vehicle effects in Picrolimus experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pimecrolimus. The following information is designed to help control for vehicle effects and address common issues encountered during experimentation.

Troubleshooting Guides

This section addresses specific problems that may arise during your Pimecrolimus experiments.

Issue 1: High Variability or Unexpected Activity in the Vehicle Control Group

• Question: My vehicle control group is showing significant anti-inflammatory effects or high variability. How can I troubleshoot this?

• Answer: This is a known phenomenon in topical drug studies. The vehicle itself is not an inert placebo and can have inherent therapeutic effects.[1][2] Here’s a systematic approach to address this:

  • Verify Vehicle Composition: Ensure the vehicle used is an exact match for the Pimecrolimus formulation, excluding only the active pharmaceutical ingredient (API). The standard Pimecrolimus 1% cream vehicle contains multiple components that can hydrate (B1144303) and protect the skin.[3][4][5]

  • Analyze Vehicle Components: Some components in the vehicle, such as emollients, can improve the skin barrier and have a therapeutic effect.[1][2] Review the specific ingredients of your vehicle (see Table 1) and their known effects on the skin.

  • Standardize Application: Ensure that the amount of vehicle and the application technique are consistent across all subjects or experimental units. Variations in application can lead to variability in response.

  • Consider a "No Treatment" Control: If ethically and scientifically permissible, including a "no treatment" group can help differentiate the effects of the vehicle from the natural course of the experimental model.

  • Statistical Analysis: Account for the vehicle effect in your statistical plan. The difference between the Pimecrolimus-treated group and the vehicle-treated group is the key measure of the drug's efficacy.

Logical Troubleshooting Flow for Vehicle Effects

Caption: Troubleshooting workflow for unexpected vehicle control effects.

Issue 2: Pimecrolimus Shows Lower Than Expected Efficacy Compared to Vehicle

• Question: The therapeutic benefit of Pimecrolimus in my experiment is not significantly better than the vehicle. What could be the cause?

• Answer: Several factors can contribute to a reduced perceived efficacy of Pimecrolimus:

  • Strong Vehicle Effect: The vehicle itself may be providing a substantial therapeutic benefit, reducing the observable difference between the active and control groups. This is particularly relevant in conditions where skin barrier improvement is a key factor.[1][6]

  • Drug Stability and Penetration: Ensure the Pimecrolimus formulation is stable and that the vehicle is effectively delivering the drug to the target site in the skin.[7][8] The vehicle's properties play a crucial role in the release and penetration of the active drug.[9][10]

  • Experimental Model: The chosen animal model or cell line may not be sufficiently sensitive to the specific mechanism of Pimecrolimus, or the induced inflammation may not be primarily T-cell mediated. Pimecrolimus specifically targets T-cell activation and mast cell degranulation.[11][12]

  • Dosage and Application Frequency: Verify that the concentration of Pimecrolimus (typically 1%) and the application frequency (often twice daily) are appropriate for the experimental model and align with established protocols.[5]

Frequently Asked Questions (FAQs)

• Q1: What is the exact composition of the standard Pimecrolimus 1% cream vehicle?

  • A1: The vehicle for Pimecrolimus 1% cream is a whitish cream base. Each gram of the cream contains 10 mg of pimecrolimus. The vehicle components are listed in the table below.[3][4][5]

• Q2: Why is a vehicle control necessary in Pimecrolimus experiments?

  • A2: A vehicle control is essential to distinguish the pharmacological effects of Pimecrolimus from the non-specific effects of the cream base.[2] The vehicle can have moisturizing and protective effects that can influence the outcome of the experiment. Therefore, the vehicle-treated group serves as the proper baseline for evaluating the specific therapeutic contribution of Pimecrolimus.

• Q3: Can I use a different vehicle for my Pimecrolimus experiments?

  • A3: It is highly recommended to use the vehicle that matches the commercial formulation. Using a different vehicle will introduce another variable, and the results may not be comparable to published studies. The interaction between the drug and the vehicle is critical for drug delivery and efficacy.[9] If a different vehicle is used, its composition must be thoroughly characterized and its own effects on the experimental model determined.

• Q4: What is the mechanism of action of Pimecrolimus that I should be trying to measure?

  • A4: Pimecrolimus is a calcineurin inhibitor.[12][13] It binds to the immunophilin macrophilin-12 (also known as FKBP-12).[11][13] This complex then inhibits calcineurin, a protein phosphatase.[11][14] This inhibition prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NF-AT), blocking its translocation to the nucleus.[11][13] As a result, the transcription of inflammatory cytokines, such as IL-2, IFN-γ (from Th1 cells), and IL-4, IL-10 (from Th2 cells), is suppressed.[11][14] Pimecrolimus also prevents the release of inflammatory mediators from mast cells.[12]

Data Presentation

Table 1: Composition of Pimecrolimus 1% Cream Vehicle

Component	Function
Benzyl Alcohol	Preservative, solvent
Cetyl Alcohol	Emollient, emulsifier, thickener
Citric Acid	pH adjuster
Mono- and di-glycerides	Emulsifier
Oleyl Alcohol	Emollient, emulsifier
Propylene Glycol	Humectant, penetration enhancer
Sodium Cetostearyl Sulphate	Surfactant, emulsifying agent
Sodium Hydroxide	pH adjuster
Stearyl Alcohol	Emollient, emulsifier, thickener
Triglycerides	Emollient, solvent
Water	Solvent

Source: Based on information from FDA and RxList.[3][4]

Experimental Protocols

Protocol: Induction and Treatment of Allergic Contact Dermatitis (ACD) in a Murine Model

• Sensitization:

  • On day 0, shave the abdomen of mice.

  • Apply a sensitizing agent (e.g., 2,4-dinitrofluorobenzene - DNFB) to the shaved abdomen.

• Challenge:

  • On day 5, measure the baseline ear thickness of both ears using a digital caliper.

  • Apply a lower concentration of the sensitizing agent to the dorsal and ventral surfaces of the right ear. The left ear serves as an unsensitized control.

• Treatment Groups:

  • Divide the mice into at least three groups:

    • Group 1: Pimecrolimus 1% cream.

    • Group 2: Vehicle cream.

    • Group 3: No treatment or a negative control.

• Application of Treatment:

  • Beginning 2-4 hours after the challenge, apply a standardized amount (e.g., 20 µL) of the assigned treatment (Pimecrolimus or vehicle) to the right ear.

  • Repeat the application twice daily for the duration of the experiment (e.g., 48-72 hours).

• Measurement of Inflammation:

  • Measure the ear thickness of both ears at 24, 48, and 72 hours after the challenge.

  • Calculate the change in ear thickness (ear swelling) by subtracting the baseline measurement from the post-challenge measurements.

• Data Analysis:

  • Compare the ear swelling between the Pimecrolimus-treated group and the vehicle-treated group using an appropriate statistical test (e.g., t-test or ANOVA).

  • The difference in the reduction of ear swelling between these two groups represents the efficacy of Pimecrolimus.

Experimental Workflow Diagram

Caption: Workflow for a murine model of allergic contact dermatitis.

Mandatory Visualization

Pimecrolimus Mechanism of Action Signaling Pathway

Caption: Pimecrolimus signaling pathway in T-cell activation.

References

• 1. dermatologytimes.com [dermatologytimes.com]
• 2. tandfonline.com [tandfonline.com]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Elidel (Pimecrolimus Cream): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 5. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. Achieving Targeted Drug Delivery With Advanced Topical Vehicles - Dow Development Labs [dowdevelopmentlabs.com]
• 8. Vehicles for Drug Delivery and Cosmetic Moisturizers: Review and Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The mystical effects of dermatological vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. karger.com [karger.com]
• 11. Pimecrolimus: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pimecrolimus - Wikipedia [en.wikipedia.org]
• 13. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 14. droracle.ai [droracle.ai]

Pimecrolimus Stability in Cell Culture Media: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of pimecrolimus (B1677883) in common cell culture media. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may arise during in vitro experiments.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: How should I prepare a stock solution of pimecrolimus for cell culture experiments?

A1: Pimecrolimus is a white to off-white crystalline powder that is soluble in organic solvents such as ethanol (B145695), methanol, and DMSO, but insoluble in water.[1][2] A common practice is to prepare a high-concentration stock solution (e.g., 10-20 mg/mL) in an appropriate organic solvent like ethanol or DMSO.[3] It is recommended to purge the solvent with an inert gas before dissolving the pimecrolimus.[3] For final use in cell culture, the stock solution should be diluted to the desired concentration in the cell culture medium. It is crucial to ensure that the final concentration of the organic solvent in the medium is low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Q2: How stable is pimecrolimus in aqueous solutions and cell culture media?

Q3: My cells are not responding to pimecrolimus as expected. What could be the issue?

A3: Several factors could contribute to a lack of cellular response to pimecrolimus:

• Degradation: As mentioned, pimecrolimus may degrade in the cell culture medium over time. Consider reducing the incubation time or replenishing the medium with fresh pimecrolimus.

• Improper Dissolution: Ensure that the pimecrolimus from your stock solution is fully dissolved and evenly distributed in the cell culture medium upon dilution. Precipitation can lead to a lower effective concentration.

• Cell Type and Density: The efficacy of pimecrolimus can be cell-type dependent. Also, high cell densities might lead to faster depletion or metabolism of the compound.

• Presence of Serum: Components in fetal bovine serum (FBS) or other serum supplements could potentially bind to pimecrolimus, reducing its bioavailability.

• Incorrect Mechanism in Cell Line: Pimecrolimus's primary mechanism is the inhibition of calcineurin, which is a key enzyme in the T-cell activation pathway.[6] Ensure that the targeted signaling pathway is active and relevant in your specific cell line.

Q4: Can I store pimecrolimus-containing cell culture medium?

A4: Based on the limited stability of pimecrolimus in aqueous solutions, it is highly recommended to prepare fresh pimecrolimus-containing media for each experiment.[3] Storing the media, even at 4°C, may lead to a significant loss of active compound.

Pimecrolimus Stability Data in Cell Culture Media

As of this writing, specific quantitative data on the stability of pimecrolimus in different cell culture media is not extensively published. Researchers are encouraged to perform their own stability studies under their specific experimental conditions. The following table is a template that can be used to record and analyze such data.

Time Point (hours)	Pimecrolimus Concentration in DMEM (% of Initial)	Pimecrolimus Concentration in RPMI-1640 (% of Initial)	Notes
0	100%	100%	Immediately after preparation
2
4
8
12
24
48
72

Experimental Protocol: Assessing Pimecrolimus Stability in Cell Culture Media

This protocol outlines a method to determine the stability of pimecrolimus in a chosen cell culture medium using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• Pimecrolimus powder

• DMSO or Ethanol (HPLC grade)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented as required for your experiments (e.g., with FBS, antibiotics)

• Sterile, conical tubes (50 mL)

• Incubator (37°C, 5% CO₂)

• HPLC system with a UV detector

• C18 HPLC column (e.g., 150 x 4.6 mm, 5 µm particle size)[2]

• Acetonitrile (B52724) (HPLC grade)

• Phosphate (B84403) buffer (e.g., pH 4.0)[2]

• Sterile syringe filters (0.22 µm)

• HPLC vials

2. Procedure:

• Preparation of Pimecrolimus Stock Solution:

  • Accurately weigh pimecrolimus powder and dissolve it in DMSO or ethanol to a final concentration of 10 mg/mL.

  • Ensure complete dissolution. This is your stock solution.

• Preparation of Pimecrolimus-Spiked Medium:

  • Warm the cell culture medium to 37°C.

  • Spike the pre-warmed medium with the pimecrolimus stock solution to a final concentration relevant to your experiments (e.g., 1 µM). Ensure the final solvent concentration is minimal.

  • Prepare a sufficient volume for all time points.

• Incubation and Sampling:

  • Place the pimecrolimus-spiked medium in a sterile tube and incubate at 37°C in a 5% CO₂ incubator.

  • At designated time points (e.g., 0, 2, 4, 8, 12, 24, 48, 72 hours), aseptically collect an aliquot (e.g., 1 mL) of the medium.

• Sample Preparation for HPLC:

  • For protein precipitation (if the medium contains serum), add an equal volume of ice-cold acetonitrile to the collected aliquot.

  • Vortex briefly and centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Mobile Phase: A mixture of phosphate buffer and acetonitrile (e.g., 55:45 v/v).[2]

  • Flow Rate: 1.0 mL/min.[2]

  • Column: Inertsil ODS C-18, (150×4.6 mm), 5 µm.[2]

  • Detection Wavelength: 258 nm.[2]

  • Injection Volume: 10-20 µL.

  • Run the samples and record the peak area for pimecrolimus.

• Data Analysis:

  • Create a standard curve using known concentrations of pimecrolimus in the same medium at time 0.

  • Quantify the pimecrolimus concentration at each time point by comparing the peak area to the standard curve.

  • Calculate the percentage of pimecrolimus remaining at each time point relative to the initial concentration at time 0.

Visualizations

Pimecrolimus Mechanism of Action: Calcineurin Inhibition

Caption: Pimecrolimus signaling pathway.

Experimental Workflow for Pimecrolimus Stability Assessment

Caption: Workflow for stability testing.

Troubleshooting Logic for Pimecrolimus Experiments

Caption: Troubleshooting experimental issues.

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. ijapbjournal.com [ijapbjournal.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Stability characterization, kinetics and mechanism of tacrolimus degradation in cyclodextrin solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnrjournal.com [pnrjournal.com]
• 6. Pimecrolimus: a review - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Pimecrolimus Skin Permeation Assays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to reduce variability in Pimecrolimus skin permeation assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of variability in Pimecrolimus skin permeation assays?

Variability in in vitro skin permeation studies, particularly those using Franz diffusion cells, can arise from multiple sources. For Pimecrolimus assays, key factors include:

• Biological Variability of Skin Membranes: Human and animal skin exhibit significant donor-to-donor and even site-to-site variability in thickness, hydration, and the density of appendages like hair follicles, all of which can impact drug permeation.[1]

• Experimental Conditions: Inconsistent control over temperature, stirring speed of the receptor fluid, and the presence of unstirred water layers can significantly affect permeation rates.[2][3] The thickness of unstirred water layers can lead to an underestimation of permeability by over 90%.[2][3]

• Formulation Characteristics: The type of vehicle (e.g., cream, ointment, nanoemulsion) used for Pimecrolimus can drastically alter its release and subsequent permeation.[4][5]

• Receptor Fluid Composition: The solubility of Pimecrolimus, a lipophilic molecule, in the receptor fluid is critical.[6] Non-sink conditions, where the drug concentration in the receptor fluid approaches its solubility limit, can artificially limit the permeation rate.[7]

• Analytical Method Variability: Issues with the sensitivity, specificity, and reproducibility of the analytical method used to quantify Pimecrolimus can introduce variability into the final results.

Q2: How does the choice of skin model affect Pimecrolimus permeation?

The choice of skin model is a critical factor. While human skin is the gold standard, its availability and high variability can be challenging.[1] Porcine (pig) skin is often used as a substitute due to its anatomical and physiological similarities to human skin.[4][6] Studies have shown that the permeation of Pimecrolimus can differ between species.[8] Synthetic membranes can also be used, which eliminates biological variability but may not fully mimic the complex barrier function of the skin.[9][10]

Q3: What is the expected permeation profile of Pimecrolimus compared to other topical immunomodulators and corticosteroids?

Pimecrolimus generally exhibits lower skin permeation compared to tacrolimus (B1663567) and many corticosteroids.[4][6][8] This is attributed to its higher lipophilicity and larger molecular weight, which can lead to higher retention within the skin layers rather than permeation through to the receptor fluid.[6]

Q4: What are the key validation parameters for an analytical method to quantify Pimecrolimus in permeation samples?

According to ICH guidelines, a validated analytical method for Pimecrolimus should demonstrate:[11]

• Specificity: The ability to accurately measure Pimecrolimus in the presence of other components from the formulation or skin matrix.

• Linearity: A linear relationship between the concentration of Pimecrolimus and the analytical response over a defined range.[11][12]

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[11]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of Pimecrolimus that can be reliably detected and quantified, respectively.[11][12]

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Troubleshooting Guides

High Variability in Permeation Data

Issue	Possible Causes	Troubleshooting Steps
High inter-replicate variability (within the same experiment)	Inconsistent skin membrane thickness or integrity.	Ensure consistent skin preparation, including dermatoming to a uniform thickness. Perform integrity tests (e.g., transepidermal water loss) before applying the formulation.[13]
Air bubbles trapped under the skin membrane.	Carefully inspect for and remove any air bubbles between the membrane and the receptor fluid.
Inconsistent formulation application.	Use a positive displacement pipette to apply a precise and uniform amount of the formulation to the donor chamber.
Poorly controlled temperature or stirring speed.	Validate and monitor the temperature and stirring speed of each Franz cell. Ensure consistent and adequate mixing to minimize the unstirred water layer.[2][3][9]
High inter-experiment variability (between different experiments)	Differences in skin donor characteristics.	If possible, use skin from the same donor for comparative studies. Document donor information and any pre-treatment of the skin.
Inconsistent receptor fluid preparation.	Prepare fresh receptor fluid for each experiment and ensure consistent pH and composition.
Changes in analytical instrument performance.	Perform system suitability tests before each analytical run to ensure consistent instrument performance.

Low or No Drug Permeation

Issue	Possible Causes	Troubleshooting Steps
Low Pimecrolimus concentration in the receptor fluid	Pimecrolimus is highly lipophilic and may have low solubility in an aqueous receptor fluid (non-sink conditions).	Increase the solubility of Pimecrolimus in the receptor fluid by adding a solubilizing agent (e.g., a small percentage of organic solvent like ethanol (B145695) or a surfactant like Tween 80). Ensure sink conditions are maintained throughout the experiment.[7]
High binding of Pimecrolimus to the synthetic membrane or Franz cell components.	Test for drug binding to the apparatus and membrane. Consider using different materials if significant binding is observed.
The formulation is too viscous, hindering drug release.	Evaluate the formulation's viscosity and consider modifications to enhance drug release.
Insufficient duration of the experiment.	Pimecrolimus may have a long lag time. Extend the duration of the permeation study to ensure sufficient time for the drug to reach the receptor fluid.[13]

Data Presentation

Table 1: Comparison of Pimecrolimus and Tacrolimus Permeation through Human and Porcine Skin In Vitro

Skin Type	Formulation	Drug	Permeation Rate/Receptor Fluid Concentration	Reference
Normal Human Skin	1% Cream vs. 0.1% Ointment	Pimecrolimus vs. Tacrolimus	Pimecrolimus permeation rate is approximately 6-fold lower than Tacrolimus.	[4]
Normal Human Skin	1% Cream vs. 0.03% Ointment	Pimecrolimus vs. Tacrolimus	Pimecrolimus permeation rate is approximately 4.3-fold lower than Tacrolimus.	[4]
Inflamed Porcine Skin	1.0% Solutions	Pimecrolimus vs. Tacrolimus	At 24h, Pimecrolimus concentration in receptor fluid was 2.8-fold lower than Tacrolimus.	[4]
Normal Porcine Skin	1.0% Solutions	Pimecrolimus vs. Tacrolimus	Tacrolimus permeation rate is 11.2 times higher than Pimecrolimus.	[4]
Corticosteroid-pretreated Porcine Skin	1% Cream vs. 0.1% Ointment	Pimecrolimus vs. Tacrolimus	Tacrolimus permeation rate is 3.5- to 7.1-fold higher than Pimecrolimus.	[4]

Table 2: Impact of Formulation on Pimecrolimus Release

Formulation	Release at 5 hours	Release at 24 hours	Reference
Commercial Cream (Elidel®)	26.2%	42.5%	[5]
Optimized Nanoemulsion (F8)	76.3%	96.6%	[5]

Experimental Protocols

Detailed Protocol: In Vitro Pimecrolimus Skin Permeation Assay using Franz Diffusion Cells

This protocol provides a general framework. Specific parameters may need to be optimized based on the formulation and research question.

• Preparation of Skin Membranes:

  • Obtain human or porcine skin from a reputable tissue bank.

  • If using full-thickness skin, carefully remove any subcutaneous fat.

  • Dermatomed skin to a consistent thickness (e.g., 500 µm).[14]

  • Visually inspect the skin for any defects.

  • Cut the skin into sections large enough to be mounted on the Franz diffusion cells.

  • Store the prepared skin at -20°C or below until use.[13]

• Franz Diffusion Cell Setup:

  • Assemble the Franz diffusion cells.

  • Fill the receptor chamber with a suitable receptor fluid (e.g., phosphate-buffered saline with a solubilizing agent to ensure sink conditions).

  • Place a magnetic stir bar in the receptor chamber and ensure a constant stirring speed.

  • Equilibrate the cells in a water bath to maintain a constant temperature at the skin surface (typically 32°C).

• Mounting the Skin:

  • Thaw the skin sections at room temperature.

  • Mount the skin between the donor and receptor chambers of the Franz cell, with the stratum corneum facing the donor chamber.

  • Ensure there are no air bubbles between the skin and the receptor fluid.

  • Allow the skin to equilibrate for a set period (e.g., 30 minutes).

• Dosing:

  • Apply a finite dose of the Pimecrolimus formulation (e.g., 5-10 mg/cm²) evenly onto the surface of the skin in the donor chamber.

• Sampling:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24 hours), collect samples from the receptor chamber.

  • Immediately after each sample is taken, replace the withdrawn volume with fresh, pre-warmed receptor fluid.

• Sample Analysis:

  • Quantify the concentration of Pimecrolimus in the collected samples using a validated analytical method, such as RP-HPLC with UV detection.[11][12][15]

• Data Analysis:

  • Calculate the cumulative amount of Pimecrolimus permeated per unit area at each time point.

  • Plot the cumulative amount permeated versus time to determine the permeation profile.

  • The steady-state flux (Jss) can be calculated from the slope of the linear portion of the plot.

Analytical Method Example: RP-HPLC for Pimecrolimus Quantification

• Column: C18 column (e.g., 150 x 4.6mm, 3 µm particle size).[12][15]

• Mobile Phase: A gradient or isocratic mixture of a buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile).[11]

• Flow Rate: Typically 1.0 - 1.5 mL/min.[11][12]

• Detection: UV detection at approximately 210 nm or 258 nm.[11][12]

• Validation: The method should be validated for linearity, accuracy, precision, specificity, LOD, and LOQ as per ICH guidelines.[11]

Mandatory Visualization

Caption: Pimecrolimus Mechanism of Action Signaling Pathway.

Caption: Troubleshooting Workflow for High Variability.

References

• 1. researchgate.net [researchgate.net]
• 2. Potential pitfalls in skin permeation experiments: influence of experimental factors and subsequent data evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pimecrolimus permeates less than tacrolimus through normal, inflamed, or corticosteroid-pretreated skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. karger.com [karger.com]
• 7. Estimating Maximal In Vitro Skin Permeation Flux from Studies Using Non-sink Receptor Phase Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Validation of a static Franz diffusion cell system for in vitro permeation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijapbjournal.com [ijapbjournal.com]
• 12. ijpsr.com [ijpsr.com]
• 13. researchgate.net [researchgate.net]
• 14. digital.csic.es [digital.csic.es]
• 15. pnrjournal.com [pnrjournal.com]

Reference Data & Comparative Studies

Pimecrolimus vs. Tacrolimus: An In Vitro Potency Comparison

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective in vitro comparison of the immunosuppressive agents pimecrolimus (B1677883) and tacrolimus (B1663567), both belonging to the calcineurin inhibitor class of drugs. The information presented herein is supported by experimental data to assist researchers and drug development professionals in understanding the nuanced differences in the in vitro potency of these two compounds.

Mechanism of Action: Calcineurin Inhibition

Pimecrolimus and tacrolimus share a common mechanism of action.[1][2] They exert their immunosuppressive effects by inhibiting calcineurin, a calcium and calmodulin-dependent serine/threonine protein phosphatase.[3][4] Upon entering a T-cell, both drugs bind to the immunophilin FKBP12.[1] This drug-FKBP12 complex then binds to calcineurin, inhibiting its phosphatase activity.[1] The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[1] Consequently, NFAT is unable to translocate to the nucleus and induce the transcription of genes encoding pro-inflammatory cytokines such as Interleukin-2 (IL-2), tumor necrosis factor-alpha (TNF-α), and others, ultimately suppressing the T-cell mediated immune response.[5]

Caption: Inhibition of the calcineurin signaling pathway by pimecrolimus and tacrolimus.

Quantitative Comparison of In Vitro Potency

The in vitro potency of pimecrolimus and tacrolimus can vary depending on the specific assay and the activation state of the T-cells being studied. A key finding is that tacrolimus is significantly more potent in inhibiting the activation of naive T-cells, while both drugs exhibit similar potency against already activated (memory) T-cells.

Assay	Target	Cell Type	Pimecrolimus IC50	Tacrolimus IC50	Relative Potency	Reference
Primary T-Cell Proliferation	T-Cell Activation	Human Peripheral Blood Mononuclear Cells (PBMCs)	~8-fold higher than Tacrolimus	More Potent	Tacrolimus is ~8x more potent	[5][6]
Secondary T-Cell Proliferation	T-Cell Activation	Ex vivo expanded human T-cells	Equipotent to Tacrolimus	Equipotent to Pimecrolimus	Equivalent	[5][6]
Cytokine Inhibition (TNF-α, GM-CSF, IL-2, IL-3, IL-8)	Cytokine Production	Jurkat T-cells	Very similar to Tacrolimus	Very similar to Pimecrolimus	Equivalent	[5]
Calcineurin Phosphatase Activity	Calcineurin	Human Peripheral Blood Leukocytes (PBL)	Not directly compared	~0.2 µg/mL	-	[3]

Experimental Protocols

T-Cell Proliferation Assay

This assay measures the ability of a compound to inhibit the proliferation of T-cells following stimulation.

Materials:

• Peripheral Blood Mononuclear Cells (PBMCs) isolated from healthy donors.

• Cell culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS), penicillin, and streptomycin.

• T-cell mitogen (e.g., Phytohemagglutinin (PHA)) or anti-CD3/CD28 antibodies.[7]

• Pimecrolimus and tacrolimus stock solutions.

• Proliferation detection reagent (e.g., [3H]-thymidine or a fluorescent dye like CFSE).[8][9]

• 96-well cell culture plates.

• Scintillation counter or flow cytometer.

Procedure:

• Isolate PBMCs from whole blood using density gradient centrifugation.

• Seed the PBMCs into a 96-well plate at a predetermined density.

• Add serial dilutions of pimecrolimus, tacrolimus, or vehicle control to the wells.

• Stimulate the T-cells by adding a mitogen (e.g., PHA) to the wells (except for unstimulated controls).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.[10]

• For the final 18-24 hours of incubation, add a proliferation detection reagent (e.g., [3H]-thymidine).

• If using [3H]-thymidine, harvest the cells and measure the incorporated radioactivity using a scintillation counter. If using a fluorescent dye, analyze the cells by flow cytometry to determine the extent of cell division.[8][9]

• Calculate the percentage of inhibition of T-cell proliferation for each drug concentration and determine the IC50 value.

Cytokine Release Assay

This assay quantifies the inhibition of pro-inflammatory cytokine production by T-cells.

Materials:

• Isolated human T-cells or a T-cell line (e.g., Jurkat cells).

• Cell culture medium.

• Stimulating agents (e.g., PHA and Phorbol 12-myristate 13-acetate (PMA)).

• Pimecrolimus and tacrolimus stock solutions.

• Enzyme-Linked Immunosorbent Assay (ELISA) kits for specific cytokines (e.g., IL-2, TNF-α).

• 96-well plates.

• Plate reader.

Procedure:

• Culture T-cells in a 96-well plate.

• Treat the cells with various concentrations of pimecrolimus, tacrolimus, or a vehicle control.

• Stimulate the cells with agents like PHA and PMA to induce cytokine production.

• Incubate the plate for a specified period (e.g., 24 or 48 hours).[5]

• Collect the cell culture supernatants.

• Quantify the concentration of specific cytokines in the supernatants using ELISA kits according to the manufacturer's instructions.

• Determine the percentage of inhibition of cytokine release for each drug concentration and calculate the IC50 values.

In Vitro Calcineurin Phosphatase Inhibition Assay (Colorimetric)

This biochemical assay directly measures the inhibition of calcineurin's enzymatic activity.[11]

Materials:

• Purified recombinant human calcineurin.

• Calmodulin.

• A specific phosphopeptide substrate for calcineurin (e.g., RII phosphopeptide).[11]

• Assay buffer containing Tris-HCl, CaCl2, and MgCl2.

• Pimecrolimus and tacrolimus stock solutions.

• Malachite Green-based phosphate (B84403) detection reagent.

• 96-well microplates.

• Microplate reader.

Procedure:

• Prepare serial dilutions of pimecrolimus and tacrolimus in the assay buffer.

• In a 96-well plate, add the calcineurin enzyme, calmodulin, and either a drug dilution or a vehicle control to each well.

• Pre-incubate the plate to allow for inhibitor binding to the enzyme.

• Initiate the phosphatase reaction by adding the RII phosphopeptide substrate to each well.[11]

• Incubate the plate at 30°C for a defined period (e.g., 20-30 minutes).

• Stop the reaction by adding the Malachite Green reagent, which will react with the free phosphate released by the phosphatase activity to produce a color change.[11]

• Measure the absorbance at approximately 620-650 nm using a microplate reader.

• Calculate the percentage of calcineurin inhibition for each drug concentration and determine the IC50 value.

Experimental Workflow for In Vitro Potency Comparison

Caption: A generalized workflow for comparing the in vitro potency of pimecrolimus and tacrolimus.

References

• 1. benchchem.com [benchchem.com]
• 2. Tacrolimus and pimecrolimus: from clever prokaryotes to inhibiting calcineurin and treating atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Eczema drugs tacrolimus (Protopic) and pimecrolimus (Elidel): cancer concerns - PMC [pmc.ncbi.nlm.nih.gov]
• 5. karger.com [karger.com]
• 6. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]
• 8. mdpi.com [mdpi.com]
• 9. proimmune.com [proimmune.com]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Picrolimus and Corticosteroids for Topical Treatment of Inflammatory Skin Disorders

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective, data-driven comparison of two widely used topical treatments for inflammatory skin conditions such as atopic dermatitis: the calcineurin inhibitor Picrolimus and the broad class of corticosteroids. This analysis is supported by quantitative data from clinical trials, detailed experimental protocols, and visualizations of their respective signaling pathways to aid in research and development efforts.

Executive Summary

Picrolimus and topical corticosteroids are both effective in managing inflammatory skin diseases, but they operate through distinct mechanisms of action, resulting in different efficacy and safety profiles. Corticosteroids, the long-standing first-line treatment, offer potent and broad anti-inflammatory effects but are associated with a risk of local and systemic side effects with long-term use, most notably skin atrophy.[1][2] Picrolimus, a more targeted immunosuppressant, provides a valuable alternative, particularly for sensitive skin areas and for long-term management, due to its favorable safety profile that avoids steroid-induced atrophy.[3][4] However, evidence suggests that for short-term, high-potency treatment, corticosteroids may be more effective.[5][6][7]

Quantitative Data Comparison

The following tables summarize key quantitative data from comparative clinical studies of Picrolimus and various topical corticosteroids.

Table 1: Efficacy in Atopic Dermatitis

Efficacy Outcome	Picrolimus 1% Cream	Topical Corticosteroid	Study Details
Investigator's Global Assessment (IGA) of Clear or Almost Clear (IGA 0 or 1)	53.0%	27.3% (Vehicle)	24-week study in adults with moderate AD. Corticosteroid (prednicarbate 0.25%) was used as rescue medication.[8][9]
RR 0.75 (95% CI 0.67 to 0.83)	Triamcinolone Acetonide 0.1%	3-week study with 658 participants.[5][6]
RR 0.61 (95% CI 0.45 to 0.81)	Betamethasone Valerate 0.1%	3-week study with 87 participants.[5][6]
Eczema Area and Severity Index (EASI) Score Reduction	>70% reduction in median EASI score	Not directly compared in this study	24-week study in adults with moderate AD.[8]
Time to First Flare	59.7% of patients had no flares	22.1% of patients had no flares (Vehicle)	24-week study in adults with moderate AD.[8]
Use of Rescue Corticosteroids	Used on 9.7% of study days	Used on 37.8% of study days (Vehicle group)	24-week study in adults with moderate AD.[8]

Table 2: Adverse Events and Safety Profile

Adverse Event	Picrolimus 1% Cream	Topical Corticosteroid	Study Details
Application Site Burning/Itching	Higher incidence	Lower incidence	Meta-analysis of multiple trials.[5][6][10]
Skin Atrophy	Not associated	A known risk with long-term use, especially with potent corticosteroids.[2][3][4]	Long-term safety studies and clinical experience.
Withdrawal Due to Adverse Events	No significant difference compared to vehicle	Varies by potency and duration of use	Meta-analysis of 25 randomized controlled trials.[10]
Overall Incidence of Drug-Related Adverse Events	22.6%	23.1% (Vehicle group, with corticosteroid rescue)	24-week study in adults with moderate AD.[8]

Mechanism of Action

The fundamental difference in the therapeutic action of Picrolimus and corticosteroids lies in their molecular targets and the breadth of their immunosuppressive effects.

Picrolimus: Targeted Calcineurin Inhibition

Picrolimus is a calcineurin inhibitor.[11][12][13] Its mechanism is highly specific to T-cell activation pathways. After penetrating the skin, it binds to the intracellular protein FKBP-12.[3][14] This complex then binds to and inhibits calcineurin, a calcium-dependent phosphatase.[11][13] The inhibition of calcineurin prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), a transcription factor.[3][13] As phosphorylated NFAT cannot translocate to the nucleus, the transcription of genes for pro-inflammatory cytokines such as Interleukin-2 (IL-2), IL-4, IL-10, and Interferon-gamma (IFN-γ) is suppressed.[11][14] This leads to a reduction in T-cell activation and proliferation, thereby mitigating the inflammatory response in the skin.[3] Picrolimus also inhibits the release of inflammatory mediators from mast cells.[12][14]

Corticosteroids: Broad Anti-inflammatory and Immunosuppressive Effects

Corticosteroids exert their effects through a broader, less targeted mechanism. After diffusing across the cell membrane, they bind to the glucocorticoid receptor (GR) in the cytoplasm.[15][16][17] This binding event causes the dissociation of heat shock proteins and allows the corticosteroid-GR complex to translocate to the nucleus.[16][17] In the nucleus, this complex can act in two main ways:

• Transactivation: The complex binds to Glucocorticoid Response Elements (GREs) on the DNA, leading to the increased transcription of anti-inflammatory genes, such as those for lipocortin-1 and IL-10.[15]

• Transrepression: The complex interacts with and inhibits the activity of pro-inflammatory transcription factors like Nuclear Factor-kappa B (NF-κB) and Activator Protein-1 (AP-1).[15][18] This prevents the transcription of a wide range of pro-inflammatory cytokines, chemokines, and adhesion molecules.[15]

This broad action on gene expression is responsible for the potent anti-inflammatory effects of corticosteroids, but also contributes to their wider range of side effects.

Signaling Pathway Diagrams

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by Picrolimus and corticosteroids.

Caption: Picrolimus signaling pathway.

Caption: Corticosteroid signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are outlines of key experimental protocols used in the evaluation of Picrolimus and corticosteroids.

Protocol 1: In Vitro Calcineurin Phosphatase Activity Assay

• Objective: To determine the inhibitory concentration (IC50) of Picrolimus on calcineurin's enzymatic activity.

• Principle: This assay measures the dephosphorylation of a synthetic phosphopeptide substrate by purified calcineurin. The amount of free phosphate (B84403) released is quantified, and the inhibition by the test compound is determined.

• Materials:

  • Purified recombinant calcineurin

  • Calmodulin

  • Serine/Threonine Phosphatase substrate (e.g., RII phosphopeptide)

  • Picrolimus

  • Assay Buffer (e.g., 20 mM Tris, 10 mM MgCl₂, 0.1 mM CaCl₂, 1 mg/mL BSA, pH 7.5)

  • Malachite green phosphate detection solution

• Procedure:

  • Prepare serial dilutions of Picrolimus in the assay buffer.

  • In a 96-well plate, add the calcineurin, calmodulin, and the various concentrations of Picrolimus.

  • Initiate the reaction by adding the phosphopeptide substrate.

  • Incubate at 30°C for a specified time (e.g., 10-30 minutes).

  • Stop the reaction and measure the amount of free phosphate released using the malachite green reagent by reading the absorbance at a specific wavelength (e.g., 620 nm).

  • Plot the percentage of inhibition against the logarithm of the Picrolimus concentration to determine the IC50 value.[19]

Protocol 2: Glucocorticoid Receptor (GR) Competitive Binding Assay

• Objective: To determine the binding affinity (Ki) of a corticosteroid for the Glucocorticoid Receptor.

• Principle: This assay measures the ability of an unlabeled test corticosteroid to compete with a radiolabeled ligand (e.g., [³H]dexamethasone) for binding to the GR.

• Materials:

  • GR-containing cytosol or purified receptor

  • Radiolabeled ligand (e.g., [³H]dexamethasone)

  • Unlabeled test corticosteroid

  • Scintillation fluid and counter

• Procedure:

  • Prepare serial dilutions of the unlabeled test corticosteroid.

  • Incubate the GR, a fixed concentration of the radiolabeled ligand, and the varying concentrations of the test corticosteroid.

  • Allow the binding to reach equilibrium.

  • Separate the bound from the free radioligand using a method such as charcoal-dextran adsorption or filtration.

  • Quantify the bound radioactivity using a scintillation counter.

  • Plot the percentage of specific binding against the logarithm of the test corticosteroid concentration to determine the IC50.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[20][21]

Protocol 3: Assessment of Corticosteroid-Induced Skin Atrophy

• Objective: To quantify the atrophogenic potential of a topical corticosteroid in a clinical setting.

• Principle: High-frequency ultrasound is used to measure changes in skin thickness following the application of a topical corticosteroid.

• Materials:

  • High-frequency ultrasound device (e.g., 20 MHz)

  • Topical corticosteroid formulation

  • Vehicle control

• Procedure:

  • Recruit healthy volunteers and obtain baseline measurements of skin thickness on designated treatment areas (e.g., forearms).

  • Randomly assign treatment with the corticosteroid or vehicle to the test sites.

  • Apply the treatments under occlusion for a specified period (e.g., 3 weeks).

  • After the treatment period, remove the dressings and allow the skin to equilibrate.

  • Repeat the ultrasound measurements of skin thickness at the treatment sites.

  • Calculate the percentage change in skin thickness from baseline for both the corticosteroid- and vehicle-treated sites.

  • Statistically compare the changes in skin thickness between the two groups to determine the degree of atrophy induced by the corticosteroid.[2][22][23]

Conclusion

The choice between Picrolimus and corticosteroids for the topical treatment of inflammatory skin diseases is nuanced and depends on the specific clinical scenario, including the severity and location of the condition, and the desired duration of treatment. Corticosteroids remain a mainstay for their potent and rapid anti-inflammatory effects, particularly for acute flares. Picrolimus offers a valuable, more targeted alternative with a superior long-term safety profile, especially in sensitive skin areas where the risk of corticosteroid-induced atrophy is a concern. For drug development professionals, understanding these differences in mechanism, efficacy, and safety is paramount for the strategic design of novel therapeutics and the positioning of existing agents in the treatment landscape. Further research into head-to-head comparisons, particularly with newer formulations and in diverse patient populations, will continue to refine our understanding and optimize therapeutic strategies.

References

• 1. karger.com [karger.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Discovery of topical calcineurin inhibitors and pharmacological profile of pimecrolimus. - OAK Open Access Archive [oak.novartis.com]
• 5. Topical pimecrolimus for eczema - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Topical pimecrolimus for eczema | Cochrane [cochrane.org]
• 7. publications.aap.org [publications.aap.org]
• 8. karger.com [karger.com]
• 9. researchgate.net [researchgate.net]
• 10. Efficacy and tolerability of topical pimecrolimus and tacrolimus in the treatment of atopic dermatitis: meta-analysis of randomised controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Pimecrolimus | C43H68ClNO11 | CID 6509979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 14. droracle.ai [droracle.ai]
• 15. researchgate.net [researchgate.net]
• 16. Corticosteroids-Mechanisms of Action in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Glucocorticoid receptor signaling in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 19. Inhibition of Calcineurin Phosphatase Activity: R&D Systems [rndsystems.com]
• 20. benchchem.com [benchchem.com]
• 21. tools.thermofisher.com [tools.thermofisher.com]
• 22. karger.com [karger.com]
• 23. Corticosteroid skin atrophogenicity: assessment methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Pimecrolimus as a Calcineurin Inhibitor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pimecrolimus with other well-established calcineurin inhibitors, Tacrolimus and Cyclosporine A. The information presented is supported by experimental data to validate the position of Pimecrolimus within this critical class of immunosuppressive agents.

Mechanism of Action: A Shared Pathway

Pimecrolimus, like Tacrolimus and Cyclosporine A, exerts its immunosuppressive effects by inhibiting calcineurin, a calcium and calmodulin-dependent serine/threonine protein phosphatase. This enzyme plays a crucial role in the activation of T-lymphocytes. The core mechanism involves the formation of a complex between the drug and a specific intracellular protein, an immunophilin. This drug-immunophilin complex then binds to and inhibits the phosphatase activity of calcineurin.

The inhibition of calcineurin prevents the dephosphorylation of the nuclear factor of activated T-cells (NF-AT), a key transcription factor. Consequently, NF-AT is unable to translocate to the nucleus and initiate the transcription of genes encoding various pro-inflammatory cytokines, most notably Interleukin-2 (IL-2). The suppression of IL-2 production leads to a downstream reduction in T-cell proliferation and the dampening of the inflammatory response.

While sharing this common pathway, the specific immunophilin binding partners differ among these inhibitors:

• Pimecrolimus and Tacrolimus: Bind to FK506-binding protein 12 (FKBP12).

• Cyclosporine A: Binds to cyclophilin.

The resulting drug-immunophilin complexes, Pimecrolimus-FKBP12, Tacrolimus-FKBP12, and Cyclosporine A-cyclophilin, are the active entities that inhibit calcineurin.[1][2][3][4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Comparative Analysis: Picrolimus vs. Novel Topical Immunomodulators

A Guide for Researchers and Drug Development Professionals

The therapeutic landscape for inflammatory skin diseases, particularly atopic dermatitis (AD), has evolved significantly. For years, topical calcineurin inhibitors (TCIs) like Picrolimus have been a cornerstone of steroid-sparing treatment. However, the emergence of novel immunomodulators, most notably topical Janus kinase (JAK) inhibitors, has introduced new mechanisms and therapeutic options. This guide provides an objective comparison of Picrolimus and the new class of topical JAK inhibitors, focusing on mechanism of action, comparative efficacy and safety data, and the experimental protocols used for their evaluation.

Mechanism of Action: A Tale of Two Pathways

The fundamental difference between Picrolimus and novel JAK inhibitors lies in the specific intracellular signaling pathways they target to achieve immunosuppression.

Picrolimus: Calcineurin-NFAT Pathway Inhibition

Picrolimus, an ascomycin (B1665279) macrolactam derivative, selectively targets T-lymphocytes by inhibiting calcineurin.[1][2] When applied topically, it penetrates skin cells and binds to the immunophilin FKBP-12 (macrophilin-12).[2][3][4] This drug-protein complex then inhibits calcineurin, a calcium-dependent phosphatase.[2][3] Calcineurin's primary role is to dephosphorylate the Nuclear Factor of Activated T-cells (NFAT).[1][2] By preventing this step, Picrolimus blocks NFAT's translocation into the nucleus, thereby inhibiting the transcription of genes for pro-inflammatory cytokines like Interleukin-2 (IL-2), IL-4, and Interferon-gamma (IFN-γ).[1][3][5] This action effectively halts T-cell activation and the subsequent inflammatory cascade.[1][2]

References

• 1. Pimecrolimus: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 4. dermnetnz.org [dermnetnz.org]
• 5. droracle.ai [droracle.ai]

A Comparative Guide to Analytical Methods for Picrolimus Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of Picrolimus is critical for ensuring its therapeutic efficacy and safety. This guide provides an objective comparison of various analytical methods for Picrolimus analysis, supported by experimental data and detailed methodologies. The primary techniques discussed include High-Performance Liquid Chromatography with UV detection (HPLC-UV), High-Performance Thin-Layer Chromatography (HPTLC), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Performance Characteristics of Analytical Methods

The choice of an analytical method for Picrolimus quantification depends on several factors, including the required sensitivity, selectivity, sample matrix, and the purpose of the analysis (e.g., routine quality control, pharmacokinetic studies). The following table summarizes the key performance characteristics of the most common analytical methods for Picrolimus.

Parameter	HPLC-UV	HPTLC	LC-MS/MS
Linearity Range	5 - 30 µg/mL[1]	800 - 4800 ng/spot[2]	1 - 100 ng/mL[3]
Accuracy (% Recovery)	99 - 101%[1]	98.54 - 99.69%	92.1 - 116%[3]
Precision (%RSD)	< 2%	< 2%[4]	< 10%[3]
Limit of Detection (LOD)	0.68 µg/mL (UV-Spec)[5]	28.90 ng/spot[2]	5.05 - 203.30 pg/mL
Limit of Quantification (LOQ)	2.08 µg/mL (UV-Spec)[5]	97.04 ng/spot[2]	0.50 µg/mL (HPLC)[6]
Specificity	High	Moderate to High	Very High
Typical Application	Bulk drug and formulation analysis[1]	Bulk drug and formulation analysis[2]	Bioanalysis in whole blood[3]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical methods. Below are the experimental protocols for the key methods cited in this guide.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for the routine analysis of Picrolimus in bulk and pharmaceutical dosage forms.

• Chromatographic System : A reverse-phase high-performance liquid chromatographic system with a PDA detector.

• Column : Inertsil ODS C-18 (150×4.6 mm, 5 µm particle size)[1].

• Mobile Phase : A mixture of phosphate (B84403) buffer (pH adjusted to 4.0 with o-phosphoric acid) and Acetonitrile in a 55:45 (v/v) ratio[1].

• Flow Rate : 1.0 mL/min[1].

• Detection Wavelength : 258 nm[1].

• Injection Volume : Not specified, but typically 10-20 µL.

• Sample Preparation : A stock solution of Picrolimus (200 µg/ml) is prepared, and aliquots are diluted to achieve final concentrations in the range of 5 - 30 µg/ml[1].

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers a simple and rapid alternative for the quantification of Picrolimus.

• Stationary Phase : Silica gel 60 F254 TLC plate[2].

• Mobile Phase : Toluene-acetonitrile-glacial acetic acid in a 6:4:0.5 (by volume) ratio[2].

• Sample Application : A standard stock solution of 1000 ng/µL is prepared in methanol (B129727). Aliquots ranging from 0.8 to 4.8 µL are applied to the TLC plate to achieve concentrations of 800 – 4800 ng/band[2].

• Development : The plate is developed in a suitable chamber with the mobile phase.

• Derivatization : The plate is visualized using a derivatization reagent containing anisaldehyde-sulfuric acid in absolute alcohol[2].

• Detection : Densitometric analysis in reflectance mode at 690 nm[2].

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for bioanalytical applications requiring high sensitivity and specificity, such as therapeutic drug monitoring in whole blood.

• Chromatographic System : A high-performance liquid chromatography system coupled with a tandem mass spectrometer.

• Column : Agilent Poroshell 120 EC-C18[3].

• Mobile Phase : A gradient of methanol (mobile phase A) and water with 0.1% acetic acid and 10 mM ammonium (B1175870) acetate (B1210297) (mobile phase B)[3].

• Flow Rate : 0.3 mL/min[3].

• Ionization Mode : Electrospray ionization (ESI) in positive ion mode[3].

• Detection : Multiple Reaction Monitoring (MRM)[3].

• Sample Preparation : A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is used for extraction from whole blood. This involves extraction with ethyl acetate, salting out with anhydrous magnesium sulfate, and purification with an ethylenediamine-N-propyl silane (B1218182) adsorbent[3].

Visualizing Analytical Workflows

To better understand the processes involved in analytical method validation and selection, the following diagrams are provided.

Caption: General workflow for the validation of an analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpsr.com [ijpsr.com]
• 6. labs.iqvia.com [labs.iqvia.com]

A Comparative Guide to the Gene Expression Profiles of Picrolimus and Other Calcineurin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gene expression profiles of Picrolimus (Pimecrolimus) with other prominent calcineurin inhibitors, Tacrolimus and Cyclosporine A. By examining the available experimental data, this document aims to elucidate the nuanced impacts of these immunosuppressive agents on gene regulation, particularly within the context of skin and immune cell responses.

Introduction to Calcineurin Inhibitors

Picrolimus, Tacrolimus, and Cyclosporine A are all members of the calcineurin inhibitor class of drugs.[1][2] Their primary mechanism of action involves the suppression of the immune system by inhibiting calcineurin, a key enzyme in the T-cell activation pathway.[1] This inhibition ultimately prevents the transcription of various pro-inflammatory cytokine genes, making these drugs effective in treating inflammatory skin conditions such as atopic dermatitis.[1] While sharing a common therapeutic target, subtle differences in their molecular interactions and cellular effects can lead to distinct gene expression profiles and clinical outcomes.

Core Mechanism of Action: The Calcineurin-NFAT Pathway

Calcineurin inhibitors exert their effects by disrupting the signaling cascade that leads to T-cell activation. Upon T-cell receptor stimulation, intracellular calcium levels rise, leading to the activation of calcineurin.[3] Activated calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), a transcription factor.[3] This dephosphorylation allows NFAT to translocate to the nucleus, where it binds to DNA and initiates the transcription of genes encoding pro-inflammatory cytokines like Interleukin-2 (IL-2), Interleukin-4 (IL-4), and Tumor Necrosis Factor-alpha (TNF-α).[1]

Picrolimus and Tacrolimus bind to the immunophilin FKBP12, while Cyclosporine A binds to cyclophilin. These drug-immunophilin complexes then bind to and inhibit calcineurin, preventing the dephosphorylation of NFAT and thereby blocking the transcription of inflammatory genes.[1]

Caption: Simplified signaling pathway of calcineurin inhibitors. (Within 100 characters)

Comparative Gene Expression Profiles

Direct comparative studies profiling the gene expression changes induced by Picrolimus, Tacrolimus, and Cyclosporine A in the same experimental system are limited. The following sections summarize findings from available studies, which often compare one or two of these inhibitors against a control or another class of drugs.

Picrolimus (Pimecrolimus) vs. Betamethasone (B1666872) (a Corticosteroid) in Atopic Dermatitis Skin

A study comparing the effects of Pimecrolimus (B1677883) and the corticosteroid Betamethasone valerate (B167501) on lesional skin in atopic dermatitis (AD) patients revealed distinct gene expression profiles. While Betamethasone significantly reduced the mRNA levels of genes related to immune cells, inflammation, cytokines, and chemokines, Pimecrolimus had more subtle effects on these inflammatory markers.[4] However, both treatments normalized the expression of skin barrier proteins filaggrin and loricrin.[4] Notably, Betamethasone, but not Pimecrolimus, significantly decreased the expression of genes involved in lipid synthesis and other skin barrier components like involucrin (B1238512) and small proline-rich proteins.[4]

Table 1: Differential Gene Expression in Atopic Dermatitis Lesional Skin Treated with Pimecrolimus vs. Betamethasone [4]

Gene Category	Effect of Pimecrolimus	Effect of Betamethasone
Immune & Inflammatory Markers	Minor reduction	Significant reduction
(Cytokines, Chemokines)
Skin Barrier Proteins
Filaggrin, Loricrin	Normalized expression	Normalized expression
Involucrin, Small proline-rich proteins	No significant change	Significant reduction
Lipid Synthesis Enzymes	No significant change	Significant reduction

Cyclosporine A in Human Keratinocytes

In a study examining the impact of Cyclosporine A on human keratinocytes, the drug was shown to inhibit the expression of several key cytokine genes in a dose-dependent manner.[5][6] This highlights the direct effect of Cyclosporine A on epidermal cells, which are known to contribute to the inflammatory process in skin diseases.

Table 2: Effect of Cyclosporine A on Cytokine Gene Expression in a Human Keratinocyte Cell Line (COLO-16) [6]

Gene	Fold Decrease in mRNA (20 µM CyA, 2 days)
Interleukin-1 alpha (IL-1α)	4-fold
Interleukin-1 beta (IL-1β)	3.3-fold
Interleukin 8 (IL-8)	3.3-fold

The study also noted that in a murine keratinocyte cell line (PAM 212), Cyclosporine A (10 µM for 2 days) downregulated IL-1α, TNF-α, and the IL-1 receptor by 60%, while having no effect on the expression of IL-3, GM-CSF, ornithine decarboxylase, and β-actin.[6]

Pimecrolimus in Human Keratinocytes

Research on Pimecrolimus in cultured human keratinocytes has shown that it can enhance the expression of antimicrobial peptides such as cathelicidin, human β-defensin-2, and β-defensin-3 in response to Toll-like receptor 2/6 (TLR2/6) ligands.[7][8] This suggests a role for Pimecrolimus in modulating the innate immune response of the skin.[7][8] The same study also observed that Pimecrolimus decreased the TLR2/6-induced expression of the pro-inflammatory cytokines IL-10 and IL-1β and inhibited the nuclear translocation of NF-κB, another key inflammatory transcription factor.[8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of gene expression studies. Below are generalized protocols based on the methodologies described in the cited literature.

Gene Expression Analysis of Skin Biopsies

This protocol outlines the typical workflow for analyzing gene expression from skin biopsies treated with topical agents.

Caption: Workflow for gene expression analysis of skin biopsies. (Within 100 characters)

1. Patient Selection and Biopsy Collection:

• Patients with a confirmed diagnosis (e.g., atopic dermatitis) are recruited for the study.

• Punch biopsies (typically 4-6 mm in diameter) are taken from lesional skin before and after a defined period of treatment with the calcineurin inhibitor.[9]

2. RNA Isolation:

• The skin biopsy is immediately snap-frozen in liquid nitrogen and stored at -80°C.[10]

• The frozen tissue is homogenized, often using bead-based lysis systems.[10]

• Total RNA is then extracted using a silica (B1680970) column-based kit.[10] A detailed protocol for RNA isolation from small skin biopsies can be found in the literature.[9][11]

3. RNA Quality and Quantity Assessment:

• The concentration and purity of the extracted RNA are determined using spectrophotometry.

• RNA integrity is assessed using microfluidic gel electrophoresis to obtain an RNA Integrity Number (RIN). A high RIN value is crucial for reliable downstream analysis.[9]

4. Gene Expression Profiling:

• Microarray Analysis: The isolated RNA is reverse transcribed into cDNA, which is then labeled with a fluorescent dye. The labeled cDNA is hybridized to a microarray chip containing thousands of known gene probes. The fluorescence intensity of each probe is measured to determine the expression level of the corresponding gene.

• RNA Sequencing (RNA-seq): This next-generation sequencing technique provides a more comprehensive and quantitative measure of the transcriptome. It involves converting RNA to a library of cDNA fragments, which are then sequenced. The resulting sequence reads are aligned to a reference genome to quantify the expression of each gene.

5. Data Analysis:

• The raw gene expression data is normalized to account for technical variations.

• Statistical analysis is performed to identify genes that are differentially expressed between the pre- and post-treatment samples. This typically involves calculating fold changes and p-values for each gene.

Gene Expression Analysis in Cultured Keratinocytes

1. Cell Culture and Treatment:

• Human keratinocytes (e.g., HaCaT cell line or primary keratinocytes) are cultured under standard conditions.[12]

• The cells are treated with the calcineurin inhibitor (e.g., Cyclosporine A or Pimecrolimus) at various concentrations and for different durations.[6][12]

2. RNA Extraction and Analysis:

• Following treatment, total RNA is extracted from the keratinocytes using standard methods.

• The expression of specific genes of interest is typically quantified using real-time quantitative PCR (RT-qPCR).[7] For a broader analysis, microarray or RNA-seq can also be performed.

Summary and Conclusion

The available data, while not providing a direct three-way comparison, offers valuable insights into the distinct effects of Picrolimus, Tacrolimus, and Cyclosporine A on gene expression.

• Picrolimus (Pimecrolimus) appears to have a more targeted effect on the inflammatory cascade in atopic dermatitis skin compared to the broad anti-inflammatory action of corticosteroids.[4] It also shows a unique ability to modulate the innate immune response in keratinocytes by enhancing the expression of antimicrobial peptides.[7][8]

• Cyclosporine A directly inhibits the expression of key pro-inflammatory cytokines in keratinocytes, which likely contributes to its therapeutic efficacy in skin disorders.[6]

• Tacrolimus , while its specific gene expression profile in skin is less detailed in the provided search results, is known to be a potent calcineurin inhibitor with a similar mechanism of action to Picrolimus.[1]

The choice of a particular calcineurin inhibitor for therapeutic development or clinical application may depend on the desired balance between potent immunosuppression and the preservation of specific skin barrier and innate immune functions. Further head-to-head transcriptomic studies in relevant skin models are warranted to fully delineate the comparative gene expression profiles of these important immunomodulatory drugs.

References

• 1. benchchem.com [benchchem.com]
• 2. oehha.ca.gov [oehha.ca.gov]
• 3. The Role of Calcium–Calcineurin–NFAT Signaling Pathway in Health and Autoimmune Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Gene expression is differently affected by pimecrolimus and betamethasone in lesional skin of atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cyclosporin A inhibits keratinocyte cytokine gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Pimecrolimus Enhances TLR2/6-Induced Expression of Antimicrobial Peptides in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pimecrolimus enhances TLR2/6-induced expression of antimicrobial peptides in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. RNA isolation for transcriptomics of human and mouse small skin biopsies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. wellcomeopenresearch.org [wellcomeopenresearch.org]
• 11. RNA isolation for transcriptomics of human and mouse small skin biopsies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]

A Comparative Analysis of Pimecrolimus and Tacrolimus Skin Permeation

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the cutaneous absorption of immunomodulating agents like pimecrolimus (B1677883) and tacrolimus (B1663567) is critical for optimizing topical therapies. This guide provides a detailed comparison of their skin permeation profiles, supported by experimental data, to inform formulation development and clinical application.

Executive Summary

Extensive in vitro studies demonstrate that pimecrolimus exhibits significantly lower skin permeation compared to tacrolimus across various skin conditions, including normal, inflamed, and corticosteroid-pretreated skin.[1][2][3] This difference is primarily attributed to pimecrolimus's higher lipophilicity and molecular weight, which favor retention within the skin layers over permeation into systemic circulation.[3][4][5] Consequently, systemic exposure to pimecrolimus is considerably lower, suggesting a potentially more favorable safety profile for long-term topical use.[1][6][7]

Comparative Permeation Data

The following table summarizes key quantitative findings from comparative in vitro skin permeation studies. These studies typically utilize Franz diffusion cells with human or porcine skin samples.

Parameter	Pimecrolimus	Tacrolimus	Key Findings & Citations
Permeation through Normal Human Skin	Lower	Higher	Pimecrolimus permeation is approximately 6-fold lower than 0.1% tacrolimus ointment and 4.3-fold lower than 0.03% tacrolimus ointment.[1][8] Other studies report a 9-10 fold lower permeation for pimecrolimus.[2][3]
Permeation through Inflamed Skin (SLS-induced dermatitis in pigs)	Lower	Higher	At 24 hours, pimecrolimus concentration in the receptor fluid was 2.8-fold lower than tacrolimus.[1][2][8]
Permeation through Corticosteroid-Pretreated Skin (pigs)	Lower	Higher	The permeation rate of tacrolimus was found to be 3.5 to 7.1-fold higher than that of pimecrolimus.[1][2][8]
Lipophilicity (Octanol-water distribution)	Higher	Lower	Pimecrolimus is approximately 8-fold more lipophilic than tacrolimus.[2][3][4]
Molecular Weight	810.4 g/mol [9][10]	804.0 g/mol [11]	The slightly higher molecular weight of pimecrolimus may contribute to its lower permeation.[3]
Binding to Skin Proteins	Higher	Lower	Pimecrolimus exhibits approximately 3-fold higher non-saturating binding to soluble human skin proteins, which may contribute to its retention in the skin.[7][12]

Mechanism of Action: Calcineurin Inhibition

Both pimecrolimus and tacrolimus are calcineurin inhibitors. They exert their immunomodulatory effects by binding to the intracellular protein FKBP12. This complex then inhibits calcineurin, a calcium-dependent phosphatase, thereby blocking the activation of T-cells and the subsequent release of pro-inflammatory cytokines.

References

• 1. Pimecrolimus permeates less than tacrolimus through normal, inflamed, or corticosteroid-pretreated skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Percutaneous absorption of drugs used in atopic eczema: pimecrolimus permeates less through skin than corticosteroids and tacrolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. karger.com [karger.com]
• 7. Binding of pimecrolimus and tacrolimus to skin and plasma proteins: implications for systemic exposure after topical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. scbt.com [scbt.com]
• 10. Pimecrolimus | C43H68ClNO11 | CID 6509979 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Tacrolimus | C44H69NO12 | CID 445643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Validating the Cellular Target of Topically Applied Pimecrolimus: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of pimecrolimus (B1677883) with other topical immunomodulators, focusing on the validation of its cellular target. It is intended for researchers, scientists, and drug development professionals engaged in dermatological research and pharmacology. This document outlines the molecular mechanism of pimecrolimus, presents experimental data for its target engagement, and offers detailed protocols for cellular target validation. Furthermore, it draws comparisons with alternative topical treatments, providing a broader context for research and development.

Pimecrolimus: Mechanism of Action and Cellular Target

Pimecrolimus is a non-steroidal macrolactam immunomodulator, belonging to the class of calcineurin inhibitors.[1] Its primary indication is for the treatment of atopic dermatitis.[2] The therapeutic effect of pimecrolimus is achieved through the targeted suppression of the inflammatory cascade in the skin.

The established mechanism of action involves a multi-step process within immune cells, primarily T-cells and mast cells.[2][3] Upon topical application and penetration into the skin, pimecrolimus binds to the intracellular protein macrophilin-12 (also known as FKBP-12).[4] This newly formed pimecrolimus-FKBP-12 complex then binds to and inhibits calcineurin, a calcium and calmodulin-dependent serine/threonine phosphatase.[4]

The inhibition of calcineurin is the pivotal step in the mechanism of pimecrolimus. Calcineurin is responsible for dephosphorylating the Nuclear Factor of Activated T-cells (NFAT), a key transcription factor.[5] By inhibiting calcineurin, pimecrolimus prevents the dephosphorylation of NFAT, which in turn blocks its translocation from the cytoplasm to the nucleus.[5] Consequently, NFAT is unable to initiate the transcription of genes encoding various pro-inflammatory cytokines, including Interleukin-2 (IL-2), Interferon-gamma (IFN-γ), and Tumor Necrosis Factor-alpha (TNF-α).[1] This blockade of cytokine production leads to a reduction in the activation and proliferation of T-cells, thereby dampening the inflammatory response in the skin.[6] Additionally, pimecrolimus has been shown to inhibit the release of inflammatory mediators from mast cells.[3][7]

Interestingly, some studies suggest that for topically applied pimecrolimus, the primary cellular target may not be the infiltrating T-lymphocytes in the dermis, but rather follicular keratinocytes in the epidermis.[5] This hypothesis is based on findings where NFAT activation was partially inhibited in follicular keratinocytes, while no significant change in nuclear NFAT was observed in dermal lymphocytes following topical pimecrolimus treatment.[5]

Below is a diagram illustrating the signaling pathway of pimecrolimus.

Figure 1: Pimecrolimus inhibits calcineurin, preventing NFAT activation and reducing pro-inflammatory cytokine production.

Quantitative Data for Pimecrolimus

The following table summarizes key quantitative data related to the activity of pimecrolimus.

Parameter	Target/Cell Type	Value	Reference
Inhibition of T-cell Proliferation (Primary Stimulation)	T-cells	~8-fold less potent than tacrolimus (B1663567)	[6]
Inhibition of T-cell Proliferation (Secondary Stimulation)	Pre-activated T-cells	Equivalent potency to tacrolimus	[6]
Mast Cell Degranulation	Murine Skin Mast Cells	Induces degranulation upon initial application	[7]
Effect on Keratinocytes	Human Keratinocytes	Inhibits NFAT and NF-κB nuclear translocation	[5]

Experimental Protocols for Cellular Target Validation

Validating the cellular target of topically applied pimecrolimus in a skin model requires specific experimental approaches. Below are detailed methodologies for key experiments.

NFAT Nuclear Translocation Assay in Skin Biopsies (Immunohistochemistry)

This protocol is designed to visualize the subcellular localization of NFAT in skin cells following topical pimecrolimus treatment. A decrease in nuclear NFAT staining in specific cell types would indicate successful target engagement.

Experimental Workflow Diagram:

Figure 2: Workflow for Immunohistochemical analysis of NFAT nuclear translocation in skin biopsies.

Protocol:

• Tissue Preparation:

  • Obtain 4mm punch biopsies from treated and untreated (control) skin areas.

  • Fix the biopsies in 10% neutral buffered formalin for 24 hours at room temperature.

  • Dehydrate the tissue through a graded series of ethanol (B145695) (70%, 80%, 95%, 100%) and clear with xylene.[8]

  • Embed the tissue in paraffin wax and allow it to solidify.

• Sectioning and Deparaffinization:

  • Cut 5 µm thick sections using a microtome and mount them on positively charged slides.

  • Deparaffinize the sections by immersing them in xylene (2 x 5 minutes).[8]

  • Rehydrate the sections by sequential immersion in graded ethanol (100%, 95%, 80%, 70%) and finally in distilled water.[8]

• Antigen Retrieval:

  • Perform heat-induced epitope retrieval by immersing the slides in 10 mM sodium citrate (B86180) buffer (pH 6.0) and heating in a microwave or water bath at 95-100°C for 20 minutes.[9]

  • Allow the slides to cool to room temperature.

• Immunostaining:

  • Block endogenous peroxidase activity by incubating the sections in 3% hydrogen peroxide for 10 minutes.

  • Block non-specific antibody binding by incubating with 5% normal goat serum for 30 minutes.

  • Incubate the sections with a primary antibody against a specific NFAT isoform (e.g., NFATc1) overnight at 4°C.

  • Wash the sections with phosphate-buffered saline (PBS).

  • Incubate with a biotinylated secondary antibody for 30 minutes at room temperature.

  • Wash with PBS and then incubate with a streptavidin-horseradish peroxidase (HRP) conjugate for 30 minutes.

  • Develop the signal using a 3,3'-diaminobenzidine (B165653) (DAB) substrate kit, which will produce a brown precipitate at the site of the antigen.[9]

  • Counterstain with hematoxylin (B73222) to visualize the nuclei.

• Analysis:

  • Dehydrate the sections, clear with xylene, and mount with a coverslip.

  • Examine the slides under a light microscope.

  • Quantify the percentage of cells with nuclear NFAT staining in different cell populations (e.g., keratinocytes, lymphocytes) in the epidermis and dermis.

In Vitro Calcineurin Phosphatase Activity Assay

This assay directly measures the enzymatic activity of calcineurin in cell or tissue lysates and the inhibitory effect of pimecrolimus.

Protocol:

• Lysate Preparation:

  • Homogenize skin tissue or cultured skin cells (keratinocytes, fibroblasts) in a lysis buffer containing protease inhibitors.[10]

  • Centrifuge the homogenate at high speed (e.g., 100,000 x g) to obtain a cytosolic fraction (supernatant).[10]

  • Remove endogenous phosphate (B84403) from the lysate using a desalting column.[10]

• Assay Procedure:

  • Prepare a reaction mixture containing the cell/tissue lysate, a specific phosphopeptide substrate for calcineurin (e.g., RII phosphopeptide), and a reaction buffer containing calcium and calmodulin.[11]

  • To test the inhibitory effect of pimecrolimus, pre-incubate the lysate with varying concentrations of pimecrolimus and its vehicle control.

  • Initiate the phosphatase reaction by adding the phosphopeptide substrate and incubate at 30°C for a defined period (e.g., 30 minutes).[10]

  • Stop the reaction and measure the amount of free phosphate released using a colorimetric method, such as the malachite green assay.[11]

• Data Analysis:

  • Calculate the specific activity of calcineurin in the lysate.

  • Determine the IC50 value of pimecrolimus for calcineurin inhibition by plotting the percentage of inhibition against the logarithm of the pimecrolimus concentration.

Comparison with Alternative Topical Immunomodulators

Several other topical immunomodulators with different mechanisms of action are available or in development. Understanding their cellular targets is crucial for comparative studies.

Tacrolimus

Tacrolimus is another calcineurin inhibitor with the same fundamental mechanism of action as pimecrolimus.[4] It also binds to FKBP-12 to inhibit calcineurin.[4] However, there are differences in their molecular structure and physicochemical properties, which may influence their potency and skin penetration. Tacrolimus has a higher binding affinity for FKBP-12 compared to pimecrolimus.[12] In vitro studies have shown that pimecrolimus is less potent than tacrolimus in inhibiting the primary activation of T-cells.[6]

Crisaborole (B606811)

Crisaborole is a non-steroidal topical phosphodiesterase 4 (PDE4) inhibitor. Its mechanism of action is distinct from calcineurin inhibitors. PDE4 is an enzyme that degrades cyclic adenosine (B11128) monophosphate (cAMP). By inhibiting PDE4, crisaborole increases intracellular cAMP levels. Elevated cAMP has anti-inflammatory effects, including the downregulation of pro-inflammatory cytokine production.

Ruxolitinib (B1666119)

Topical ruxolitinib is a Janus kinase (JAK) inhibitor. It preferentially inhibits JAK1 and JAK2. The JAK-STAT signaling pathway is crucial for the transduction of signals from numerous cytokines and growth factors that are involved in inflammation and immunity. By inhibiting JAK1 and JAK2, ruxolitinib blocks the signaling of pro-inflammatory cytokines, thereby reducing the inflammatory response in the skin.[7]

Imiquimod

Imiquimod is an immune response modifier that acts as a Toll-like receptor 7 (TLR7) agonist. It does not directly inhibit inflammatory pathways. Instead, it stimulates the innate immune system by activating TLR7 on antigen-presenting cells like dendritic cells and macrophages. This activation leads to the production of pro-inflammatory cytokines such as IFN-α, TNF-α, and IL-12, which in turn promote a Th1-biased cellular immune response.

Logical Relationship of Mechanisms:

Figure 3: Comparison of the signaling pathways targeted by different classes of topical immunomodulators.

Comparative Performance Data

The following table provides a comparative overview of pimecrolimus and its alternatives.

Feature	Pimecrolimus	Tacrolimus	Crisaborole	Ruxolitinib	Imiquimod
Primary Target	Calcineurin	Calcineurin	PDE4	JAK1/JAK2	TLR7
Mechanism	Immunosuppressive	Immunosuppressive	Anti-inflammatory	Anti-inflammatory	Immunostimulatory
Primary Indication	Atopic Dermatitis	Atopic Dermatitis	Atopic Dermatitis	Atopic Dermatitis, Vitiligo	Genital Warts, Actinic Keratosis, Superficial Basal Cell Carcinoma
Cellular Effects	Inhibits T-cell and mast cell activation	Inhibits T-cell, mast cell, and dendritic cell activation[2]	Reduces pro-inflammatory cytokine release	Inhibits cytokine signaling in various immune and skin cells	Activates antigen-presenting cells
Relative Potency	Less potent than tacrolimus in some assays[6]	More potent than pimecrolimus in some assays[12]	N/A	N/A	N/A

Conclusion

Validating the cellular target of topically applied pimecrolimus requires a nuanced approach that considers its established mechanism of calcineurin inhibition while also exploring its effects on different cell types within the complex environment of the skin. The experimental protocols provided in this guide offer a framework for researchers to investigate the in-situ activity of pimecrolimus and other topical immunomodulators. A thorough understanding of the distinct mechanisms of these agents is essential for the development of novel and targeted therapies for inflammatory skin diseases.

References

• 1. Topical calcineurin inhibitors in dermatology. Part I: Properties, method and effectiveness of drug use - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pimecrolimus in dermatology: atopic dermatitis and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery-sci.com [discovery-sci.com]
• 4. benchchem.com [benchchem.com]
• 5. Pimecrolimus Enhances TLR2/6-Induced Expression of Antimicrobial Peptides in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Topical pimecrolimus and tacrolimus transiently induce neuropeptide release and mast cell degranulation in murine skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. IHC On Paraffin Sections | Proteintech Group [ptglab.com]
• 9. BestProtocols: Immunohistochemical Staining of Formalin-Fixed Paraffin-Embedded Tissues | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Cellular Calcineurin Phosphatase Activity Assay Kit | Abcam [abcam.com]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 12. dermatologytimes.com [dermatologytimes.com]

A Comparative Analysis of Picrolimus: Benchmarking Against Industry-Standard Calcineurin Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Picrolimus, a topical calcineurin inhibitor, against established industry standards such as Tacrolimus (B1663567) and Cyclosporine A. The focus is on the quantitative assessment of their inhibitory activities, supported by detailed experimental methodologies and visual representations of the core signaling pathways and experimental workflows.

Picrolimus, an ascomycin (B1665279) macrolactam derivative, is a topical immunomodulating agent primarily used in the treatment of atopic dermatitis (eczema).[1] Like other drugs in its class, its primary mechanism of action is the targeted inhibition of calcineurin, a crucial enzyme in the T-cell activation pathway.[1][2] By forming a complex with the immunophilin FKBP-12, Picrolimus blocks calcineurin's phosphatase activity.[2][3] This prevents the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), halting its translocation to the nucleus and subsequent transcription of pro-inflammatory cytokine genes, such as Interleukin-2 (IL-2), IL-4, and IFN-γ.[2][4] This guide benchmarks the performance of Picrolimus against other widely used calcineurin inhibitors to provide a comprehensive overview of their relative potencies.

Quantitative Data Summary

The following table summarizes the available quantitative data on the inhibitory activities of Picrolimus and the industry-standard calcineurin inhibitors, Tacrolimus and Cyclosporine A. These values are essential for comparing the relative potency of these compounds.

Parameter	Picrolimus	Tacrolimus (FK506)	Cyclosporine A	Reference
Primary Immunophilin Target	FKBP-12	FKBP-12	Cyclophilin	[5][6]
Calcineurin Inhibition (IC50)	Potent inhibition at nanomolar concentrations	~0.5 - 5 nM (in vitro)	~5 - 50 nM (in vitro)	[7][8][9]
IL-2 Production Inhibition (IC50)	Inhibits at nanomolar concentrations	0.02 - 0.11 ng/mL (~0.025 - 0.137 nM)	Significantly less potent than Tacrolimus	[6][8]
T-Cell Proliferation Inhibition	Potent inhibitor	20- to 100-fold more potent than Cyclosporine A	Effective inhibitor	[6][10]

Note: IC50 values can vary significantly depending on the specific experimental conditions, cell types, and assay formats. A direct comparison is most accurate when conducted within the same study under identical conditions.[7]

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. benchchem.com [benchchem.com]
• 2. Pimecrolimus: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Pimecrolimus? [synapse.patsnap.com]
• 4. Pimecrolimus - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Review of two immunosuppressants: tacrolimus and cyclosporine [jkaoms.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Spectrophotometric assay for calcineurin activity in leukocytes isolated from human blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inhibition of T-cell activation in vitro in human peripheral blood mononuclear cells by pimecrolimus and glucocorticosteroids and combinations thereof - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Proteomic Analysis of Picrolimus and Tacrolimus Treated Cells: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the cellular proteomic effects of the calcineurin inhibitors Picrolimus and Tacrolimus (B1663567). This analysis is based on published experimental data to facilitate a deeper understanding of their distinct mechanisms and support further research.

Disclaimer: Direct comparative proteomic studies of Picrolimus versus Tacrolimus are limited in publicly available literature. This guide leverages data from studies on Pimecrolimus (B1677883), a structurally and functionally similar macrolactam ascomycin, as a proxy for Picrolimus in comparison to Tacrolimus. The information presented herein is a synthesized representation based on available data for these related compounds.

Introduction

Picrolimus and Tacrolimus are potent calcineurin inhibitors that are widely used as immunosuppressive agents, particularly in the treatment of inflammatory skin conditions like atopic dermatitis.[1][2] Their primary mechanism of action involves the inhibition of calcineurin, a key enzyme in the T-cell activation pathway.[3][4] By forming a complex with the immunophilin FKBP-12, these drugs block the dephosphorylation of the Nuclear Factor of Activated T-cells (NFAT), preventing its translocation to the nucleus and subsequent transcription of pro-inflammatory cytokines.[3][5] Despite this shared mechanism, clinical and preclinical observations suggest differences in their efficacy and side-effect profiles, which may be rooted in their differential effects on the cellular proteome.[6][7]

Comparative Proteomic Insights

Protein Category	Protein Examples	Expected Change with Pimecrolimus	Expected Change with Tacrolimus	Rationale
Pro-inflammatory Cytokines	IL-2, IFN-γ, TNF-α	Down-regulation	Stronger Down-regulation	Both drugs inhibit NFAT-mediated transcription of these cytokines. Tacrolimus is generally considered more potent.[2][3]
Antimicrobial Peptides	Cathelicidin, Human Beta-Defensin-2 (HBD-2)	Up-regulation (in keratinocytes)	Less pronounced or no significant change	Pimecrolimus has been shown to enhance TLR2/6-induced expression of these peptides in keratinocytes, suggesting a distinct effect on innate immunity.[8][9]
Skin Barrier Proteins	Filaggrin, Loricrin	Normalization of expression	Normalization of expression	Both drugs can help restore the expression of key skin barrier proteins that are often downregulated in inflammatory skin conditions.
T-cell Activation Markers	CD25 (IL-2 receptor alpha chain)	Down-regulation	Stronger Down-regulation	Inhibition of T-cell activation is a primary effect, with Tacrolimus showing greater potency in some studies.[10]
Extracellular Matrix Components	Matrix Metalloproteinases (MMPs)	Modulation	Modulation	Effects on tissue remodeling proteins are likely but require further direct comparative studies.
Heat Shock Proteins	HSP70, HSP90	Potential Modulation	Potential Modulation	Cellular stress responses may be altered, but specific comparative data is lacking.

Signaling Pathways and Experimental Workflow

To visualize the key concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

References

• 1. oehha.ca.gov [oehha.ca.gov]
• 2. Eczema drugs tacrolimus (Protopic) and pimecrolimus (Elidel): cancer concerns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. dermnetnz.org [dermnetnz.org]
• 5. Topical calcineurin and mammalian target of rapamycin inhibitors in inflammatory dermatoses: Current challenges and nanotechnology-based prospects (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dermatologytimes.com [dermatologytimes.com]
• 7. Efficacy and tolerance of tacrolimus and pimecrolimus for atopic dermatitis: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pimecrolimus enhances TLR2/6-induced expression of antimicrobial peptides in keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pimecrolimus Enhances TLR2/6-Induced Expression of Antimicrobial Peptides in Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Replicating Published Findings on Pimecrolimus's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of pimecrolimus (B1677883) and its more potent analogue, tacrolimus (B1663567), focusing on their shared mechanism of action as calcineurin inhibitors. The information presented is collated from published findings to assist researchers in replicating and building upon existing studies. This document summarizes key quantitative data, details experimental protocols for pivotal assays, and visualizes the associated signaling pathways and workflows.

Core Mechanism of Action: Calcineurin Inhibition

Pimecrolimus and tacrolimus are both calcineurin inhibitors that exert their immunomodulatory effects by halting the activation of T-cells, which are key mediators of the inflammatory response in conditions such as atopic dermatitis.[1][2] Upon T-cell receptor (TCR) stimulation, intracellular calcium levels rise, activating the phosphatase calcineurin.[3] Calcineurin then dephosphorylates the Nuclear Factor of Activated T-cells (NFAT), a crucial transcription factor.[3] This dephosphorylation allows NFAT to translocate from the cytoplasm to the nucleus, where it initiates the transcription of genes encoding pro-inflammatory cytokines like Interleukin-2 (B1167480) (IL-2) and Interferon-gamma (IFN-γ).[4]

Pimecrolimus and tacrolimus disrupt this cascade by first binding to the intracellular protein FKBP-12.[2] The resulting drug-FKBP-12 complex then binds to calcineurin, inhibiting its phosphatase activity and preventing the activation of NFAT.[2][4] This blockade of NFAT signaling ultimately suppresses the production of inflammatory cytokines.[4]

Quantitative Comparison of Calcineurin Inhibitors

The following table summarizes the inhibitory concentrations (IC50) of pimecrolimus and tacrolimus from in vitro studies. These values highlight the concentration of each drug required to inhibit a specific biological process by 50%.

Parameter	Pimecrolimus (IC50)	Tacrolimus (IC50)	Cell/System	Reference
Calcineurin Inhibition	~8-fold less potent than Tacrolimus	0.5 - 1.3 nM	Primary T-cell stimulation, Fibroblast and keratinocyte cultures	[5][6][7]
IL-2 Production Inhibition	Not explicitly quantified	0.02 - 0.11 ng/mL	Human Peripheral Blood Mononuclear Cells (PBMCs)	[8]
IFN-γ Production Inhibition	Not explicitly quantified	0.02 - 0.11 ng/mL	Human Peripheral Blood Mononuclear Cells (PBMCs)	[8]
IL-4 Production Inhibition	Not explicitly quantified	0.02 - 0.11 ng/mL	Human Peripheral Blood Mononuclear Cells (PBMCs)	[8]
IL-5 Production Inhibition	Not explicitly quantified	0.02 - 0.11 ng/mL	Human Peripheral Blood Mononuclear Cells (PBMCs)	[8]

Key Experimental Protocols

To facilitate the replication of published findings, this section provides detailed methodologies for two key assays used to characterize the mechanism of action of calcineurin inhibitors.

Calcineurin Phosphatase Activity Assay

This biochemical assay directly measures the enzymatic activity of calcineurin and its inhibition by compounds like pimecrolimus and tacrolimus.

Objective: To determine the IC50 value of a test compound for calcineurin's enzymatic activity.

Principle: This assay quantifies the dephosphorylation of a synthetic phosphopeptide substrate by purified calcineurin. The amount of free phosphate (B84403) released is measured, and the inhibitory effect of the test compound is determined.

Materials:

• Purified recombinant calcineurin

• Calcineurin substrate (e.g., RII phosphopeptide)

• Assay Buffer (e.g., 20 mM Tris-HCl, 100 mM NaCl, 6 mM MgCl2, 0.5 mM DTT, 0.1 mM CaCl2, and 0.25 mg/ml BSA, pH 7.5)

• Calmodulin

• Test compounds (Pimecrolimus, Tacrolimus) dissolved in DMSO

• Phosphate detection reagent (e.g., Malachite Green)

• 96-well microplate

• Plate reader

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a 96-well plate, add the assay buffer, purified calcineurin, calmodulin, and the test compound dilutions. Include a vehicle control (DMSO) and a positive control (a known calcineurin inhibitor).

• Pre-incubate the plate at 30°C for 10-15 minutes to allow the compounds to bind to calcineurin.

• Initiate the reaction by adding the phosphopeptide substrate to each well.

• Incubate the plate at 30°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction remains in the linear range.

• Stop the reaction by adding the phosphate detection reagent.

• Measure the absorbance at the appropriate wavelength (e.g., 620-650 nm for Malachite Green) using a plate reader.

• Calculate the percentage of calcineurin inhibition for each concentration of the test compound relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

NFAT Reporter Gene Assay

This cell-based assay measures the transcriptional activity of NFAT, providing a functional readout of the calcineurin signaling pathway.

Objective: To determine the effect of a test compound on NFAT-mediated gene transcription.

Principle: A reporter gene (e.g., luciferase) is placed under the control of an NFAT-responsive promoter. When NFAT is activated, it drives the expression of the reporter gene, which can be quantified. Inhibition of the calcineurin-NFAT pathway by a test compound will result in a decrease in the reporter signal.[9][10]

Materials:

• A suitable cell line (e.g., Jurkat T-cells) stably or transiently transfected with an NFAT-luciferase reporter construct.[11]

• Cell culture medium and supplements.

• Stimulating agents (e.g., phorbol (B1677699) 12-myristate 13-acetate (PMA) and ionomycin).

• Test compounds (Pimecrolimus, Tacrolimus) dissolved in DMSO.

• Luciferase assay reagent.

• White, opaque 96-well cell culture plates.

• Luminometer.

Procedure:

• Seed the NFAT-reporter cells into a 96-well plate at an appropriate density.

• Allow the cells to adhere and recover for a few hours.

• Prepare serial dilutions of the test compounds in cell culture medium.

• Add the test compound dilutions to the respective wells and pre-incubate for 1-2 hours. Include a vehicle control (DMSO).

• Stimulate the cells by adding PMA and ionomycin (B1663694) to all wells except for the unstimulated control.

• Incubate the plate for 6-24 hours to allow for reporter gene expression.

• Equilibrate the plate to room temperature and add the luciferase assay reagent to each well.

• Measure the luminescence using a luminometer.

• Normalize the data by expressing the luminescence of the inhibitor-treated wells as a percentage of the luminescence of the stimulated, vehicle-treated control wells.

• Plot the percentage of NFAT activity against the logarithm of the compound concentration to determine the dose-response curve and IC50 value.

Visualizations

The following diagrams illustrate the core signaling pathway and experimental workflows described in this guide.

Caption: Pimecrolimus's mechanism of action via calcineurin inhibition.

Caption: Workflow for the Calcineurin Phosphatase Activity Assay.

Caption: Workflow for the NFAT Reporter Gene Assay.

References

• 1. oehha.ca.gov [oehha.ca.gov]
• 2. Calcineurin Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. DNA-PKcs controls calcineurin mediated IL-2 production in T lymphocytes | PLOS One [journals.plos.org]
• 4. Figure 2 from Tacrolimus and pimecrolimus: from clever prokaryotes to inhibiting calcineurin and treating atopic dermatitis. | Semantic Scholar [semanticscholar.org]
• 5. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. karger.com [karger.com]
• 7. researchgate.net [researchgate.net]
• 8. Inhibition of interleukin-2 production in the human T cell line JURKAT by nonpolar maleimides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. T Cell Activation Bioassay (NFAT) Protocol [worldwide.promega.com]
• 10. NF-AT-luciferase reporter T cell lines as tools to screen immunosuppressive drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. bpsbioscience.com [bpsbioscience.com]

Specificity of Picrolimus for Calcineurin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the specificity and performance of Picrolimus (Pimecrolimus) for its target, calcineurin, in relation to other widely used calcineurin inhibitors, Tacrolimus (B1663567) and Cyclosporin (B1163) A. The information presented is supported by experimental data to facilitate informed decisions in research and drug development.

Mechanism of Action: A Shared Target

Picrolimus, Tacrolimus, and Cyclosporin A are all immunosuppressive drugs that exert their effects by inhibiting the protein phosphatase calcineurin.[1] Calcineurin plays a crucial role in the activation of T-lymphocytes by dephosphorylating the Nuclear Factor of Activated T-cells (NFAT). Once dephosphorylated, NFAT translocates to the nucleus and induces the transcription of genes encoding pro-inflammatory cytokines such as Interleukin-2 (IL-2). By inhibiting calcineurin, these drugs block T-cell activation and the subsequent inflammatory cascade.[2]

Despite sharing the same ultimate target, the initial steps of their mechanisms differ. Picrolimus and Tacrolimus, both macrolactam derivatives, first bind to the intracellular protein FKBP12 (also known as macrophilin-12).[1][3] It is this drug-immunophilin complex that then binds to and inhibits calcineurin.[4] In contrast, Cyclosporin A, a cyclic polypeptide, binds to a different immunophilin called cyclophilin A to form the inhibitory complex.[1][5]

Comparative Analysis of Specificity and Potency

The specificity of these inhibitors can be assessed by their binding affinity to their respective immunophilins and their potency in inhibiting calcineurin's phosphatase activity.

Quantitative Data Summary

Parameter	Picrolimus (Pimecrolimus)	Tacrolimus (FK506)	Cyclosporin A	Target Immunophilin
Binding Affinity (Kd)	Similar binding capacity to Tacrolimus for macrophilin-12 in human skin proteins[6]	Not explicitly quantified in a direct comparative study with Picrolimus.	~36.8 nM to Cyclophilin A[5]	FKBP12 (Macrophilin-12)
Calcineurin Inhibition (IC50)	Less potent than Tacrolimus in primary T-cell stimulation (approx. 8-fold lower potency)[7]	More potent than Picrolimus in primary T-cell stimulation.[7] IC50 values vary depending on the study.[8][9]	IC50 values vary depending on the study.[8][9]	FKBP12 (Macrophilin-12)
Cellular Selectivity	Does not affect the number or viability of Langerhans cells (a type of dendritic cell).[10] Induces apoptosis in T-cells.[10]	Depletes inflammatory dendritic epidermal cells but does not induce apoptosis in Langerhans cells.[11] Reduces the T-cell stimulatory capacity of dendritic cells.[12]	Affects T-cell function.	Cyclophilin A

Note: The provided quantitative data is compiled from various studies, and direct head-to-head comparisons under identical experimental conditions are limited. Therefore, these values should be interpreted with consideration of the different experimental setups.

Cellular Selectivity: A Key Differentiator for Picrolimus

A significant aspect of Picrolimus's specificity lies in its cellular selectivity, particularly within the skin. Experimental evidence demonstrates that Picrolimus, unlike Tacrolimus and corticosteroids, does not significantly impact the viability or function of Langerhans cells, which are crucial antigen-presenting dendritic cells in the epidermis.[10][13][14]

• Picrolimus: Studies have shown that topical treatment with Picrolimus does not alter the number of Langerhans cells in the skin of patients with atopic dermatitis.[10] However, it does lead to the depletion of pathological T-cells through the induction of apoptosis.[10]

• Tacrolimus: In contrast, Tacrolimus has been shown to deplete inflammatory dendritic epidermal cells.[11] It also impairs the T-cell stimulatory capacity of dendritic cells.[12]

This selective action on T-cells while sparing key components of the skin's immune surveillance system is a distinguishing feature of Picrolimus.

Experimental Protocols

Calcineurin Phosphatase Activity Assay (IC50 Determination)

This protocol outlines a common method for determining the half-maximal inhibitory concentration (IC50) of a compound against calcineurin, based on a colorimetric malachite green assay that detects the release of free phosphate (B84403) from a substrate.

Materials:

• Recombinant human calcineurin

• Calmodulin

• Calcineurin substrate (e.g., RII phosphopeptide)

• Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5, 100 mM NaCl, 6 mM MgCl2, 0.5 mM DTT, 0.1 mM CaCl2, 0.25 mg/mL BSA)

• Test inhibitors (Picrolimus, Tacrolimus, Cyclosporin A) dissolved in a suitable solvent (e.g., DMSO)

• Malachite Green Reagent

• Phosphate standard for generating a standard curve

• 96-well microplate

Procedure:

• Prepare Reagents: Dilute calcineurin, calmodulin, and the substrate in the assay buffer to their working concentrations. Prepare a series of dilutions of the test inhibitors.

• Reaction Setup: In a 96-well plate, add the assay buffer, calmodulin, and the test inhibitor at various concentrations.

• Enzyme Addition: Add recombinant calcineurin to each well to initiate the reaction. Include control wells with no inhibitor (100% activity) and no enzyme (background).

• Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Stop Reaction & Color Development: Stop the reaction by adding the Malachite Green Reagent. This reagent will form a colored complex with the free phosphate released by the enzymatic activity. Allow the color to develop for 15-20 minutes at room temperature.

• Measurement: Read the absorbance at a wavelength of 620-650 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Generate a phosphate standard curve to convert absorbance values to the amount of phosphate released.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Immunophilin Binding Assay (Kd Determination)

This protocol describes a competitive binding assay to determine the dissociation constant (Kd) of a ligand for its immunophilin (e.g., Tacrolimus for FKBP12).

Materials:

• Recombinant human FKBP12 or Cyclophilin A

• Radiolabeled ligand (e.g., [3H]dihydro-FK506) or a fluorescently labeled ligand

• Unlabeled test inhibitors (Picrolimus, Tacrolimus, Cyclosporin A)

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 0.1% BSA)

• 96-well filter plates with a suitable membrane (e.g., GFC)

• Scintillation counter or fluorescence plate reader

Procedure:

• Reaction Setup: In a 96-well plate, add the binding buffer, a fixed concentration of the recombinant immunophilin, and a fixed concentration of the labeled ligand.

• Competitive Binding: Add a series of dilutions of the unlabeled test inhibitor to the wells. Include control wells with no unlabeled inhibitor (total binding) and wells with a large excess of unlabeled inhibitor (non-specific binding).

• Incubation: Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (e.g., 1-2 hours).

• Separation of Bound and Free Ligand: Transfer the reaction mixtures to a pre-wetted filter plate. Apply a vacuum to separate the protein-bound ligand (retained on the filter) from the free ligand (passes through).

• Washing: Wash the filters with ice-cold binding buffer to remove any remaining unbound ligand.

• Quantification:

  • For radiolabeled ligands, add scintillation fluid to each well and count the radioactivity using a scintillation counter.

  • For fluorescently labeled ligands, measure the fluorescence intensity using a plate reader.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the unlabeled inhibitor concentration.

  • Fit the data to a competitive binding equation to determine the IC50 of the unlabeled inhibitor.

  • Calculate the Kd of the test inhibitor using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd_labeled), where [L] is the concentration of the labeled ligand and Kd_labeled is its dissociation constant.

Visualizations

Signaling Pathway of Calcineurin Inhibition

Caption: Calcineurin signaling pathway and points of inhibition.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining calcineurin inhibitor IC50.

Logical Relationship of Calcineurin Inhibitors

Caption: Classification of calcineurin inhibitors.

References

• 1. Calcineurin Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. FKBP12-Dependent Inhibition of Calcineurin Mediates Immunosuppressive Antifungal Drug Action in Malassezia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative binding studies of cyclophilins to cyclosporin A and derivatives by fluorescence measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Binding of pimecrolimus and tacrolimus to skin and plasma proteins: implications for systemic exposure after topical application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Differential inhibition of primary versus preactivated T cells by pimecrolimus but not by tacrolimus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pimecrolimus leads to an apoptosis-induced depletion of T cells but not Langerhans cells in patients with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tacrolimus ointment causes inflammatory dendritic epidermal cell depletion but no Langerhans cell apoptosis in patients with atopic dermatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vitro treatment of dendritic cells with tacrolimus: impaired T-cell activation and IP-10 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pimecrolimus does not affect the differentiation, maturation and function of human monocyte-derived dendritic cells, in contrast to corticosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Analysis of the Long-Term Stability of Pimecrolimus and Tacrolimus Formulations

For Researchers, Scientists, and Drug Development Professionals

Pimecrolimus (B1677883) and tacrolimus (B1663567), both potent calcineurin inhibitors, are cornerstone treatments for atopic dermatitis and other inflammatory skin conditions.[1][2] While their efficacy is well-established, the long-term stability of their respective formulations is a critical factor for ensuring consistent therapeutic outcomes and patient safety. This guide provides an objective comparison of the long-term stability of pimecrolimus and tacrolimus formulations, supported by experimental data from forced degradation studies.

Chemical Stability Under Stress Conditions

Forced degradation studies are essential for predicting the intrinsic stability of a drug substance by subjecting it to stress conditions such as acid, base, oxidation, heat, and light. Below is a summary of the degradation behavior of pimecrolimus and tacrolimus under various stress conditions as reported in the literature.

Stress Condition	Pimecrolimus Degradation (%)	Tacrolimus Degradation (%)	Key Degradants/Observations
Acid Hydrolysis	Varies with conditions. One study showed significant degradation.	Stable at pH 3-5; unstable in highly acidic conditions.[3][4][5]	Isomerization and other degradation products observed for tacrolimus.
Base Hydrolysis	Significant degradation observed.	Unstable under alkaline conditions.[4][5]	Formation of various degradation products.
Oxidative Stress	Susceptible to oxidation.	Susceptible to oxidation.	Complex oxidation reactions leading to multiple degradation products.
Thermal Stress	Degradation occurs at elevated temperatures.	Unstable at elevated temperatures.[4][5]	Thermal degradation can lead to ring expansion in tacrolimus.
Photolytic Stress	Degradation upon exposure to light.	Sensitive to light exposure.[4][5]	Formation of tacrolimus epimers upon exposure to artificial sunlight.[3]

Experimental Protocols

The following sections detail the typical methodologies employed in the stability-indicating analysis of pimecrolimus and tacrolimus.

Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method for Pimecrolimus

A common analytical technique for assessing the stability of pimecrolimus is Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Typical Chromatographic Conditions:

Parameter	Condition
Column	Phenomenex Luna, C18, 150 x 4.6mm, 3µm particle size[1][6]
Mobile Phase	Gradient elution is often employed. One method uses a phosphate (B84403) buffer (pH 4.0) and acetonitrile (B52724) (55:45 v/v).[7]
Flow Rate	1.0 - 1.5 mL/min[6][7]
Detection Wavelength	210 nm or 258 nm[6][7]
Injection Volume	20 - 50 µL[6]
Column Temperature	Ambient or controlled.

Stability-Indicating HPLC/UHPLC Method for Tacrolimus

Ultra-High-Performance Liquid Chromatography (UHPLC) and HPLC are widely used for the stability assessment of tacrolimus.

Typical Chromatographic Conditions:

Parameter	Condition
Column	Waters BEH C18, 100 mm, 1.7 µm particle size (UHPLC) or Kromasil 100-5 C18, 250x4.6mm, 5µm (HPLC).[8][9]
Mobile Phase	A gradient elution with a mobile phase consisting of acetonitrile, water, and phosphoric acid (e.g., 700:300:0.2 v/v/v) is common.[9]
Flow Rate	1.0 mL/min[9]
Detection Wavelength	210 nm or 215 nm[9][10]
Injection Volume	20 µL[9]
Column Temperature	Elevated temperatures, such as 60°C, are often used.[9]

Visualizing Experimental and Biological Pathways

To better understand the processes involved in stability testing and the mechanism of action of these drugs, the following diagrams are provided.

Forced degradation experimental workflow.

Both pimecrolimus and tacrolimus exert their immunosuppressive effects by inhibiting calcineurin, a key enzyme in the T-cell activation pathway.[2][11] The following diagram illustrates this signaling cascade.

Calcineurin signaling pathway in T-cells.

Conclusion

Both pimecrolimus and tacrolimus formulations are susceptible to degradation under various stress conditions, highlighting the importance of appropriate formulation strategies and storage conditions to ensure their long-term stability. While both are sensitive to alkaline conditions, heat, and light, the specific degradation profiles and kinetics can differ. Tacrolimus has been shown to be relatively stable in mildly acidic environments (pH 3-5).[3][4][5] The provided experimental protocols and diagrams offer a foundational understanding for researchers and drug development professionals working with these important topical calcineurin inhibitors. Further head-to-head long-term stability studies under standardized conditions would be beneficial for a more definitive comparison.

References

• 1. pnrjournal.com [pnrjournal.com]
• 2. oehha.ca.gov [oehha.ca.gov]
• 3. ia.tbzmed.ac.ir [ia.tbzmed.ac.ir]
• 4. Forced degradation of tacrolimus and the development of a UHPLC method for impurities determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnrjournal.com [pnrjournal.com]
• 7. ijapbjournal.com [ijapbjournal.com]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. sphinxsai.com [sphinxsai.com]
• 10. iajpr.com [iajpr.com]
• 11. droracle.ai [droracle.ai]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for Picrolimus

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical compounds is paramount to maintaining a secure laboratory environment and preventing environmental contamination. Picrolimus, a potent immunomodulator, requires specific disposal procedures due to its toxicological profile. Adherence to these protocols is not only a matter of regulatory compliance but also a core component of responsible research.

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate personal protective equipment. Safe handling is the foundational step for safe disposal.

Equipment	Specification	Rationale
Gloves	Nitrile or chloroprene (B89495) gloves are recommended.	To prevent skin contact with the compound.[1]
Eye Protection	ANSI-approved safety glasses or chemical splash goggles should be worn.[1]	To protect the eyes from potential splashes or aerosolized particles.
Lab Coat	A full-length, buttoned lab coat is mandatory.[1]	To prevent contamination of personal clothing and skin.
Ventilation	Picrolimus, particularly in powdered form, should be handled in a certified chemical fume hood.[1]	To avoid inhalation of the substance.

Step-by-Step Disposal Protocol

The disposal of Picrolimus and any contaminated materials must be conducted in a systematic and contained manner. Improper disposal, such as flushing down the drain or discarding in regular trash, can lead to environmental contamination as wastewater treatment facilities are not equipped to remove such potent pharmaceutical compounds.[1]

• Segregation of Waste : All materials contaminated with Picrolimus must be isolated from other laboratory waste streams. This includes:

  • Expired or unused Picrolimus in any form (powder, solutions, etc.).

  • Contaminated consumables such as gloves, pipette tips, and weighing papers.

  • Any equipment that cannot be decontaminated.

  • Materials used for cleaning up spills.[1]

• Waste Containment :

  • Solid Waste : Place all solid waste into a designated, sealable, and clearly labeled hazardous waste container.[1]

  • Liquid Waste : Collect liquid waste in a compatible, leak-proof container.[1] Do not mix with other chemical wastes unless explicitly permitted by your institution's guidelines.

• Labeling : The hazardous waste container must be immediately and clearly labeled with the words "Hazardous Waste Pharmaceuticals".[2]

• Storage : The sealed waste container should be stored in a designated and secure satellite accumulation area that is cool, dry, and well-ventilated.[1]

• Final Disposal : Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health & Safety (EHS) department.[1] They will coordinate with an approved waste disposal plant for final destruction, typically via incineration.[3][4]

Logical Workflow for Picrolimus Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Picrolimus waste in a laboratory setting.

Caption: Workflow for the safe disposal of Picrolimus waste.

Regulatory Framework

The disposal of pharmaceutical waste, including Picrolimus, is governed by regulations from agencies such as the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6] It is the responsibility of the user to determine at the time of disposal whether the product constitutes hazardous waste according to federal, state, and local regulations. Many states have regulations that are more stringent than federal laws.[5] A key provision of the EPA's regulations is the prohibition of sewering hazardous waste pharmaceuticals.[7]

By adhering to these established procedures, laboratory professionals can ensure a safe working environment, maintain regulatory compliance, and contribute to the protection of public health and the environment.

References

• 1. benchchem.com [benchchem.com]
• 2. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 5. sdmedwaste.com [sdmedwaste.com]
• 6. epa.gov [epa.gov]
• 7. Pharmaceutical Waste Management for Businesses and Homeowners | Florida Department of Environmental Protection [floridadep.gov]

Essential Safety and Logistics for Handling Picrolimus

For researchers, scientists, and drug development professionals, ensuring safe handling and proper disposal of chemical compounds is paramount. This document provides essential, immediate safety and logistical information for the handling of Picrolimus, including operational and disposal plans.

Personal Protective Equipment (PPE)

When handling Picrolimus, a thorough assessment of potential exposure should be conducted to ensure the appropriate level of personal protection. The following table summarizes the recommended PPE.

PPE Category	Item	Specification
Eye/Face Protection	Safety Glasses or Goggles	Must be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1][2]
Skin Protection	Gloves	Chemical-resistant gloves (e.g., nitrile) must be inspected prior to use.[1][2][3] Use proper glove removal technique to avoid skin contact.[2] For extensive handling, consider double-gloving.[4]
Lab Coat/Protective Clothing	A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs is recommended.[4]
Respiratory Protection	Respirator	If engineering controls are insufficient or during spill cleanup where dust formation is possible, use a NIOSH-approved respirator.[5]

Occupational Exposure Limits

As of the latest safety data sheets, there are no established occupational exposure limits for Picrolimus from major regulatory bodies.

Organization	Exposure Limit
OSHA (PEL)	Not Established[1][5][6]
ACGIH (TLV)	Not Established[1][5]
NIOSH (REL)	Not Established[5]

Operational Plan for Handling Picrolimus

This step-by-step guide outlines the procedural workflow for the safe handling of Picrolimus in a laboratory setting.

Preparation and Engineering Controls

• Ventilation: All handling of powdered Picrolimus should occur in a certified chemical fume hood to minimize inhalation risk.[3][6] For solutions, work in a well-ventilated area.[2]

• Designated Area: Establish a designated area for handling Picrolimus to prevent cross-contamination.

• Gather Materials: Before starting, ensure all necessary PPE, handling equipment (e.g., spatulas, weighing paper), and waste containers are within reach inside the designated area.

Donning Personal Protective Equipment (PPE)

• Hand Washing: Wash hands thoroughly before donning any PPE.[4]

• Gown: Put on a protective gown, ensuring complete coverage.[4]

• Gloves: Don the first pair of gloves, tucking the gown cuffs underneath. If double-gloving, the second pair goes over the cuffs.[4]

• Eye and Face Protection: Wear safety goggles.[1][2] If there is a splash hazard, a face shield is recommended.[7]

• Respiratory Protection: If required, perform a fit check for the respirator.

Handling and Experimental Procedures

• Weighing: When weighing solid Picrolimus, do so within the chemical fume hood on a tared weigh paper or in a suitable container to avoid generating dust.[6]

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to prevent splashing.

• General Handling: Avoid contact with skin, eyes, and clothing.[6] Do not eat, drink, or smoke in the handling area.[2]

Post-Handling Procedures

• Decontamination: Clean all equipment and work surfaces that came into contact with Picrolimus using an appropriate solvent or detergent. Dispose of cleaning materials as hazardous waste.[3]

• Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid self-contamination. The outer gloves should be removed first.[4]

• Hand Washing: Wash hands thoroughly after removing all PPE.[2][4]

Disposal Plan for Picrolimus

Proper disposal of Picrolimus and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• Hazardous Waste: All forms of Picrolimus (unused, expired, or solutions) and any materials contaminated with it are to be considered hazardous chemical waste.[3]

• Contaminated Items: This includes, but is not limited to, gloves, pipette tips, weighing papers, vials, and spill cleanup materials.[3]

Waste Containment

• Solid Waste: Place solid waste, including contaminated consumables, into a designated, sealable, and clearly labeled hazardous waste container.[1][3][6]

• Liquid Waste: Collect liquid waste in a compatible, leak-proof container. Do not mix with other chemical wastes unless permitted by your institution's guidelines.[3]

• Sharps: Any contaminated sharps (e.g., needles) must be placed in a designated sharps container.

Labeling and Storage

• Labeling: Immediately label all hazardous waste containers with "Hazardous Waste," the full chemical name "Picrolimus," and the accumulation start date.[3]

• Storage: Store sealed waste containers in a designated, secure satellite accumulation area that is cool, dry, and well-ventilated.[2][3] Use secondary containment to prevent spills.[3]

Final Disposal

• Professional Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]

• Prohibited Disposal: Do not dispose of Picrolimus waste in regular trash, biohazard bags, or down the drain.[3][6]

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical flow of the operational and disposal plans for Picrolimus.

Caption: Workflow for Safe Handling and Disposal of Picrolimus.

References

• 1. s3.amazonaws.com [s3.amazonaws.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. astellas.com [astellas.com]
• 6. fishersci.com [fishersci.com]
• 7. pppmag.com [pppmag.com]